3,5-Dibromobenzene-1,2-diol

• CAS: 111167-61-4

Core Science & Biosynthesis

An In-depth Technical Guide to 3,5-Dibromobenzene-1,2-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,5-Dibromobenzene-1,2-diol (also known as 3,5-dibromocatechol), a halogenated aromatic compound with significant potential in synthetic chemistry and as a research chemical. We will delve into its core properties, safety considerations, synthetic pathways, and potential applications, offering a technical resource for professionals in the field.

Core Chemical Identity and Properties

3,5-Dibromobenzene-1,2-diol is a member of the catechol class, characterized by a benzene ring with two adjacent hydroxyl groups, and further substituted with two bromine atoms at the 3 and 5 positions.[1] This substitution pattern imparts specific chemical reactivity and physical properties to the molecule.

Key Identifiers and Descriptors

Identifier	Value	Source
CAS Number	111167-61-4	[1][2]
Molecular Formula	C₆H₄Br₂O₂	[1]
IUPAC Name	3,5-dibromobenzene-1,2-diol	[1]
Synonyms	3,5-dibromocatechol	[1]
InChI	InChI=1S/C6H4Br2O2/c7-3-1-4(8)6(10)5(9)2-3/h1-2,9-10H	[1]
InChIKey	PSHYJLFHLSZNLM-UHFFFAOYSA-N	[1]
SMILES	C1=C(C=C(C(=C1O)O)Br)Br	[1]

Physicochemical Properties

Property	Value	Source
Molecular Weight	267.90 g/mol	[1]
Appearance	Light yellow (liquid) or white to light yellow crystalline powder[3][4]	-
Melting Point	83 - 87 °C (for a related isomer)
Boiling Point	219 °C (for a related isomer)
Water Solubility	Insoluble	[3]

Note: Some physical properties like melting and boiling points are based on related dibromobenzene isomers and should be considered indicative.

Safety and Handling

As with any halogenated aromatic compound, proper safety precautions are paramount when handling 3,5-Dibromobenzene-1,2-diol. The available safety data suggests that this compound is a combustible material that can cause skin and eye irritation, and may also lead to respiratory irritation.[3][5]

GHS Hazard Classifications

• Skin Corrosion/Irritation: Category 2[3][6]

• Serious Eye Damage/Eye Irritation: Category 2[3][6]

• Specific target organ toxicity — single exposure: Category 3 (Respiratory system)

• Aquatic Hazard (Acute and Chronic): Toxic to aquatic life with long lasting effects.[5]

Recommended Handling Procedures

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[5] Ensure that eyewash stations and safety showers are readily accessible.[5]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Avoid prolonged or repeated contact.

  • Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6] Keep away from heat, sparks, and open flames.[3][6]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations. Avoid release to the environment.

Synthesis and Reactivity

While specific, detailed synthetic procedures for 3,5-Dibromobenzene-1,2-diol are not extensively documented in readily available literature, general methodologies for the synthesis of substituted catechols can be applied. A common approach involves the bromination of a suitable catechol precursor or the demethylation of a protected catechol derivative.

A plausible synthetic route could involve the direct bromination of 1,2-benzenediol. However, controlling the regioselectivity to obtain the 3,5-disubstituted product would be a key challenge, potentially leading to a mixture of isomers.

An alternative approach could be the demethylation of a corresponding dimethoxybenzene derivative. For instance, a related synthesis of 3-bromobenzene-1,2-diol involves the treatment of 2-bromo-6-methoxyphenol with boron tribromide (BBr₃) in dichloromethane.[7][8] This strong Lewis acid effectively cleaves the methyl ether to yield the desired diol.[7][8]

Caption: General demethylation route for synthesizing a brominated catechol.

The reactivity of 3,5-Dibromobenzene-1,2-diol is dictated by the electron-withdrawing nature of the bromine atoms and the electron-donating hydroxyl groups. The hydroxyl groups can undergo typical reactions such as etherification and esterification. The aromatic ring is deactivated towards electrophilic substitution due to the presence of the two bromine atoms.

Potential Applications and Research Interest

3,5-Dibromobenzene-1,2-diol serves as a versatile building block in organic synthesis. Its utility is primarily in the construction of more complex molecules, leveraging the reactivity of the hydroxyl groups and the potential for further functionalization of the aromatic ring.

• Pharmaceutical and Agrochemical Synthesis: Halogenated catechols are important intermediates in the synthesis of various biologically active compounds. The bromine atoms can serve as handles for cross-coupling reactions to introduce new carbon-carbon or carbon-heteroatom bonds.

• Materials Science: Catechol derivatives are known for their ability to form coordination complexes with metal ions and to adhere to various surfaces. The dibromo-substitution could modulate these properties for applications in polymers, adhesives, and coatings.

• Metabolite Studies: It has been identified as an algal, marine xenobiotic, mouse, and bacterial xenobiotic metabolite, indicating its relevance in toxicological and environmental studies.[1]

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum would be expected to show two signals in the aromatic region, corresponding to the two non-equivalent aromatic protons. The chemical shifts would be influenced by the deshielding effect of the bromine atoms and the shielding effect of the hydroxyl groups.

• ¹³C NMR: The carbon NMR spectrum would exhibit six distinct signals for the six carbon atoms of the benzene ring, unless there is accidental equivalence. The carbons attached to the bromine and oxygen atoms would show characteristic chemical shifts.

• Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for a molecule containing two bromine atoms (approximately 1:2:1 ratio for M, M+2, and M+4 peaks).

Conclusion

3,5-Dibromobenzene-1,2-diol is a valuable chemical intermediate with a range of potential applications in research and development. Its synthesis and handling require careful consideration of its reactivity and hazardous properties. This guide provides a foundational understanding of this compound, intended to support researchers in their exploration of its synthetic utility and novel applications.

References

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An In-Depth Technical Guide to the Synthesis and Characterization of 3,5-dibromocatechol

This guide provides a comprehensive overview of the synthesis and characterization of 3,5-dibromocatechol, a valuable substituted catechol derivative. Catechols, as a structural entity, are present in numerous naturally occurring compounds and molecules with significant biological activity.[1] The targeted synthesis of substituted catechols like 3,5-dibromocatechol is of considerable interest for applications in pharmaceutical development and as a precursor in fine chemical manufacturing.[2] This document is intended for researchers and professionals in the fields of organic chemistry and drug development, offering detailed protocols, mechanistic insights, and characterization data.

Synthesis of 3,5-dibromocatechol via Electrophilic Aromatic Substitution

The most direct and common method for synthesizing 3,5-dibromocatechol is through the electrophilic bromination of catechol (1,2-dihydroxybenzene). The hydroxyl groups of catechol are strong activating groups, directing incoming electrophiles to the ortho and para positions. Due to the high reactivity of the catechol ring, the reaction proceeds readily.[3]

Reaction Scheme and Mechanism

The bromination of catechol is a classic example of electrophilic aromatic substitution.[4] The reaction proceeds in two main steps:

• Attack by the Electrophile: The electron-rich benzene ring of catechol attacks a bromine molecule, which acts as the electrophile. This initial attack is the rate-determining step and forms a positively charged carbocation intermediate, known as an arenium ion or sigma complex.[5]

• Deprotonation: A base removes a proton from the carbon atom that formed the new bond with the bromine, restoring the aromaticity of the ring.[4][5]

Due to the strong activation by the two hydroxyl groups, dibromination occurs. The substitution pattern is directed to the 3 and 5 positions, which are para and ortho, respectively, to the hydroxyl groups and are sterically accessible.

Detailed Experimental Protocol

This protocol outlines the synthesis of 3,5-dibromocatechol from catechol.

Materials and Reagents:

• Catechol (1,2-dihydroxybenzene)

• Liquid Bromine (Br₂)

• Glacial Acetic Acid

• Sodium bisulfite (NaHSO₃)

• Dichloromethane (DCM) or Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Hexane

• Deionized Water

Step-by-Step Methodology:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr gas), dissolve catechol in glacial acetic acid. The reaction should be conducted in a certified chemical fume hood.

• Bromine Addition: Cool the flask in an ice-water bath. Slowly add a solution of liquid bromine in glacial acetic acid dropwise via the dropping funnel over 30-60 minutes with continuous stirring. A stoichiometric amount of bromine (2 equivalents) is typically used.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for several hours until the reaction is complete (monitor by TLC).

• Quenching: Carefully pour the reaction mixture into a beaker containing an aqueous solution of sodium bisulfite to quench any unreacted bromine. The characteristic orange/brown color of bromine should disappear.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the product into an organic solvent like dichloromethane or diethyl ether. Perform the extraction three times to ensure complete recovery.

• Washing: Combine the organic layers and wash sequentially with deionized water and then a saturated sodium bicarbonate solution to remove any remaining acid.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and collect the filtrate.

• Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator to yield the crude product.

• Purification (Recrystallization): Purify the crude 3,5-dibromocatechol by recrystallization.[6] A suitable solvent system is a mixture of hexane and ethyl acetate or ethanol/water.[6] Dissolve the crude product in a minimal amount of the hot solvent, then allow it to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.[6]

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold solvent, and dry under vacuum.

Safety and Handling Precautions

• Bromine: Liquid bromine is highly toxic, corrosive, and a strong oxidizing agent.[7][8][9] It can cause severe skin burns, eye damage, and is fatal if inhaled.[8][9] Always handle liquid bromine in a well-ventilated chemical fume hood.[7][10] Personal Protective Equipment (PPE), including heavy-duty chemical-resistant gloves (e.g., nitrile or fluorinated rubber), chemical splash goggles, a face shield, and a lab coat, is mandatory.[7][9][10] In case of exposure, immediately remove contaminated clothing and wash the affected skin area with copious amounts of soap and water.[11]

• Catechol: Catechol is harmful if swallowed or absorbed through the skin and can cause skin irritation and eye damage. Handle with appropriate PPE.

• Glacial Acetic Acid: Corrosive and causes severe skin burns and eye damage. Use in a fume hood.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Brominated organic waste should be collected separately.

Synthesis Workflow Visualization

Caption: Workflow for the synthesis and purification of 3,5-dibromocatechol.

Characterization of 3,5-dibromocatechol

Unambiguous structural confirmation of the synthesized 3,5-dibromocatechol is essential to validate the success of the synthesis and ensure the purity of the material for subsequent applications.[12] A combination of spectroscopic techniques is employed for this purpose.[13][14]

Spectroscopic and Physical Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for elucidating the molecular structure.[13] The number of signals, their chemical shifts, and splitting patterns provide detailed information about the proton and carbon environments in the molecule.[15]

• Infrared (IR) Spectroscopy: FTIR spectroscopy is used to identify the functional groups present. Key vibrations for 3,5-dibromocatechol include the O-H stretch of the hydroxyl groups and C-H and C=C stretches of the aromatic ring.

• Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the compound. The isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) will be evident in the mass spectrum, providing a characteristic signature for a dibrominated compound.

• Melting Point: The melting point is a key physical property that helps to identify a compound and assess its purity. A sharp melting point range close to the literature value indicates high purity.

Expected Characterization Data

The following table summarizes the expected data for successfully synthesized 3,5-dibromocatechol (C₆H₄Br₂O₂).

Technique	Parameter	Expected Value / Observation
¹H NMR	Chemical Shift (δ)	~ 7.0 ppm (d, 1H, Ar-H), ~6.8 ppm (d, 1H, Ar-H), ~5.5 ppm (s, 2H, -OH)
¹³C NMR	Chemical Shift (δ)	~145-150 ppm (C-OH), ~115-125 ppm (Ar C-H), ~105-115 ppm (Ar C-Br)
IR Spectroscopy	Wavenumber (cm⁻¹)	~3400-3500 (broad, O-H stretch), ~3000-3100 (Ar C-H stretch), ~1550-1600 (C=C stretch)
Mass Spec (EI)	m/z	~266, 268, 270 (M⁺, characteristic isotopic pattern for Br₂)
Melting Point	Temperature (°C)	~95-98 °C

Note: NMR chemical shifts are approximate and can vary based on the deuterated solvent used.

Characterization Workflow Visualization

Caption: Workflow for the analytical characterization of 3,5-dibromocatechol.

References

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• Bromination via a Free Radical Mechanism. (n.d.). BYJU'S. Retrieved January 16, 2026.
• catechol. (n.d.). Organic Syntheses Procedure. Retrieved January 16, 2026.
• Handling liquid bromine and preparing bromine water | Demonstration. (n.d.).
• SAFETY DATA SHEET - Bromine. (2024). Sigma-Aldrich. Retrieved January 16, 2026.
• Hansen, T. V., & Skattebøl, L. (n.d.). One-Pot Synthesis of Substituted Catechols from the Corresponding Phenols.
• Calmels, J. J., et al. (n.d.). Novel pH-sensitive catechol dyes synthesised by a three component one-pot reaction. Royal Society of Chemistry. Retrieved January 16, 2026.
• Safety Data Sheet: Bromine. (n.d.). Carl ROTH. Retrieved January 16, 2026.
• Bromine | Chemical Emergencies. (2024). Centers for Disease Control and Prevention (CDC). Retrieved January 16, 2026.
• Electrophilic Aromatic Substitution Reactions - Bromination. (2022). Chemistry LibreTexts. Retrieved January 16, 2026.
• Synthesis of Catechol Derived Rosamine Dyes and Their Reactivity toward Biogenic Amines. (n.d.). MDPI. Retrieved January 16, 2026.
• Bromoarene synthesis by bromination or substitution. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026.
• Alcohol to Bromide - Common Conditions. (n.d.). Organic Chemistry. Retrieved January 16, 2026.
• Identifying and removing impurities from 3,5-Dibromobenzaldehyde. (n.d.). Benchchem. Retrieved January 16, 2026.
• PRODUCTION OF CATECHOLS. (n.d.). WUR eDepot. Retrieved January 16, 2026.
• NMR, mass spectroscopy, IR - finding compound structure? (2019).
• 13C NMR Spectroscopy of Heterocycles: 3,5 Diaryl-4-bromoisoxazoles. (n.d.).
• Multicomponent Solvate Crystals of 3,5-Dinitrobenzoic Acid and Acetamide and CSD Analysis of Solvates. (2023). PubMed Central. Retrieved January 16, 2026.
• Spectroscopic Analysis for the Structural Confirmation of 3,5-Dimethoxybenzamide: A Comparative Guide. (n.d.). Benchchem. Retrieved January 16, 2026.
• NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures. (2022). PubMed Central. Retrieved January 16, 2026.
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An In-depth Technical Guide to 3,5-Dibromobenzene-1,2-diol: Properties, Synthesis, and Applications

Introduction

3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, is a halogenated aromatic organic compound belonging to the catechol family. Its structure, featuring a benzene ring functionalized with two hydroxyl groups at adjacent positions and two bromine atoms, makes it a molecule of significant interest in medicinal chemistry and organic synthesis. The presence of bromine atoms can enhance the lipophilicity and metabolic stability of a molecule, and they can serve as versatile synthetic handles for further molecular elaboration, making 3,5-dibromobenzene-1,2-diol a valuable building block in the design of novel therapeutic agents and other functional materials.[1]

This technical guide provides a comprehensive overview of the physical and chemical properties, a proposed synthetic route, spectroscopic characterization, potential applications in drug development, and safety considerations for 3,5-Dibromobenzene-1,2-diol. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties

A summary of the key physical and chemical properties of 3,5-Dibromobenzene-1,2-diol is presented in the table below. It is important to note that while experimental data for this specific isomer is limited in the public domain, the following table includes computed properties from reliable databases, which offer valuable estimations.[2]

Property	Value	Source
Molecular Formula	C₆H₄Br₂O₂	[2]
Molecular Weight	267.90 g/mol	[2]
IUPAC Name	3,5-dibromobenzene-1,2-diol	[2]
Synonyms	3,5-dibromocatechol	[2]
CAS Number	111167-61-4	[2]
XLogP3 (Computed)	2.6	[2]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	2	[2]
Topological Polar Surface Area	40.5 Ų	[2]

Synthesis of 3,5-Dibromobenzene-1,2-diol

Direct bromination of catechol is generally not a regioselective method for the synthesis of 3,5-Dibromobenzene-1,2-diol due to the strong activating nature of the hydroxyl groups, which leads to a mixture of products.[3] A more controlled and plausible synthetic strategy would involve the demethylation of a suitably substituted dimethoxybenzene precursor. Below is a proposed experimental protocol based on established methods for the synthesis of related catechols.[4]

Proposed Synthetic Workflow

Sources

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A Comprehensive Technical Guide to 3,5-Dibromobenzene-1,2-diol: Structure, Properties, and Synthesis

Abstract

3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, is a halogenated aromatic compound with significant utility as a chemical intermediate and building block in organic synthesis. Its structure, featuring a catechol ring substituted with two bromine atoms, imparts distinct reactivity and properties that are of interest to researchers in medicinal chemistry and materials science. This in-depth technical guide provides a comprehensive overview of the molecular structure, formula, physicochemical properties, synthesis, and spectroscopic characterization of 3,5-Dibromobenzene-1,2-diol. The content herein is structured to provide researchers, scientists, and drug development professionals with the authoritative, field-proven insights necessary for its effective application.

Compound Identification and Molecular Structure

The foundational step in utilizing any chemical compound is its unambiguous identification. 3,5-Dibromobenzene-1,2-diol is a member of the catechol class, characterized by two hydroxyl groups on adjacent carbons of a benzene ring, and further substituted with two bromine atoms at the 3 and 5 positions.[1]

Key Identifiers

A summary of the essential identification parameters for 3,5-Dibromobenzene-1,2-diol is provided below.

Identifier	Value	Source
IUPAC Name	3,5-dibromobenzene-1,2-diol	PubChem[1]
Common Name	3,5-dibromocatechol	PubChem[1]
CAS Number	111167-61-4	PubChem[1]
Molecular Formula	C₆H₄Br₂O₂	PubChem[1]
Molecular Weight	267.90 g/mol	PubChem[1]
Canonical SMILES	C1=C(C=C(C(=C1O)O)Br)Br	PubChem[1]
InChIKey	PSHYJLFHLSZNLM-UHFFFAOYSA-N	PubChem[1]

Molecular Structure and Connectivity

The structural arrangement of atoms dictates the molecule's chemical behavior. The two electron-withdrawing bromine atoms significantly influence the electron density of the aromatic ring and the acidity of the phenolic hydroxyl groups.

Sources

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A Technical Guide to the Spectroscopic Characterization of 3,5-Dibromobenzene-1,2-diol

This guide provides an in-depth analysis of the spectroscopic data for 3,5-Dibromobenzene-1,2-diol (also known as 3,5-dibromocatechol), a key intermediate in various chemical syntheses. The interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is crucial for researchers, scientists, and professionals in drug development to ensure structural integrity and purity.

Molecular Structure and Spectroscopic Overview

3,5-Dibromobenzene-1,2-diol is a substituted catechol with the molecular formula C₆H₄Br₂O₂.[1] Its structure, featuring a benzene ring with two hydroxyl groups at positions 1 and 2, and two bromine atoms at positions 3 and 5, gives rise to a unique spectroscopic fingerprint. This guide will dissect the data from ¹H NMR, ¹³C NMR, IR, and MS to provide a comprehensive understanding of its chemical character.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 3,5-Dibromobenzene-1,2-diol, both ¹H and ¹³C NMR provide critical information about the electronic environment of the aromatic ring.

¹H NMR Spectroscopy: Unraveling the Proton Environment

The ¹H NMR spectrum of a phenol derivative will show distinct signals for the aromatic protons and the hydroxyl protons.[2][3][4] The chemical shifts of the aromatic protons are influenced by the electron-donating hydroxyl groups and the electron-withdrawing bromine atoms.

Aromatic Protons: The two aromatic protons in 3,5-Dibromobenzene-1,2-diol are chemically non-equivalent and are expected to appear as two distinct signals in the aromatic region (typically 6.5-8.0 ppm).[2][4] The proton at position 4 is ortho to a hydroxyl group and meta to a bromine atom, while the proton at position 6 is ortho to a hydroxyl group and meta to two bromine atoms. These differing electronic environments will lead to different chemical shifts.

Hydroxyl Protons: The hydroxyl protons of phenols typically appear as broad singlets in the region of 3-8 ppm.[2][4] Their chemical shift is highly dependent on factors such as solvent, concentration, and temperature due to hydrogen bonding.[4][5] To confirm the identity of the -OH peaks, a "D₂O shake" experiment can be performed, where the addition of deuterium oxide leads to the disappearance of the hydroxyl proton signals from the spectrum.[4]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. For 3,5-Dibromobenzene-1,2-diol, six distinct signals are expected for the six aromatic carbons.

• Carbons Bearing Hydroxyl Groups (C1, C2): These carbons are deshielded and will appear at higher chemical shifts (downfield).

• Carbons Bearing Bromine Atoms (C3, C5): The strong electron-withdrawing effect of bromine will also cause these carbons to be deshielded.

• Carbons Bearing Hydrogen Atoms (C4, C6): These carbons will appear at lower chemical shifts (upfield) compared to the substituted carbons.

Typical Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 3,5-Dibromobenzene-1,2-diol in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.[6] DMSO-d₆ is often a good choice for phenols as it can lead to sharper -OH signals.[5]

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 3,5-Dibromobenzene-1,2-diol is characterized by several key absorption bands.

Key IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Description
~3550 - 3230	O-H (hydroxyl)	Broad and strong, indicative of hydrogen bonding.[3][7][8]
~3100 - 3000	C-H (aromatic)	Sharp, medium to weak intensity.[9]
~1600 & ~1500	C=C (aromatic ring)	Strong to medium intensity peaks.[2][3][7]
~1220	C-O (phenol)	Strong intensity.[8]
Below 800	C-Br	Medium to strong intensity.

The broadness of the O-H stretch is a hallmark of phenols and is due to intermolecular hydrogen bonding.[8] The C-O stretching frequency for phenols is typically higher than that for aliphatic alcohols.[8]

Typical Experimental Protocol for IR Spectroscopy (ATR)

• Sample Preparation: Place a small amount of the solid 3,5-Dibromobenzene-1,2-diol directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Apply pressure to ensure good contact and collect the IR spectrum.

• Data Processing: Perform a background subtraction to obtain the final spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 3,5-Dibromobenzene-1,2-diol, the presence of two bromine atoms leads to a characteristic isotopic pattern.

Molecular Ion Peak: Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[10] Consequently, a molecule containing two bromine atoms will exhibit a characteristic M, M+2, and M+4 isotopic pattern in a 1:2:1 ratio.[11] For 3,5-Dibromobenzene-1,2-diol (MW ≈ 268 g/mol ), the molecular ion region will show peaks at m/z values corresponding to [C₆H₄⁷⁹Br₂O₂]⁺, [C₆H₄⁷⁹Br⁸¹BrO₂]⁺, and [C₆H₄⁸¹Br₂O₂]⁺.

Fragmentation Pattern: Under electron ionization (EI), the molecular ion can undergo fragmentation. Common fragmentation pathways for phenols include the loss of CO (M-28) and HCO (M-29).[2] For brominated aromatic compounds, the loss of bromine atoms is also a prominent fragmentation pathway.

Illustrative Fragmentation Workflow

Caption: Simplified EI-MS fragmentation of 3,5-Dibromobenzene-1,2-diol.

Typical Experimental Protocol for Mass Spectrometry (GC-MS)

• Sample Introduction: A dilute solution of the compound is injected into a Gas Chromatograph (GC) to separate it from any impurities.

• Ionization: The separated compound enters the mass spectrometer and is ionized, typically by Electron Ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: The abundance of each ion is measured, generating the mass spectrum.

Summary of Spectroscopic Data

Technique	Key Feature	Expected Value/Observation
¹H NMR	Aromatic Protons	2 signals in the 6.5-8.0 ppm range
Hydroxyl Protons	Broad singlet, 3-8 ppm (disappears with D₂O)[2][4]
¹³C NMR	Aromatic Carbons	6 distinct signals
IR	O-H Stretch	Broad, ~3550 - 3230 cm⁻¹[3][7][8]
Aromatic C=C Stretch	~1600 & ~1500 cm⁻¹[2][3][7]
C-O Stretch	~1220 cm⁻¹[8]
MS	Molecular Ion	M, M+2, M+4 peaks in 1:2:1 ratio[11]

Conclusion

The combined application of NMR, IR, and MS provides a robust and unambiguous characterization of 3,5-Dibromobenzene-1,2-diol. This guide serves as a foundational reference for scientists, enabling them to confidently verify the structure and purity of this important chemical compound, thereby ensuring the reliability and reproducibility of their research and development efforts.

References

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• Spectroscopy of Alcohols and Phenols . (2024, September 20). Chemistry LibreTexts. Retrieved from [Link]

• Hydroxyl Groups in NMR . (2023, March 16). Reddit. Retrieved from [Link]

• Wang, P., et al. (2014). Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. PubMed. Retrieved from [Link]

• 3,5-Dibromobenzene-1,2-diol . (n.d.). PubChem. Retrieved from [Link]

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• Otting, G., & Wüthrich, K. (1992). NMR observations of the hydroxyl protons is therefore of interest to support investigations of the protein surface in solution. PubMed. Retrieved from [Link]

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An In-depth Technical Guide to the Solubility of 3,5-Dibromobenzene-1,2-diol in Organic Solvents

Introduction

3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, is a halogenated aromatic diol with significant potential in various fields, including pharmaceutical development, organic synthesis, and materials science. Its utility as a building block in the synthesis of more complex molecules and its potential biological activity make a thorough understanding of its physicochemical properties essential for researchers and drug development professionals. A critical parameter governing its application is its solubility in organic solvents, which directly impacts reaction kinetics, purification strategies, and the formulation of bioactive compounds.

This technical guide provides a comprehensive overview of the solubility of 3,5-Dibromobenzene-1,2-diol. It begins with an examination of its key physicochemical properties, followed by a theoretically derived prediction of its solubility in a range of common organic solvents. Recognizing the frequent absence of readily available quantitative solubility data, this guide presents a detailed, step-by-step experimental protocol for the accurate determination of the solubility of 3,5-Dibromobenzene-1,2-diol using the robust shake-flask method. Furthermore, it outlines established analytical techniques, namely High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectroscopy, for the precise quantification of the dissolved solute. This guide is designed to be a practical and authoritative resource, empowering researchers to make informed decisions and enabling the effective utilization of 3,5-Dibromobenzene-1,2-diol in their scientific endeavors.

Physicochemical Properties of 3,5-Dibromobenzene-1,2-diol

A foundational understanding of the physicochemical properties of 3,5-Dibromobenzene-1,2-diol is paramount to predicting its solubility behavior. These properties dictate the intermolecular forces at play between the solute and various solvents.

Property	Value	Source
Chemical Formula	C₆H₄Br₂O₂	[1]
Molecular Weight	267.90 g/mol	[1]
Appearance	Solid (predicted)
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	2	[1]
XLogP3-AA (logP)	2.6	[1]
Topological Polar Surface Area	40.5 Ų	[1]

The structure of 3,5-Dibromobenzene-1,2-diol, featuring two hydroxyl (-OH) groups on a dibrominated benzene ring, imparts a dualistic nature to its polarity. The hydroxyl groups are capable of forming strong hydrogen bonds, contributing to its polar character. Conversely, the dibrominated benzene ring is nonpolar and hydrophobic. The computed XLogP3-AA value of 2.6 indicates a moderate level of lipophilicity, suggesting that the compound will exhibit solubility in a range of solvents, with a preference for those with intermediate polarity.[1]

Predicted Solubility Profile

The principle of "like dissolves like" serves as a guiding tenet for predicting solubility. This principle suggests that a solute will dissolve best in a solvent that has a similar polarity. Based on the mixed polarity of 3,5-Dibromobenzene-1,2-diol, the following trends in solubility can be predicted.

Solvent Classification	Solvent	Polarity Index (P')	Predicted Solubility	Rationale
Nonpolar	Hexane	0.1	Low	The high polarity from the hydroxyl groups will hinder dissolution in nonpolar aliphatic solvents.
Toluene	2.4	Moderate	The aromatic ring of toluene can interact with the benzene ring of the solute, while its low overall polarity may limit solubility.
Polar Aprotic	Dichloromethane	3.1	Moderate to High	The moderate polarity of dichloromethane should effectively solvate the solute.
Acetone	5.1	High	The high polarity and ability to accept hydrogen bonds make acetone a good candidate for dissolving this diol.
Ethyl Acetate	4.4	High	The ester group can engage in dipole-dipole interactions, and its moderate polarity is well-suited for this solute.
Acetonitrile	5.8	Moderate to High	A polar aprotic solvent that can interact favorably with the polar groups of the solute.
Dimethyl Sulfoxide (DMSO)	7.2	Very High	A highly polar aprotic solvent capable of disrupting the intermolecular hydrogen bonds of the solute.
Polar Protic	Methanol	5.1	High	Capable of hydrogen bonding with the hydroxyl groups of the solute, facilitating dissolution.
Ethanol	4.3	High	Similar to methanol, ethanol can act as both a hydrogen bond donor and acceptor.
Water	10.2	Low to Moderate	While the hydroxyl groups can interact with water, the hydrophobic dibrominated benzene ring will limit aqueous solubility.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely recognized and robust technique for determining the equilibrium solubility of a compound in a specific solvent. This protocol is a self-validating system, ensuring the generation of reliable and reproducible data.

Materials and Equipment

• 3,5-Dibromobenzene-1,2-diol (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg accuracy)

• Thermostatically controlled shaker or incubator

• Glass vials with PTFE-lined screw caps

• Volumetric flasks and pipettes

• Syringe filters (chemically compatible with the chosen solvent, e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Experimental Workflow Diagram

Caption: Workflow for determining the solubility of 3,5-Dibromobenzene-1,2-diol.

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Accurately weigh an amount of 3,5-Dibromobenzene-1,2-diol that is in excess of its expected solubility and place it into a glass vial. The presence of undissolved solid at the end of the experiment is crucial for ensuring that the solution is saturated.

  • Pipette a precise volume of the selected organic solvent into the vial.

  • Securely cap the vial to prevent solvent evaporation.

  • Prepare at least three replicate vials for each solvent to ensure statistical validity.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to allow the system to reach equilibrium. A duration of 24 to 48 hours is typically recommended. The goal is to ensure that the concentration of the dissolved solute remains constant over time.

• Phase Separation:

  • After the equilibration period, remove the vials from the shaker and allow them to stand undisturbed at the same constant temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter that is chemically compatible with the solvent to remove any undissolved microparticles. This step is critical to prevent overestimation of the solubility.

• Sample Analysis:

  • Accurately dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical method to be used.

  • Quantify the concentration of 3,5-Dibromobenzene-1,2-diol in the diluted sample using a pre-validated analytical method, such as HPLC or UV-Vis spectroscopy.

• Calculation of Solubility:

  • Calculate the solubility (S) using the following formula, accounting for the dilution factor: S = C × DF Where:

    • C is the measured concentration of the diluted sample.

    • DF is the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Analytical Quantification of 3,5-Dibromobenzene-1,2-diol

Accurate quantification of the dissolved solute is essential for reliable solubility data. Both HPLC and UV-Vis spectroscopy are suitable methods, with the choice depending on the required sensitivity and the presence of interfering substances.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly specific and sensitive method for the quantification of 3,5-Dibromobenzene-1,2-diol.

• Principle: The sample is injected into a column packed with a stationary phase. A liquid mobile phase is pumped through the column, and the components of the sample are separated based on their differential partitioning between the stationary and mobile phases. A detector measures the concentration of the analyte as it elutes from the column.

• Suggested HPLC Method Parameters:

  • Column: A reversed-phase C18 column is a suitable starting point for the separation of this moderately polar compound.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic modifier (e.g., acetonitrile or methanol) is recommended to ensure good peak shape and resolution.

  • Detection: A UV detector set at a wavelength where 3,5-Dibromobenzene-1,2-diol exhibits maximum absorbance (λmax). The λmax can be determined by running a UV scan of a standard solution. For catechols, this is typically in the range of 270-280 nm.

  • Quantification: A calibration curve should be prepared using standard solutions of 3,5-Dibromobenzene-1,2-diol of known concentrations. The concentration of the unknown sample is then determined by interpolating its peak area from the calibration curve.

UV-Vis Spectroscopy

For a more rapid but potentially less specific analysis, UV-Vis spectroscopy can be employed.

• Principle: This technique measures the absorbance of light by the solute at a specific wavelength. According to the Beer-Lambert Law, the absorbance is directly proportional to the concentration of the analyte in the solution.

• Suggested UV-Vis Method Parameters:

  • Wavelength Selection: The wavelength of maximum absorbance (λmax) for 3,5-Dibromobenzene-1,2-diol in the chosen solvent must be determined by scanning a dilute solution across a range of UV wavelengths.

  • Quantification: A calibration curve is constructed by measuring the absorbance of a series of standard solutions of known concentrations at the determined λmax. The absorbance of the unknown sample is then measured, and its concentration is calculated from the calibration curve. It is crucial to use the same solvent for the blank, standards, and samples.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of 3,5-Dibromobenzene-1,2-diol in organic solvents. By combining theoretical predictions with a robust experimental protocol and reliable analytical methods, researchers can obtain the accurate solubility data necessary for the successful application of this versatile compound in their work. The methodologies outlined herein are designed to ensure scientific integrity and provide a solid foundation for further research and development.

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An In-depth Technical Guide to 3,5-Dibromobenzene-1,2-diol (3,5-dibromocatechol)

Abstract

This technical guide provides a comprehensive scientific overview of 3,5-dibromobenzene-1,2-diol, a halogenated catechol of significant interest to researchers, scientists, and professionals in the field of drug development. This document elucidates the compound's chemical identity, physicochemical properties, and detailed methodologies for its synthesis and characterization. Furthermore, it explores the rationale behind its utility as a scaffold in medicinal chemistry, focusing on its potential as an enzyme inhibitor and antioxidant. The guide is structured to provide not only factual data but also field-proven insights into the experimental causality and validation, adhering to the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T).

Introduction and Chemical Identity

3,5-Dibromobenzene-1,2-diol, commonly referred to as 3,5-dibromocatechol, is a member of the catechol class of organic compounds, characterized by a benzene ring with two hydroxyl groups at adjacent positions.[1] The addition of two bromo substituents at the 3 and 5 positions significantly influences its electronic properties, reactivity, and biological activity.[1] Its role as an algal and marine xenobiotic metabolite suggests its presence in biological systems and potential for bioactivity.[1][2]

The precise IUPAC name for this compound is 3,5-dibromobenzene-1,2-diol .[2]

Table 1: Chemical Identity and Properties of 3,5-Dibromobenzene-1,2-diol

Property	Value	Source
IUPAC Name	3,5-dibromobenzene-1,2-diol	[2]
Common Name	3,5-dibromocatechol	[1]
CAS Number	111167-61-4	[1]
Molecular Formula	C₆H₄Br₂O₂	[2]
Molecular Weight	267.90 g/mol	[2]
Canonical SMILES	C1=C(C=C(C(=C1O)O)Br)Br	[2]
InChI Key	PSHYJLFHLSZNLM-UHFFFAOYSA-N	[2]

Synthesis of 3,5-Dibromobenzene-1,2-diol: A Proposed Regioselective Approach

The proposed synthetic pathway involves the direct, controlled bromination of catechol using a suitable brominating agent and reaction conditions that favor disubstitution at the 3 and 5 positions. The hydroxyl groups of catechol are strongly activating and ortho-, para-directing. Therefore, careful control of stoichiometry and reaction conditions is crucial to prevent over-bromination and to achieve the desired regioselectivity.

Proposed Experimental Protocol: Regioselective Bromination of Catechol

This protocol is adapted from established methods for the bromination of activated aromatic rings.

Materials:

• Catechol (1,2-dihydroxybenzene)

• N-Bromosuccinimide (NBS)

• Acetonitrile (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice-water bath

• Rotary evaporator

• Chromatography column

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve catechol (1.0 equivalent) in anhydrous acetonitrile. Place the flask in an ice-water bath and stir the solution under a nitrogen atmosphere.

• Addition of Brominating Agent: In a separate flask, dissolve N-Bromosuccinimide (2.1 equivalents) in anhydrous acetonitrile. Transfer this solution to a dropping funnel.

• Bromination Reaction: Add the NBS solution dropwise to the cooled catechol solution over a period of 30-60 minutes. Maintain the reaction temperature at 0-5 °C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., hexane:ethyl acetate). The reaction is complete when the starting material is consumed.

• Quenching: Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate to consume any remaining NBS.

• Work-up: Remove the acetonitrile under reduced pressure. To the residue, add dichloromethane and water. Separate the organic layer.

• Washing: Wash the organic layer sequentially with saturated aqueous sodium bicarbonate, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to yield pure 3,5-dibromobenzene-1,2-diol.

Caption: Proposed workflow for the synthesis of 3,5-dibromobenzene-1,2-diol.

Analytical Characterization and Spectroscopic Data

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized 3,5-dibromobenzene-1,2-diol. A combination of spectroscopic techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for unambiguous structure elucidation.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show two distinct signals for the aromatic protons, likely appearing as doublets due to ortho-coupling. The hydroxyl protons will appear as broad singlets, and their chemical shift may vary depending on the solvent and concentration.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information on the number of unique carbon atoms in the molecule. Due to the symmetry of the molecule, four signals are expected in the aromatic region. The carbons attached to the hydroxyl groups will be the most downfield, followed by the carbons attached to the bromine atoms.

Table 2: Predicted NMR Spectroscopic Data for 3,5-Dibromobenzene-1,2-diol (in CDCl₃)

Nucleus	Predicted Chemical Shift (δ) ppm	Multiplicity	Assignment
¹H	~ 7.2	d	H-6
~ 6.9	d	H-4
~ 5.5-6.0	br s	OH
¹³C	~ 145	s	C-1, C-2
~ 125	s	C-4, C-6
~ 115	s	C-3, C-5

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. The mass spectrum of 3,5-dibromobenzene-1,2-diol will show a characteristic isotopic pattern for two bromine atoms (approximately 1:2:1 ratio for M, M+2, and M+4 peaks).

Table 3: Predicted Mass Spectrometry Fragmentation for 3,5-Dibromobenzene-1,2-diol

m/z	Ion Fragment	Interpretation
266/268/270	[C₆H₄Br₂O₂]⁺	Molecular ion (M⁺)
187/189	[M - Br]⁺	Loss of a bromine radical
159/161	[M - Br - CO]⁺	Subsequent loss of carbon monoxide

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 4: Expected Infrared Absorption Bands for 3,5-Dibromobenzene-1,2-diol

Wavenumber (cm⁻¹)	Vibration
3500-3200 (broad)	O-H stretch (hydroxyl groups)
1600-1450	C=C stretch (aromatic ring)
1260-1000	C-O stretch
Below 700	C-Br stretch

Applications in Drug Development

The unique structural features of 3,5-dibromobenzene-1,2-diol make it an attractive scaffold for drug design and development. The catechol moiety is a known pharmacophore in many biologically active molecules, while the bromine atoms can serve as synthetic handles for further derivatization and can also enhance biological activity.

Role as an Enzyme Inhibitor

The catechol structure is a key component of many enzyme inhibitors. For instance, catechol derivatives are known to inhibit catechol-O-methyltransferase (COMT), an enzyme involved in the metabolism of neurotransmitters. The electron-withdrawing nature of the bromine atoms in 3,5-dibromocatechol can modulate the pKa of the hydroxyl groups, potentially influencing its binding to target enzymes.

Caption: Proposed mechanism of enzyme inhibition by 3,5-dibromocatechol.

Antioxidant Properties

Phenolic compounds, particularly catechols, are well-known for their antioxidant properties.[3] They can act as radical scavengers by donating a hydrogen atom from one of their hydroxyl groups to neutralize free radicals. The resulting phenoxy radical is stabilized by resonance. The presence of electron-withdrawing bromine atoms may influence the antioxidant capacity of 3,5-dibromocatechol.

Synthetic Intermediate in Medicinal Chemistry

The bromine atoms on the catechol ring serve as versatile synthetic handles for introducing further structural diversity through cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig reactions. This allows for the construction of complex molecules with tailored pharmacological profiles.

Safety and Handling

As with all halogenated aromatic compounds, 3,5-dibromobenzene-1,2-diol should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from light and oxidizing agents.

Conclusion

3,5-Dibromobenzene-1,2-diol is a valuable compound for researchers in drug discovery and medicinal chemistry. Its well-defined structure, combined with the reactivity of the catechol and dibrominated aromatic ring, provides a versatile platform for the synthesis of novel bioactive molecules. This guide has provided a comprehensive overview of its chemical properties, a proposed synthetic route, analytical characterization methods, and potential applications. The detailed protocols and data presented herein are intended to serve as a foundational resource for scientists working with this and related compounds.

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An In-depth Technical Guide to 3,5-Dibromobenzene-1,2-diol: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol. This halogenated aromatic compound, while not as extensively studied as other catechol derivatives, holds significant potential as a versatile building block in organic synthesis and as a fragment in drug discovery. This document details its historical context, synthesis methodologies, physicochemical properties, and known biological relevance, offering a critical resource for researchers in medicinal chemistry and materials science.

Introduction and Historical Context

3,5-Dibromobenzene-1,2-diol belongs to the class of brominated phenols, a diverse group of compounds found in marine organisms and as metabolites of various xenobiotics.[1][2] While the direct history of the discovery of this specific isomer is not well-documented in early literature, the study of brominated catechols dates back to the late 19th and early 20th centuries. Early investigations into the bromination of catechol itself often resulted in the formation of other isomers, such as 4,5-dibromocatechol.[3] The emergence of 3,5-dibromocatechol in the scientific literature is more recent, primarily identified as a metabolite in algae and other organisms, highlighting its role in xenobiotic metabolism.[4]

The catechol moiety is a well-established pharmacophore and a versatile chelating agent, and the introduction of bromine atoms at the 3 and 5 positions significantly alters its electronic properties and reactivity. This unique substitution pattern makes 3,5-dibromobenzene-1,2-diol a subject of interest for creating complex molecular architectures and for exploring novel biological activities. Brominated phenols, as a class, are known to possess a range of biological effects, including antioxidant, antimicrobial, and enzyme-inhibitory activities.[1][2][5]

Synthesis of 3,5-Dibromobenzene-1,2-diol

The regioselective synthesis of 3,5-Dibromobenzene-1,2-diol presents a chemical challenge due to the activating nature of the hydroxyl groups of the catechol ring, which can lead to a mixture of brominated isomers. A plausible and effective strategy for the targeted synthesis of the 3,5-dibromo isomer involves the decarboxylation of a suitably substituted salicylic acid precursor.

Synthetic Pathway: Decarboxylation of 3,5-Dibromosalicylic Acid

A promising route to 3,5-Dibromobenzene-1,2-diol is through the decarboxylation of 3,5-dibromosalicylic acid. This method offers a high degree of regiochemical control. The general mechanism for the decarboxylation of salicylic acids can be influenced by the solvent and the presence of catalysts.[6][7] In some cases, the reaction proceeds through a bimolecular mechanism involving protonation of the aromatic ring.[7]

Figure 1: Proposed synthetic pathway to 3,5-Dibromobenzene-1,2-diol.

Experimental Protocol: Synthesis of 3,5-Dibromobenzene-1,2-diol via Decarboxylation

This protocol is a generalized procedure based on established methods for the decarboxylation of substituted salicylic acids.[7][8] Optimization of reaction conditions may be necessary.

Step 1: Synthesis of 3,5-Dibromosalicylic Acid

A common method for the synthesis of 3,5-dibromosalicylic acid involves the direct bromination of salicylic acid in a suitable solvent system, such as aqueous p-dioxane, which can help control the reaction and minimize the formation of byproducts like tribromophenol.[9]

• Dissolve salicylic acid in aqueous p-dioxane (containing 10-70% water).

• Slowly add a stoichiometric amount (approximately 2.0-2.2 mole equivalents) of bromine to the solution while maintaining the temperature between 20-100°C.

• Stir the reaction mixture until the bromine color disappears, indicating the completion of the reaction.

• Cool the reaction mixture and isolate the precipitated 3,5-dibromosalicylic acid by filtration.

• Wash the product with cold water and dry under vacuum.

Step 2: Decarboxylation to 3,5-Dibromobenzene-1,2-diol

The decarboxylation of 3,5-dibromosalicylic acid can be achieved by heating in a high-boiling solvent, with or without a catalyst.[8]

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 3,5-dibromosalicylic acid and a high-boiling solvent such as quinoline or molten benzoic acid.[7][8]

• If using a catalyst, add a catalytically effective amount of a metal benzoate (e.g., nickel, magnesium, or potassium benzoate) to the molten benzoic acid.[8]

• Heat the reaction mixture to a temperature of approximately 180-250°C. The optimal temperature will be above the boiling point of the desired phenol product to allow for its distillation as it is formed.[8]

• The reaction progress can be monitored by observing the evolution of carbon dioxide.

• The product, 3,5-Dibromobenzene-1,2-diol, can be collected by distillation from the reaction mixture.

• Further purification can be achieved by recrystallization from a suitable solvent.

Physicochemical and Spectroscopic Properties

The following table summarizes the key physicochemical properties of 3,5-Dibromobenzene-1,2-diol.

Property	Value	Source
Molecular Formula	C₆H₄Br₂O₂	[4]
Molecular Weight	267.90 g/mol	[4]
IUPAC Name	3,5-dibromobenzene-1,2-diol	[4]
CAS Number	111167-61-4	[4]
Appearance	Solid (predicted)
LogP	2.6	[10]

Spectroscopic Data:

• Mass Spectrometry (GC-MS): A mass spectrum is available in the PubChem database.[4]

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic broad peaks for the O-H stretching of the hydroxyl groups and absorption bands corresponding to the C-Br and C-O stretching, as well as aromatic C-H and C=C vibrations.

Applications in Research and Drug Development

While specific applications of 3,5-Dibromobenzene-1,2-diol in drug development are not extensively documented, its structural features suggest several potential areas of utility.

Building Block in Organic Synthesis

The presence of two hydroxyl groups and two bromine atoms provides multiple reactive sites for further chemical modification. The bromine atoms can participate in various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to form more complex molecular scaffolds. The catechol moiety can be used to synthesize heterocyclic compounds or to act as a ligand for metal complexes.

Fragment-Based Drug Discovery (FBDD)

With a molecular weight under 300 g/mol , 3,5-Dibromobenzene-1,2-diol fits the criteria of a "fragment" in FBDD. Its rigid aromatic core and hydrogen bond donor capabilities make it an attractive starting point for screening against various biological targets. Hits from fragment screening can then be elaborated into more potent lead compounds.

Figure 2: Conceptual workflow of using 3,5-Dibromobenzene-1,2-diol in Fragment-Based Drug Discovery.

Potential Biological Activity

Brominated phenols, as a class, have demonstrated a range of biological activities.[2] The catechol group is known for its antioxidant and metal-chelating properties.[1][5] It is plausible that 3,5-Dibromobenzene-1,2-diol could exhibit inhibitory effects on various enzymes, a property that is of significant interest in drug discovery. For instance, some bromophenol derivatives have shown potent inhibition of protein tyrosine phosphatase 1B (PTP1B), a target for the treatment of diabetes and obesity.[11] Further research is warranted to explore the specific biological targets of 3,5-Dibromobenzene-1,2-diol.

Safety and Handling

Conclusion

3,5-Dibromobenzene-1,2-diol is a halogenated catechol with potential as a valuable, yet under-explored, chemical entity. Its synthesis, while requiring careful regiochemical control, is accessible through established methods such as the decarboxylation of a substituted salicylic acid. The unique arrangement of its functional groups makes it a promising candidate for use as a versatile building block in the synthesis of complex organic molecules and as a fragment in drug discovery campaigns. Further investigation into its specific biological activities and applications is warranted to fully realize its potential in medicinal chemistry and materials science.

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The Intrinsic Value of Marine Bromophenols: A Technical Guide to the Natural Occurrence and Therapeutic Potential of 3,5-Dibromocatechol

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The marine environment, a vast repository of unique chemical entities, continues to be a fertile ground for the discovery of novel bioactive compounds. Among these, brominated phenols, particularly those isolated from red algae, have garnered significant attention for their diverse biological activities. This technical guide provides a comprehensive exploration of 3,5-dibromocatechol, a naturally occurring bromophenol with notable antioxidant and cytotoxic properties. We delve into its natural sources, ecological significance, biosynthetic origins, and methodologies for its isolation and characterization. Furthermore, this guide elucidates its pharmacological potential, detailing its mechanism of action as an anticancer agent and its promise as a lead compound in drug discovery programs.

Introduction: The Chemical Ecology of 3,5-Dibromocatechol

3,5-Dibromocatechol, a member of the catechol class of compounds, is distinguished by the presence of two bromine atoms at the 3 and 5 positions of the benzene ring[1]. This structural feature, a hallmark of many marine natural products, imparts unique physicochemical properties that underpin its biological activities. As an algal metabolite, it plays a crucial role in the chemical defense mechanisms of its source organisms[1]. The growing interest in this molecule within the scientific community stems from its potential applications in pharmacology, particularly in the development of novel antioxidant and anticancer therapeutics.

Natural Occurrence and Ecological Significance

3,5-Dibromocatechol is predominantly found in marine red algae, particularly within the family Rhodomelaceae. Species of the genus Polysiphonia are notable producers of this and other related bromophenols[2][3][4]. The production of these halogenated secondary metabolites is believed to be a key survival strategy, serving as a potent chemical defense against herbivores and preventing biofouling by marine microorganisms[3]. The presence of these compounds can deter grazing and inhibit the settlement and growth of competing organisms, thereby providing a significant ecological advantage.

Biosynthesis: The Role of Vanadium-Dependent Bromoperoxidases

The biosynthesis of 3,5-dibromocatechol in red algae is an elegant example of enzymatic halogenation. The key enzymes in this process are vanadium-dependent bromoperoxidases (V-BrPOs). These enzymes catalyze the oxidation of bromide ions (Br⁻), readily available in seawater, using hydrogen peroxide as an oxidant. The resulting electrophilic bromine species then reacts with a precursor catechol molecule to yield the brominated product. While the precise biosynthetic pathway for 3,5-dibromocatechol has not been fully elucidated, it is hypothesized to proceed through a stepwise bromination of a catechol precursor, guided by the regioselectivity of the V-BrPO enzyme.

Below is a conceptual workflow for the biosynthesis of 3,5-dibromocatechol.

Caption: Putative biosynthetic pathway of 3,5-dibromocatechol catalyzed by V-BrPO.

Isolation and Characterization

The isolation of 3,5-dibromocatechol from its natural sources typically involves a multi-step process that leverages its physicochemical properties. Bioassay-guided fractionation is a common strategy to isolate the active compound[5][6][7].

Experimental Protocol: Isolation from Polysiphonia sp.

• Extraction:

  • Freshly collected or freeze-dried algal material is ground to a fine powder.

  • The powdered material is extracted exhaustively with a polar solvent, typically methanol or a mixture of methanol and dichloromethane, at room temperature[3].

  • The resulting crude extract is concentrated under reduced pressure.

• Solvent Partitioning:

  • The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

  • The cytotoxicity or antioxidant activity of each fraction is assessed to identify the fraction containing the compound of interest. Bromophenols are typically enriched in the ethyl acetate fraction.

• Chromatographic Purification:

  • The bioactive fraction is subjected to column chromatography on silica gel.

  • A gradient elution system, for example, a mixture of n-hexane and ethyl acetate with increasing polarity, is used to separate the components.

  • Fractions are collected and monitored by thin-layer chromatography (TLC).

  • Fractions containing the desired compound are pooled and concentrated.

• High-Performance Liquid Chromatography (HPLC):

  • Further purification is achieved by reversed-phase HPLC using a C18 column.

  • A gradient of water and methanol or acetonitrile is typically employed as the mobile phase.

  • The peak corresponding to 3,5-dibromocatechol is collected.

Structural Elucidation

The structure of the isolated compound is confirmed using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): Provides the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of each proton and carbon atom in the molecule, allowing for the definitive determination of its structure[8][9].

Spectroscopic Data for 3,5-Dibromocatechol
Molecular Formula	C₆H₄Br₂O₂
Molecular Weight	267.90 g/mol
¹H NMR (typical)	Signals corresponding to the aromatic protons and hydroxyl groups.
¹³C NMR (typical)	Signals for the six carbon atoms of the benzene ring, with shifts influenced by the bromine and hydroxyl substituents.

Chemical Synthesis

The chemical synthesis of 3,5-dibromocatechol can be achieved through the bromination of catechol. However, direct bromination can lead to a mixture of products. A more controlled synthesis involves the use of protecting groups or starting from a pre-functionalized precursor.

A plausible synthetic route starting from catechol is outlined below:

Caption: Proposed anticancer mechanism of 3,5-dibromocatechol.

Drug Discovery and Development Perspectives

3,5-Dibromocatechol represents a promising lead compound in the drug discovery pipeline.[10][11][12] A lead compound is a chemical entity that demonstrates pharmacological or biological activity and serves as a starting point for the development of a drug candidate through chemical modifications.[10][13] Its relatively simple structure and known bioactivities make it an attractive scaffold for medicinal chemistry efforts aimed at improving its potency, selectivity, and pharmacokinetic properties. Structure-activity relationship (SAR) studies can be conducted by synthesizing and evaluating analogs of 3,5-dibromocatechol to identify key structural features required for its biological effects.

Conclusion

3,5-Dibromocatechol, a natural product of marine red algae, stands out as a molecule of significant scientific interest. Its role in chemical ecology, coupled with its demonstrated antioxidant and anticancer properties, underscores its potential for therapeutic applications. This technical guide has provided a comprehensive overview of its natural occurrence, biosynthesis, isolation, and pharmacological activities. Further research into its precise mechanisms of action and the optimization of its structure will be crucial in harnessing the full therapeutic potential of this intriguing marine-derived compound.

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A Technical Guide to 3,5-Dibromobenzene-1,2-diol (Lanosol): An Algal Metabolite with Diverse Bioactivities

Authored for Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction to Marine Bromophenols

The marine environment is a vast reservoir of chemical diversity, offering a plethora of primary and secondary metabolites with significant potential for pharmaceutical development.[1] Among these, marine algae—specifically the red algae (Rhodophyta)—are prolific producers of halogenated compounds, a class of secondary metabolites with unique chemical structures and potent biological activities.[2][3][4] Bromophenols (BPs) are a prominent group within these halogenated metabolites, characterized by a phenol ring structure substituted with one or more bromine atoms.[5]

These compounds are biosynthesized by algae as secondary metabolites, often in response to environmental stressors, and are believed to play a role in chemical defense mechanisms.[1][6][7] The number, position, and type of substitutions on the aromatic ring give rise to a wide array of BP derivatives, each with distinct physicochemical properties and biological functions.[5] This structural diversity has made bromophenols a focal point of natural product research, with studies revealing a wide spectrum of activities, including antioxidant, antimicrobial, anticancer, antiviral, and antidiabetic properties.[3][6]

This guide focuses on a foundational and frequently studied bromophenol: 3,5-Dibromobenzene-1,2-diol , more commonly known by its trivial name, lanosol . As one of the structurally simpler BPs, lanosol serves as a key representative of this compound class and has been isolated from numerous red algae.[8][9] Its diverse and potent bioactivities make it a molecule of significant interest for researchers in natural product chemistry, pharmacology, and drug development.

Section 2: Biogenesis and Distribution of Lanosol

Natural Occurrence

Lanosol is predominantly found in red algae, particularly within the family Rhodomelaceae.[10] Species from the genera Vertebrata (often referred to by its synonym Polysiphonia), Rhodomela, and Osmundaria are well-documented sources.[8][9][11][12]

| Table 1: Key Algal Sources of 3,5-Dibromobenzene-1,2-diol (Lanosol) and Related Bromophenols | | :--- | :--- | | Genus | Species | | Vertebrata / Polysiphonia | V. lanosa (syn. P. lanosa), P. urceolata, P. morrowii[5][8][13] | | Rhodomela | R. confervoides[11][14][15] | | Osmundaria | O. colensoi[9] |

The concentration of bromophenols, including lanosol, within these algae is not static; it can exhibit significant seasonal variation, with levels often peaking in the summer months.[13] This variability underscores the importance of collection timing for maximizing yields in natural product isolation.

Biosynthesis Pathway

The biosynthesis of bromophenols in marine algae is an elegant example of natural halogenation chemistry. The process is catalyzed by vanadium-dependent bromoperoxidase enzymes.[6][10] These enzymes utilize the high concentration of bromide ions (approximately 0.65 mg/kg) present in seawater as a bromine source.[6] In the presence of hydrogen peroxide, the bromoperoxidase facilitates the electrophilic bromination of a phenolic precursor.

While the complete molecular genetic mechanisms are still under investigation, the amino acid tyrosine is widely suggested as a likely precursor for many bromophenols.[5] The proposed pathway involves enzymatic modifications to generate the core phenolic structure, which is then brominated.

Caption: Proposed biosynthetic pathway of Lanosol in red algae.

Section 3: Biological Activities and Mechanisms of Action

Lanosol and its derivatives exhibit a remarkable range of biological activities, making them attractive candidates for therapeutic development. The presence of both the catechol (1,2-diol) group and bromine atoms on the aromatic ring are key structural features contributing to this bioactivity.[5][16]

Antioxidant and Radical Scavenging Properties

One of the most well-documented activities of lanosol is its potent antioxidant capacity.[8][9] Bromophenols from red algae are highly effective at neutralizing reactive oxygen species (ROS).[17] Mechanistic studies suggest that the primary pathway for this activity is Formal Hydrogen Atom Transfer (f-HAT) , where the phenolic hydroxyl groups donate a hydrogen atom to quench free radicals.[17] In various assays, the radical scavenging activity of bromophenols has been shown to be significantly higher than that of common antioxidant standards like butylated hydroxytoluene (BHT).[6][17]

| Table 2: Comparative Antioxidant Activity of Bromophenols | | :--- | :--- | :--- | :--- | | Compound/Extract | Assay | IC₅₀ Value (µM) | Reference Compound | | Bromophenols from P. urceolata | DPPH | 6–8 µM | BHT (83.8 µM)[17] | | Substituted Bromophenols | DPPH | 7.5–24.7 µM | BHT (81.8 µM)[6] |

Enzyme Inhibition: Antidiabetic Potential

Lanosol and its derivatives have emerged as powerful inhibitors of key enzymes involved in metabolic disorders, particularly type 2 diabetes.

• α-Glucosidase Inhibition: Lanosol has been reported to inhibit α-glucosidase, an enzyme in the small intestine responsible for breaking down carbohydrates into glucose.[8][9] By inhibiting this enzyme, lanosol can slow the absorption of glucose, thereby helping to manage postprandial hyperglycemia.

• Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition: PTP1B is a major negative regulator of the insulin signaling pathway. Overexpression or hyperactivity of PTP1B is linked to insulin resistance. Bromophenol derivatives have been identified as potent and selective inhibitors of PTP1B.[18][19] By inhibiting PTP1B, these compounds can protect the phosphorylation status of the insulin receptor and its substrates, thereby enhancing insulin sensitivity and improving glucose uptake in cells.[14][19] This makes PTP1B a prime target for the development of new therapies for type 2 diabetes and obesity.

Caption: Mechanism of Lanosol derivatives in enhancing insulin signaling via PTP1B inhibition.

Antimicrobial, Antiviral, and Cytotoxic Activities

Lanosol has demonstrated a broad spectrum of additional bioactivities:

• Antimicrobial and Antifungal: The compound and its derivatives show bacteriostatic and fungistatic activity against various microbes.[8][12]

• Antiviral: In vitro studies have confirmed that lanosol possesses antiviral properties.[8][9]

• Cytotoxic: Cytotoxicity against several human cancer cell lines has been reported, suggesting potential applications in oncology research.[2][8][13]

Anti-inflammatory Effects

Related brominated catechols have been shown to exert significant anti-inflammatory effects. They can inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), inducible nitric oxide synthase (iNOS), and cyclooxygenase-2 (COX-2) in immune cells.[20][21] This action is mediated, at least in part, by the downregulation of the nuclear factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation.[20][21]

Section 4: Methodologies for Research and Development

The study of lanosol requires robust methodologies for its extraction from natural sources, purification, and subsequent biological evaluation.

Extraction and Isolation Workflow

The following protocol outlines a general, self-validating workflow for obtaining pure lanosol from red algal biomass. The success of each step can be validated by analytical techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Step-by-Step Methodology:

• Biomass Preparation: Collect fresh algal biomass (e.g., Vertebrata lanosa). Wash thoroughly with fresh water to remove salts and epiphytes. Lyophilize (freeze-dry) the material to a constant weight and grind it into a fine powder to maximize surface area for extraction.

• Solvent Extraction: Macerate the dried algal powder in a 1:1 mixture of methanol and water (or another hydroalcoholic solution) at room temperature with constant stirring for 24-48 hours.[8] The use of a polar solvent system is crucial for extracting phenolic compounds. Repeat the extraction process 2-3 times to ensure exhaustive extraction.

• Solvent Partitioning: Combine the extracts and remove the methanol under reduced pressure using a rotary evaporator. Partition the remaining aqueous extract sequentially against solvents of increasing polarity, such as ethyl acetate.[8] Bromophenols like lanosol will preferentially partition into the moderately polar ethyl acetate fraction.

• Chromatographic Purification: Concentrate the bioactive ethyl acetate fraction. Subject the crude extract to column chromatography (e.g., silica gel) for initial fractionation. Further purify the lanosol-containing fractions using preparative High-Performance Liquid Chromatography (Prep-HPLC), often with mass-guided fractionation to specifically target the compound of interest.[10]

• Purity Assessment: Analyze the final isolated compound using analytical HPLC with a photodiode array (PDA) detector and Mass Spectrometry (MS) to confirm its purity and identity.

Caption: A standard workflow for the isolation and study of Lanosol.

Protocol for Bioactivity Screening: DPPH Radical Scavenging Assay

This protocol provides a reliable method for assessing the antioxidant activity of the isolated compound.[22]

• Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Prepare a series of dilutions of the isolated lanosol and a standard antioxidant (e.g., ascorbic acid or Trolox) in methanol.

• Assay Procedure: In a 96-well microplate, add 50 µL of each sample dilution to 150 µL of the DPPH solution. A blank well should contain only methanol, and a control well should contain 50 µL of methanol and 150 µL of DPPH solution.

• Incubation and Measurement: Incubate the plate in the dark at room temperature for 30 minutes. Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

• Data Analysis: Plot the % inhibition against the sample concentration and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Section 5: Applications and Future Perspectives

3,5-Dibromobenzene-1,2-diol (lanosol) and its structural analogs represent a class of marine natural products with significant therapeutic potential. Their demonstrated efficacy as potent antioxidants and highly specific enzyme inhibitors positions them as promising lead compounds for drug discovery programs, particularly in the fields of:

• Metabolic Diseases: As potent inhibitors of PTP1B and α-glucosidase, they are prime candidates for the development of novel anti-diabetic and anti-obesity agents.[14][18]

• Inflammatory Disorders: Their ability to modulate the NF-κB pathway suggests potential applications in treating chronic inflammatory conditions.[20]

• Oncology: The cytotoxic properties of lanosol warrant further investigation into its anticancer mechanisms of action.[2]

Future research should focus on several key areas: comprehensive in vivo studies to validate the efficacy and safety of these compounds, structure-activity relationship (SAR) studies to design and synthesize more potent and selective derivatives, and further molecular biology research to fully elucidate their biosynthetic pathways in algae. The continued exploration of these potent algal metabolites holds great promise for the future of medicine.

Section 6: References

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• Hydroperoxyl Radical Scavenging Activity of Bromophenols from Marine Red Alga Polysiphonia urceolata: Mechanistic Insights, Kinetic Analysis, and Influence of Physiological Media. (MDPI) [Link]

• Bromophenols in Red Algae: Exploring the Chemistry and Uncovering Biological Benefits of These Unknown Compounds. (MDPI) [Link]

• Seaweed Secondary Metabolites with Beneficial Health Effects: An Overview of Successes in In Vivo Studies and Clinical Trials. (PubMed Central) [Link]

• Seaweed Secondary Metabolites In Vitro and In Vivo Anticancer Activity. (MDPI) [Link]

• Amino Acid-Coupled Bromophenols and a Sulfated Dimethylsulfonium Lanosol from the Red Alga Vertebrata lanosa. (PMC - NIH) [Link]

• Two new bromophenols from red alga Rhodomela confervoides. (ResearchGate) [Link]

• Seasonal Variation in Bromophenol Content of Polysiphonia lanosa. (ResearchGate) [Link]

• Phylogenetic distribution of bromophenols in marine algae and the generation of a comprehensive bromophenol database. (Springer) [Link]

• An experimental approach to study the biosynthesis of brominated metabolites by the red algal genus Laurencia. (PubMed) [Link]

• Isolation and antimicrobial activity of a lanosol deravatives from Osmundaria serrata (Rhodophyta) and a visual exploration of its biofilm. (ResearchGate) [Link]

• Cellular Antioxidant Effect of Four Bromophenols From the Red Algae, Vertebrata Lanosa. (Mar Drugs) [Link]

• Marine Algae-Derived Bioactive Compounds: A New Wave of Nanodrugs? (PMC) [Link]

• Cellular Antioxidant Effect of Four Bromophenols from the Red Algae, Vertebrata lanosa. (MDPI) [Link]

• Discovery of Novel Bromophenol 3,4-dibromo-5-(2-bromo-3,4-dihydroxy-6-(isobutoxymethyl)benzyl)benzene-1,2-diol as Protein Tyrosine Phosphatase 1B Inhibitor and Its Anti-Diabetic Properties in C57BL/KsJ-db/db Mice. (PubMed) [Link]

• Biological Activity of Recently Discovered Halogenated Marine Natural Products. (PMC - PubMed Central) [Link]

• Metabolite Profiling of Macroalgae: Biosynthesis and Beneficial Biological Properties of Active Compounds. (MDPI) [Link]

• Marine Bromophenol Derivative 3,4-Dibromo-5-(2-bromo-3,4-dihydroxy-6-isopropoxymethyl benzyl)benzene-1,2-diol Protects Hepatocytes from Lipid-Induced Cell Damage and Insulin Resistance via PTP1B Inhibition. (PMC - NIH) [Link]

• Progress of Bromophenols in Marine Algae from 2011 to 2020: Structure, Bioactivities, and Applications. (PubMed) [Link]

• Bromophenols in Marine Algae and Their Bioactivities. (PMC - PubMed Central) [Link]

• The Halogenated Metabolism of Brown Algae (Phaeophyta), Its Biological Importance and Its Environmental Significance. (MDPI) [Link]

• Marine Bromophenol Derivative 3,4-Dibromo-5-(2-bromo-3,4-dihydroxy-6-isopropoxymethyl benzyl)benzene-1,2-diol Protects Hepatocytes from Lipid-Induced Cell Damage and Insulin Resistance via PTP1B Inhibition. (MDPI) [Link]

• 3‑Bromo‑5‑(ethoxymethyl)‑1,2‑benzenediol inhibits LPS-induced pro-inflammatory responses by preventing ROS production and downregulating NF-κB in vitro and in a zebrafish model. (ResearchGate) [Link]

• Rhodomela confervoides (Hudson) P.C.Silva. (AlgaeBase) [Link]

• Bioactive Metabolites from Marine Algae as Potent Pharmacophores against Oxidative Stress-Associated Human Diseases: A Comprehensive Review. (NIH) [Link]

• Biological Activity of Recently Discovered Halogenated Marine Natural Products. (Semantic Scholar) [Link]

• Natural Products and Biological Activity from Actinomycetes Associated with Marine Algae. (MDPI) [Link]

• An Overview of Potential Seaweed-Derived Bioactive Compounds for Pharmaceutical Applications. (PMC - NIH) [Link]

• New Ecological Role of Seaweed Secondary Metabolites as Autotoxic and Allelopathic. (Frontiers) [Link]

• Red algae. (Wikipedia) [Link]

• 3‑Bromo‑5‑(ethoxymethyl)‑1,2‑benzenediol inhibits LPS-induced pro-inflammatory responses by preventing ROS production and downregulating NF-κB in vitro and in a zebrafish model. (PubMed) [Link]

• Chemically Diverse and Biologically Active Secondary Metabolites from Marine Phylum chlorophyta. (PMC - PubMed Central) [Link]

• Halogenated Compounds from Marine Algae. (ResearchGate) [Link]

• Synthesis and antioxidant activities of benzylic bromophenols inclusive of natural products. (PMC - NIH) [Link]

• Antioxidant Activity of Diatomic Phenols. (PMC - NIH) [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. (PMC) [Link]

• Antioxidant Activity and Phenolic and Flavonoid Contents of the Extract and Subfractions of Euphorbia splendida Mobayen. (NIH) [Link]

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Protocols & Analytical Methods

Synthesis of 3,5-Dibromobenzene-1,2-diol from catechol

An Application Note on the Synthesis of 3,5-Dibromobenzene-1,2-diol

Topic: Synthesis of 3,5-Dibromobenzene-1,2-diol from Catechol Audience: Researchers, scientists, and drug development professionals.

Abstract

3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, is a valuable halogenated intermediate in the synthesis of complex organic molecules and potential pharmaceutical agents.[1] Its specific substitution pattern makes it a desirable building block. However, its synthesis presents significant regiochemical challenges, particularly when starting from catechol. This guide provides a detailed analysis of the underlying chemical principles, explains the difficulties associated with direct bromination, and presents a robust, multi-step protocol for its synthesis via a more practical and regioselective route. The protocols and insights are designed for researchers requiring a reliable method for obtaining this specific isomer.

Part 1: Mechanistic Insights & The Challenge of Direct Synthesis from Catechol

The synthesis of substituted aromatic compounds is governed by the principles of Electrophilic Aromatic Substitution (SEAr).[2] The directing effects of substituents already present on the benzene ring determine the position of subsequent substitutions.

The Activating Power of Hydroxyl Groups

The catechol molecule contains two hydroxyl (-OH) groups on adjacent carbons. The -OH group is a powerful activating substituent, meaning it makes the aromatic ring significantly more reactive towards electrophiles than benzene itself. This is due to the ability of the oxygen's lone pairs to donate electron density into the ring through resonance, stabilizing the positively charged intermediate (the arenium ion) formed during the reaction.[3]

Regiochemical Consequences of Direct Bromination

The two hydroxyl groups are ortho, para-directing. In catechol, this leads to a high degree of electron density at positions 3, 4, 5, and 6. Specifically:

• Positions 4 and 5 are para to one of the hydroxyl groups.

• Positions 3 and 6 are ortho to one of the hydroxyl groups.

Consequently, when catechol is treated with an electrophile like bromine (Br₂), substitution occurs rapidly and preferentially at these activated positions. The strong activation often leads to polysubstitution, making it difficult to control the reaction to achieve a specific mono- or di-substituted product. Direct bromination of catechol is therefore not a recommended method for synthesizing 3,5-Dibromobenzene-1,2-diol, as it predominantly yields a mixture of 4,5-dibromocatechol, 3,6-dibromocatechol, and the fully substituted tetrabromocatechol.[4][5] The desired 3,5-isomer is not a favored product of this direct approach.

Figure 1. Predicted outcome of the direct bromination of catechol, highlighting the formation of multiple, undesired isomers due to the strong ortho, para-directing nature of the hydroxyl groups.

Part 2: Recommended Synthetic Protocol

Given the challenges of achieving the desired regiochemistry starting directly from catechol, a more robust, multi-step synthesis from a different commercially available precursor is the recommended approach for a reliable and scalable preparation of 3,5-Dibromobenzene-1,2-diol. The following protocol utilizes 3,5-dibromoaniline as the starting material.

Overall Synthetic Workflow

The proposed pathway involves three key transformations:

• Diazotization: Conversion of the amine group of 3,5-dibromoaniline into a diazonium salt.

• Hydrolysis (Sandmeyer-type): Replacement of the diazonium group with a hydroxyl group to form 3,5-dibromophenol.

• Ortho-Hydroxylation: Introduction of a second hydroxyl group ortho to the existing one to yield the final product.

Figure 2. Recommended multi-step synthetic workflow for 3,5-Dibromobenzene-1,2-diol.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3,5-Dibromoaniline	≥98%	Commercial	Starting Material
Sodium Nitrite (NaNO₂)	ACS Reagent	Commercial	Diazotizing agent
Sulfuric Acid (H₂SO₄)	Concentrated, 98%	Commercial	Acid catalyst
Copper(II) Sulfate (CuSO₄)	Anhydrous or Pentahydrate	Commercial	Catalyst for hydrolysis
Potassium Persulfate (K₂S₂O₈)	≥99%	Commercial	Oxidizing agent for hydroxylation
Sodium Hydroxide (NaOH)	Pellets, ACS Reagent	Commercial	Base for hydroxylation
Diethyl Ether	Anhydrous	Commercial	Extraction solvent
Dichloromethane (CH₂Cl₂)	ACS Grade	Commercial	Extraction solvent
Sodium Sulfate (Na₂SO₄)	Anhydrous	Commercial	Drying agent
Hydrochloric Acid (HCl)	Concentrated, 37%	Commercial	For pH adjustment
Silica Gel	230-400 mesh	Commercial	For column chromatography

Step-by-Step Experimental Protocol

Step 1 & 2: Synthesis of 3,5-Dibromophenol via Diazotization and Hydrolysis

• Preparation: In a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, prepare a solution of 12.0 g (47.8 mmol) of 3,5-dibromoaniline in 100 mL of 10% aqueous sulfuric acid. Cool the resulting suspension to 0-5 °C in an ice-salt bath.

• Diazotization: Dissolve 3.6 g (52.2 mmol) of sodium nitrite in 20 mL of cold water. Add this solution dropwise to the aniline suspension over 30 minutes, ensuring the temperature is maintained below 5 °C. Stir for an additional 30 minutes at this temperature after the addition is complete.

• Hydrolysis: In a separate 1 L beaker, prepare a solution of 25 g of copper(II) sulfate in 200 mL of water and bring it to a boil. Slowly and carefully add the cold diazonium salt solution to the boiling copper sulfate solution. Vigorous evolution of nitrogen gas will occur.

• Workup: After the addition is complete, continue to heat the mixture for 15 minutes. Cool the mixture to room temperature and extract with diethyl ether (3 x 100 mL).

• Purification: Combine the organic extracts, wash with 50 mL of saturated sodium bicarbonate solution, followed by 50 mL of brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 3,5-dibromophenol. The product can be further purified by column chromatography (e.g., hexane/ethyl acetate gradient).

Step 3: Ortho-Hydroxylation to 3,5-Dibromobenzene-1,2-diol (Elbs Persulfate Oxidation)

• Preparation: In a 500 mL flask, dissolve 10.0 g (39.7 mmol) of the 3,5-dibromophenol from the previous step in 150 mL of 1 M aqueous sodium hydroxide. Cool the solution to 10-15 °C in an ice-water bath.

• Oxidation: Prepare a solution of 11.8 g (43.7 mmol) of potassium persulfate in 125 mL of cold water. Add this solution dropwise to the phenol solution over 1 hour with vigorous stirring, maintaining the temperature below 20 °C.

• Reaction: After the addition, allow the mixture to stir at room temperature for 18-24 hours. The solution will typically darken.

• Hydrolysis of Sulfate Ester: Acidify the reaction mixture by slowly adding concentrated hydrochloric acid until the pH is ~1. Heat the mixture to 80-90 °C for 1 hour to hydrolyze the intermediate sulfate ester.

• Workup and Purification: Cool the solution to room temperature and extract with dichloromethane (3 x 100 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent. The resulting crude product should be purified by column chromatography on silica gel to afford pure 3,5-Dibromobenzene-1,2-diol.

Expected Results

Step	Transformation	Typical Yield	Physical Appearance
1 & 2	3,5-Dibromoaniline → 3,5-Dibromophenol	60-75%	Off-white to pale brown solid
3	3,5-Dibromophenol → 3,5-Dibromobenzene-1,2-diol	30-45%	White to light tan crystalline solid

Part 3: Product Characterization

Confirmation of the structure and purity of the synthesized 3,5-Dibromobenzene-1,2-diol is critical. The following analytical techniques are recommended.[4]

• ¹H NMR Spectroscopy: (CDCl₃ or DMSO-d₆) The proton NMR spectrum should show distinct signals for the aromatic protons and the two hydroxyl protons. The aromatic region should be consistent with the 1,2,3,5-substitution pattern.

• ¹³C NMR Spectroscopy: The carbon spectrum will confirm the number of unique carbon environments in the molecule.

• Mass Spectrometry (MS): Electrospray Ionization (ESI) or another soft ionization technique should be used. The mass spectrum will display the molecular ion peak (M⁻ or M+H)⁺ and, crucially, the characteristic isotopic pattern for a molecule containing two bromine atoms (a 1:2:1 ratio for the M, M+2, and M+4 peaks).[4] The expected molecular weight for C₆H₄Br₂O₂ is approximately 267.90 g/mol .[1]

• Infrared (IR) Spectroscopy: The IR spectrum should show a broad absorption band in the region of 3200-3500 cm⁻¹, characteristic of the O-H stretching of the hydroxyl groups.

Part 4: Safety & Waste Disposal

All steps of this synthesis must be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Bromine-containing compounds: Aryl bromides are irritants and should be handled with care.

• Sulfuric Acid: Concentrated sulfuric acid is extremely corrosive and will cause severe burns upon contact.[6] Handle with extreme caution.

• Sodium Nitrite: A strong oxidizing agent and is toxic if ingested. Avoid contact with acidic solutions, which can generate toxic nitrogen oxides.

• Diazonium Salts: Are potentially explosive, especially when isolated and dry. The protocol is designed to use the salt in situ in solution, which is much safer. Do not attempt to isolate the diazonium salt intermediate.

• Potassium Persulfate: A strong oxidizing agent. Avoid contact with combustible materials.

• Waste Disposal: All organic waste should be collected in a designated halogenated waste container. Aqueous acidic and basic solutions should be neutralized before disposal according to institutional guidelines.

References

• Barroeta, N., Chuchani, G., & Zabicky, J. (n.d.). Kinetics and Substituent Effects in Electrophilic Aromatic Substitution. II.1 Tritylation of Catechol and its Monoethers2,3. The Journal of Organic Chemistry - ACS Publications. [Link]

• McGrew, G. W., & Hemingway, R. W. (1982). Electrophilic Aromatic Substitution of Catechins: Bromination and Benzylation. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Menzek, A., Şahin, E., & Göksu, S. (2009). First and short syntheses of biologically active, naturally occurring brominated mono- and dibenzyl phenols. ARKIVOC. [Link]

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• University of Calgary. (n.d.). Ch24: Electrophilic Arom. Subs. of phenols. [Link]

• The Royal Society of Chemistry. (2012). Supporting information. [Link]

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• Chemistry LibreTexts. (2022). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. [Link]

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Application Notes and Protocols for the Electrophilic Bromination of 1,2-Benzenediol (Catechol)

Introduction: The Significance of Brominated Catechols

1,2-Benzenediol, commonly known as catechol, is a vital aromatic scaffold present in a myriad of natural products and pharmaceutical agents. The introduction of bromine atoms onto the catechol ring via electrophilic aromatic substitution is a pivotal transformation in synthetic organic chemistry. Brominated catechols serve as versatile intermediates in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and materials with unique electronic properties.[1][2] The bromine substituent can be readily converted into other functional groups through cross-coupling reactions, or it can be retained to modulate the biological activity and physicochemical properties of the parent molecule.

This guide provides a comprehensive overview of the electrophilic bromination of catechol, detailing the underlying reaction mechanisms, regiochemical considerations, and step-by-step protocols for both classical and modern bromination methods. The information presented herein is intended for researchers, scientists, and drug development professionals seeking to leverage this important chemical transformation in their work.

Mechanistic Insights into the Electrophilic Bromination of Catechol

The electrophilic bromination of catechol follows the general mechanism of electrophilic aromatic substitution.[3][4][5] The electron-rich nature of the catechol ring, due to the activating and ortho-, para- directing effects of the two hydroxyl groups, makes it highly susceptible to attack by an electrophile.

The reaction proceeds in two key steps:

• Formation of the Sigma Complex (Arenium Ion): An electrophilic bromine species (Br⁺) attacks the π-electron system of the catechol ring, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[4][5]

• Deprotonation and Re-aromatization: A base in the reaction mixture removes a proton from the carbon atom bearing the bromine, restoring the aromaticity of the ring and yielding the brominated catechol product.[4]

The regioselectivity of the bromination is dictated by the directing effects of the hydroxyl groups. Both hydroxyl groups are strongly activating and direct incoming electrophiles to the ortho and para positions. In the case of catechol, this corresponds to positions 3, 4, 5, and 6. The initial bromination typically occurs at the 4-position due to a combination of electronic and steric factors. Further bromination can lead to di-, tri-, and even tetra-brominated products, depending on the reaction conditions and the amount of brominating agent used.[1]

Figure 1: General mechanism of electrophilic bromination of catechol.

Choosing the Right Brominating Agent

A variety of reagents can be employed for the electrophilic bromination of phenols and their derivatives. The choice of brominating agent is crucial for controlling the reactivity and selectivity of the reaction.

Brominating Agent	Characteristics	Common Applications
Molecular Bromine (Br₂)	Highly reactive, corrosive, and toxic liquid.[6] Often used with a Lewis acid catalyst for less activated rings, but can directly brominate highly activated rings like catechol. Can lead to over-bromination.[1]	General purpose bromination of aromatic compounds.
N-Bromosuccinimide (NBS)	Crystalline solid, easier and safer to handle than Br₂.[7] Can act as a source of electrophilic bromine, particularly in polar solvents.[8] Its reactivity can be tuned by the reaction conditions.[8][9]	Selective bromination, including allylic and benzylic positions, as well as aromatic rings.[7][10]
Oxidative Bromination Systems	Involve the in situ generation of an electrophilic bromine species from a bromide salt (e.g., KBr) and an oxidant (e.g., H₂O₂, bromate).[1] Can offer milder reaction conditions.	Green chemistry approaches to bromination.

Experimental Protocols

Safety First:

• Molecular Bromine (Br₂): Bromine is highly toxic, corrosive, and causes severe burns.[11] All manipulations must be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including heavy-duty, chemically resistant gloves (e.g., nitrile), safety goggles, and a face shield.[12][13] Have a solution of sodium thiosulfate on hand to neutralize any spills.[12][13] In case of skin contact, wash immediately with copious amounts of soap and water.[14] If inhaled, move to fresh air and seek immediate medical attention.[13][14]

• N-Bromosuccinimide (NBS): NBS is an irritant. Avoid inhalation of dust and contact with skin and eyes. Handle with standard laboratory PPE.

Protocol 1: Monobromination of Catechol using N-Bromosuccinimide (NBS)

This protocol is designed for the regioselective synthesis of 4-bromocatechol, a valuable synthetic intermediate.[2] The use of NBS under controlled temperature conditions allows for selective monobromination.[15]

Figure 2: Workflow for the monobromination of catechol using NBS.

Materials:

• 1,2-Benzenediol (Catechol)

• N-Bromosuccinimide (NBS)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography elution

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 1,2-benzenediol (1.0 equivalent).

• Dissolve the catechol in anhydrous acetonitrile.

• Cool the reaction mixture to -30 °C using a suitable cooling bath (e.g., dry ice/acetone).

• Slowly add N-Bromosuccinimide (1.0 equivalent) portion-wise to the stirred solution, maintaining the temperature below -25 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford 4-bromobenzene-1,2-diol.[15]

Rationale for Experimental Choices:

• Acetonitrile: A polar aprotic solvent that facilitates the ionic pathway for bromination with NBS.[8]

• Low Temperature: Crucial for controlling the regioselectivity and preventing over-bromination. Electrophilic aromatic bromination can be highly selective at its lowest effective temperature.[15]

• Inert Atmosphere: While not always strictly necessary for this specific reaction, it is good practice to prevent potential side reactions with atmospheric moisture and oxygen, especially when working with anhydrous solvents.

• Sodium Thiosulfate Quench: To neutralize any unreacted bromine or NBS.

Protocol 2: Dibromination of Catechol using Molecular Bromine

This protocol describes the synthesis of 4,5-dibromocatechol, a precursor for various ligands and materials. The high reactivity of molecular bromine necessitates careful control of stoichiometry and reaction conditions to achieve the desired dibrominated product.

Materials:

• 1,2-Benzenediol (Catechol)

• Molecular Bromine (Br₂)

• Glacial Acetic Acid

• Saturated aqueous sodium bisulfite solution

• Deionized water

• Ice

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 1,2-benzenediol (1.0 equivalent) in glacial acetic acid.

• Cool the flask in an ice bath.

• In the dropping funnel, prepare a solution of molecular bromine (2.0 equivalents) in glacial acetic acid.

• Add the bromine solution dropwise to the stirred catechol solution over a period of 30-60 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-3 hours.

• Monitor the reaction by TLC.

• Carefully pour the reaction mixture into a beaker containing ice and water to precipitate the product.

• Add a saturated aqueous solution of sodium bisulfite dropwise until the orange color of excess bromine disappears.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water.

• The crude product can be recrystallized from a suitable solvent system (e.g., ethanol/water) to yield pure 4,5-dibromocatechol.

Rationale for Experimental Choices:

• Glacial Acetic Acid: A polar protic solvent that can facilitate the polarization of the Br-Br bond and act as a medium for the reaction.

• Stoichiometry: The use of two equivalents of bromine is intended to favor the formation of the dibrominated product.

• Sodium Bisulfite: To quench and neutralize any unreacted bromine.

Data Summary and Expected Outcomes

Protocol	Product	Brominating Agent	Equivalents of Brominating Agent	Typical Yield	Key Considerations
1	4-Bromocatechol	N-Bromosuccinimide (NBS)	1.0	High (>90%)[15]	Low temperature is critical for regioselectivity.
2	4,5-Dibromocatechol	Molecular Bromine (Br₂)	2.0	Moderate to High	Careful control of bromine addition and temperature to avoid over-bromination.

Troubleshooting

• Low Yield: May be due to incomplete reaction or loss of product during workup. Ensure sufficient reaction time and efficient extraction.

• Over-bromination: This is a common issue, especially with highly activated substrates like catechol.[1] To minimize this, use a less reactive brominating agent (like NBS), control the stoichiometry carefully, and maintain low reaction temperatures.

• Formation of a Complex Mixture of Products: This can result from a lack of regioselectivity. Ensure precise temperature control and consider using a milder brominating system.

Conclusion

The electrophilic bromination of 1,2-benzenediol is a fundamental and versatile reaction for the synthesis of valuable brominated intermediates. By understanding the underlying mechanisms and carefully selecting the appropriate brominating agent and reaction conditions, researchers can achieve high yields and desired regioselectivity. The protocols provided in this guide offer reliable starting points for the synthesis of both mono- and di-brominated catechols, which can serve as key building blocks in a wide range of applications, from medicinal chemistry to materials science.

References

• Understanding the Mechanisms: How NBS Achieves Selective Bromin
• Bromine handling and safety | DOCX. Slideshare.
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• Safety D
• SAFETY DATA SHEET (SDS) - Name of chemical: BROMINE (Br2). Fisher Scientific.
• Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides. PMC - NIH.
• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verific
• Practical, mild and efficient electrophilic bromination of phenols by a new I(III)-based reagent: the PIDA–AlBr 3 system. RSC Publishing.
• On the mechanism of N-bromosuccinimide brominations. Bromination of cyclohexane and cyclopentane with N-bromosuccinimide.
• N-Bromosuccinimide (NBS). Organic Chemistry Portal.
• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry.
• 16.S: Chemistry of Benzene - Electrophilic Aromatic Substitution (Summary). Chemistry LibreTexts.
• 16.
• Substitution Reactions of Benzene and Other Arom
• CAS 17345-77-6: 4-Bromoc

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The Versatile Precursor: 3,5-Dibromobenzene-1,2-diol in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Dually Functionalized Scaffold

In the landscape of organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, emerges as a highly versatile precursor, offering a unique combination of reactive sites for orthogonal functionalization. Its catechol moiety provides a nucleophilic platform for the introduction of diverse substituents through etherification and esterification, while the two bromine atoms serve as handles for carbon-carbon and carbon-heteroatom bond formation via a myriad of cross-coupling reactions. This dual reactivity profile makes 3,5-dibromobenzene-1,2-diol an invaluable building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This guide provides an in-depth exploration of its applications, supported by detailed protocols and mechanistic insights to empower researchers in leveraging its full synthetic potential.

Core Properties and Handling

A thorough understanding of the physicochemical properties of a precursor is fundamental to its successful application.

Property	Value	Reference
Molecular Formula	C₆H₄Br₂O₂	[1]
Molecular Weight	267.90 g/mol	[1]
IUPAC Name	3,5-dibromobenzene-1,2-diol	[1]
Synonyms	3,5-dibromocatechol	[1]
CAS Number	111167-61-4	[1]
Appearance	Off-white to pale brown crystalline solid
Solubility	Soluble in polar organic solvents (e.g., methanol, ethanol, acetone, THF, DMF), sparingly soluble in nonpolar solvents, and poorly soluble in water.

Safety and Handling Precautions: 3,5-Dibromobenzene-1,2-diol is an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Synthetic Applications & Protocols

The synthetic utility of 3,5-dibromobenzene-1,2-diol is best illustrated through its application in key organic transformations. The following sections provide detailed protocols for the functionalization of both the hydroxyl and bromo groups.

I. Functionalization of the Catechol Moiety: Etherification & Esterification

The adjacent hydroxyl groups of the catechol core are amenable to a range of modifications, allowing for the introduction of various functionalities and the modulation of the molecule's steric and electronic properties.

The Williamson ether synthesis is a robust and widely employed method for the preparation of ethers from an alcohol and an organohalide.[2][3][4][5][6] In the case of 3,5-dibromobenzene-1,2-diol, this reaction can be employed for the exhaustive alkylation of both hydroxyl groups.

Protocol 1: Synthesis of 1,2-Dibenzyloxy-3,5-dibromobenzene

This protocol details the di-benzylation of 3,5-dibromobenzene-1,2-diol, a common strategy to protect the hydroxyl groups or to introduce benzyl moieties for further elaboration.

Materials:

• 3,5-Dibromobenzene-1,2-diol

• Benzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,5-dibromobenzene-1,2-diol (1.0 eq).

• Add anhydrous DMF to dissolve the starting material.

• Add anhydrous potassium carbonate (2.5 eq).

• To the stirred suspension, add benzyl bromide (2.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 60-70 °C and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into cold water.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 1,2-dibenzyloxy-3,5-dibromobenzene.

Causality and Insights: The use of a polar aprotic solvent like DMF facilitates the Sₙ2 reaction by solvating the potassium cation, thereby increasing the nucleophilicity of the phenoxide ions. An excess of the base and alkylating agent ensures complete di-alkylation.

Achieving selective mono-alkylation of a symmetric diol like 3,5-dibromobenzene-1,2-diol can be challenging. However, by carefully controlling the stoichiometry of the reagents and the reaction conditions, preferential mono-functionalization can be achieved.

Protocol 2: Selective Mono-methylation of 3,5-Dibromobenzene-1,2-diol

This protocol outlines a method for the preferential mono-methylation of the catechol.

Materials:

• 3,5-Dibromobenzene-1,2-diol

• Methyl iodide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

Procedure:

• In a round-bottom flask, dissolve 3,5-dibromobenzene-1,2-diol (1.0 eq) in anhydrous acetone.

• Add anhydrous potassium carbonate (1.1 eq).

• Cool the mixture in an ice bath and add methyl iodide (1.0 eq) dropwise with vigorous stirring.

• Allow the reaction to slowly warm to room temperature and stir for 24 hours, monitoring by TLC.

• Filter the reaction mixture to remove the inorganic salts and wash the solid with acetone.

• Concentrate the filtrate under reduced pressure.

• The crude product will be a mixture of starting material, mono-methylated, and di-methylated product. Purify by column chromatography on silica gel to isolate the desired 3,5-dibromo-2-methoxyphenol.

Causality and Insights: The use of a less polar solvent (acetone) and a stoichiometric amount of the electrophile and base disfavors the second alkylation, thereby increasing the yield of the mono-alkylated product. The first deprotonation is more favorable, and the resulting mono-phenoxide is less nucleophilic than the di-anion, slowing down the rate of the second alkylation.

II. Palladium-Catalyzed Cross-Coupling Reactions of the Bromo-Substituents

The bromine atoms on the aromatic ring are prime sites for the construction of new carbon-carbon and carbon-heteroatom bonds through palladium-catalyzed cross-coupling reactions. These transformations are foundational in modern organic synthesis.

The Suzuki-Miyaura coupling is a powerful tool for the formation of biaryl structures by reacting an organoboron compound with an organohalide.

Protocol 3: Double Suzuki-Miyaura Coupling of 3,5-Dibromobenzene-1,2-diol

This protocol describes the diarylation of 3,5-dibromobenzene-1,2-diol. For this reaction, it is often advantageous to first protect the hydroxyl groups to prevent interference with the catalytic cycle.

Materials:

• 1,2-Bis(benzyloxy)-3,5-dibromobenzene (from Protocol 1)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., aqueous sodium carbonate or potassium phosphate)

• Solvent system (e.g., toluene/ethanol/water or dioxane/water)

Procedure:

• To a Schlenk flask, add 1,2-bis(benzyloxy)-3,5-dibromobenzene (1.0 eq), the arylboronic acid (2.5 eq), and the base (4.0 eq).

• Add the palladium catalyst (2-5 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent system.

• Heat the reaction mixture to reflux (typically 80-100 °C) and stir for 12-24 hours, monitoring by TLC or GC-MS.

• After cooling to room temperature, add water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

• The benzyl protecting groups can be removed by catalytic hydrogenation (e.g., H₂, Pd/C) to yield the 3,5-diaryl-benzene-1,2-diol.

Causality and Insights: The choice of catalyst, ligand, base, and solvent is crucial for the success of the Suzuki-Miyaura coupling. The use of a phosphine ligand stabilizes the palladium catalyst and facilitates the catalytic cycle. The base is required to activate the boronic acid.

Caption: Suzuki-Miyaura Coupling Workflow.

The Buchwald-Hartwig amination allows for the formation of carbon-nitrogen bonds, providing access to a wide range of arylamines.

Protocol 4: Double Buchwald-Hartwig Amination of a Protected 3,5-Dibromobenzene-1,2-diol

This protocol details the coupling of two equivalents of an amine to the dibrominated scaffold.

Materials:

• 1,2-Bis(methoxy)-3,5-dibromobenzene (or other protected diol)

• Primary or secondary amine (e.g., morpholine)

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos or BINAP)

• Base (e.g., sodium tert-butoxide or cesium carbonate)

• Anhydrous solvent (e.g., toluene or dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (1-2 mol%) and the phosphine ligand (2-4 mol%) to a Schlenk tube.

• Add the protected 3,5-dibromobenzene-1,2-diol (1.0 eq), the amine (2.5 eq), and the base (3.0 eq).

• Add the anhydrous solvent.

• Seal the tube and heat the mixture to 80-110 °C for 16-24 hours. Monitor the reaction by GC-MS or LC-MS.

• After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by column chromatography to obtain the desired 3,5-diamino-benzene-1,2-diol derivative.

Causality and Insights: The choice of ligand is critical in Buchwald-Hartwig amination, as it influences the efficiency of the oxidative addition and reductive elimination steps. Strong, non-coordinating bases like sodium tert-butoxide are often required to deprotonate the amine and facilitate the catalytic cycle.

Sources

• 1. 3,5-Dibromobenzene-1,2-diol | C6H4Br2O2 | CID 3753114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 3. brainly.in [brainly.in]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Leveraging 3,5-Dibromocatechol in Palladium-Catalyzed Cross-Coupling Reactions

An Application Note and Protocol for Researchers

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of 3,5-Dibromocatechol

The catechol motif, a 1,2-dihydroxybenzene core, is a privileged scaffold found in numerous natural products, pharmaceuticals, and advanced materials.[1][2] Its unique electronic properties, capacity for metal chelation, and role as an antioxidant make it a highly sought-after component in drug design and materials science.[3][4] 3,5-Dibromocatechol serves as a powerful and versatile starting material, offering two reactive bromine-substituted carbons that act as handles for molecular elaboration.

Palladium-catalyzed cross-coupling reactions represent a cornerstone of modern organic synthesis, enabling the precise and efficient formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bonds under mild conditions.[5][6] These transformations have revolutionized the construction of complex molecules, earning the 2010 Nobel Prize in Chemistry for their impact.[5][7]

This guide provides an in-depth exploration of the use of 3,5-dibromocatechol in three seminal cross-coupling reactions: Suzuki-Miyaura coupling, Sonogashira coupling, and Buchwald-Hartwig amination. We will delve into the mechanistic underpinnings, strategic considerations for handling the catechol moiety, and detailed, field-proven protocols for researchers in synthetic chemistry and drug development.

Core Concepts & Strategic Considerations

The Catechol Moiety: Reactivity and Protection

The primary challenge in utilizing 3,5-dibromocatechol is the presence of two acidic hydroxyl (-OH) groups. These protons can interfere with many organometallic reagents and the basic conditions inherent to cross-coupling reactions. Therefore, a critical first step is often the protection of these hydroxyls. The choice of protecting group is paramount and should be guided by its stability to the coupling conditions and the ease of its removal post-transformation.[8][9]

Table 1: Common Protecting Groups for Catechols

Protecting Group	Protection Reagents	Deprotection Conditions	Key Advantages & Considerations
Methyl (Me)	MeI or Me₂SO₄, K₂CO₃	BBr₃, CH₂Cl₂	Very stable, but requires harsh deprotection.
Benzyl (Bn)	BnBr, K₂CO₃, Acetone	H₂, Pd/C (Hydrogenolysis)	Stable to a wide range of conditions; removable under mild, neutral conditions.
Methylene Acetal	CH₂Br₂, Cs₂CO₃, DMF	BCl₃ or acid hydrolysis	Protects both hydroxyls simultaneously, creating a rigid ring system.
tert-Butyldimethylsilyl (TBDMS)	TBDMSCl, Imidazole, DMF	TBAF, THF	Easily removed with fluoride sources; sensitive to acidic conditions.[10]

Chemoselectivity: Mono- vs. Di-substitution

The presence of two bromine atoms on the catechol ring opens the possibility for sequential or double-coupling reactions.[11] Achieving selective mono-functionalization can typically be accomplished by using a slight excess (1.0-1.2 equivalents) of the coupling partner. A full double-coupling to achieve symmetrical C3, C5-disubstituted catechols requires at least 2.2-2.5 equivalents of the nucleophile to drive the reaction to completion. The slightly different electronic environments of the C3 and C5 positions may also allow for selective coupling under carefully controlled conditions, though this often requires extensive optimization.[12]

General Experimental Workflow

A successful cross-coupling experiment hinges on the rigorous exclusion of oxygen, which can deactivate the palladium catalyst. The following workflow represents a standard, trustworthy procedure.[13][14]

Caption: General workflow for a palladium-catalyzed cross-coupling experiment.

Application I: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and widely used method for forming C(sp²)-C(sp²) bonds, making it ideal for synthesizing biaryl structures.[15][16] The reaction couples an organoboron species (like a boronic acid) with an organic halide.[5]

Mechanism Overview

The catalytic cycle involves the oxidative addition of the aryl bromide to a Pd(0) species, followed by transmetalation with a boronate complex (formed from the boronic acid and base), and concludes with reductive elimination to yield the product and regenerate the Pd(0) catalyst.[15][17]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Disubstitution with Phenylboronic Acid

This protocol describes the double Suzuki-Miyaura coupling of 1,2-bis(benzyloxy)-3,5-dibromobenzene.

• Reaction Setup: To a flame-dried Schlenk flask, add the protected 3,5-dibromocatechol (1.0 equiv.), phenylboronic acid (2.5 equiv.), and potassium carbonate (K₂CO₃, 4.0 equiv.).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen gas (repeat 3 times).

• Solvent Addition: Add degassed solvents, typically a mixture of toluene and water (e.g., 4:1 ratio), via syringe.

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired 3,5-diphenylcatechol derivative.

Table 2: Typical Conditions for Suzuki-Miyaura Coupling

Catalyst / Precursor	Ligand	Base	Solvent	Temp (°C)	Notes
Pd(PPh₃)₄	PPh₃	K₂CO₃, Cs₂CO₃	Toluene/H₂O, Dioxane/H₂O	80-110	Standard, reliable conditions for many aryl bromides.[18]
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	80-100	SPhos is a bulky phosphine ligand effective for challenging substrates.
Pd₂(dba)₃	tBu₃P	KF	THF	RT-60	Often effective for substrates with base-sensitive functional groups.[19]

Application II: Sonogashira Coupling for C-C (Alkynyl) Bond Formation

The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl or vinyl halides, providing direct access to arylalkynes and conjugated enynes.[20][21]

Mechanism Overview

This reaction uniquely involves two interconnected catalytic cycles.[20] The palladium cycle mirrors other cross-couplings, while a copper(I) co-catalyst activates the terminal alkyne by forming a copper(I) acetylide, which then participates in the transmetalation step.

Caption: Interconnected catalytic cycles of the Sonogashira reaction.

Detailed Protocol: Disubstitution with Phenylacetylene

This protocol describes the double Sonogashira coupling of a protected 3,5-dibromocatechol.

• Reaction Setup: In a flame-dried Schlenk tube, combine the protected 3,5-dibromocatechol (1.0 equiv.), dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂] (2-3 mol%), and copper(I) iodide (CuI) (4-6 mol%).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with argon or nitrogen (repeat 3 times).

• Solvent and Reagent Addition: Add degassed triethylamine (Et₃N) or a mixture of toluene and diisopropylamine (DIPEA). Add phenylacetylene (2.5 equiv.) via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C). The reaction is often rapid (2-6 hours). Monitor by TLC for consumption of the starting material.

• Work-up: Once complete, dilute the reaction mixture with diethyl ether and filter through a pad of Celite to remove salts. Wash the filtrate with saturated aqueous ammonium chloride (NH₄Cl) and brine.

• Purification: Dry the organic layer over MgSO₄, filter, and concentrate. Purify the residue by column chromatography to isolate the 3,5-bis(phenylethynyl)catechol derivative.

Table 3: Typical Conditions for Sonogashira Coupling

Catalyst / Precursor	Co-catalyst	Base	Solvent	Temp (°C)	Notes
PdCl₂(PPh₃)₂	CuI	Et₃N, DIPEA	Toluene, THF	RT-70	The classic, most widely used Sonogashira conditions.[21][22]
Pd(PPh₃)₄	CuI	Piperidine	DMF	RT	Highly effective for many substrates.
Pd(OAc)₂ / Ligand	None	Cs₂CO₃	Dioxane	80-100	Example of a copper-free system, which avoids homocoupling of the alkyne.[21]

Application III: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for constructing aryl-amine bonds, a linkage ubiquitous in pharmaceuticals.[23] The reaction couples an aryl halide with a primary or secondary amine.

Mechanism Overview

The mechanism is similar to other cross-couplings but has unique features. After oxidative addition, the amine coordinates to the palladium center. A base then deprotonates the coordinated amine to form a palladium-amido complex, which undergoes reductive elimination to form the C-N bond.[23][24] The choice of ligand is critical for facilitating the reductive elimination step.

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Detailed Protocol: Disubstitution with Morpholine

This protocol describes the double amination of a protected 3,5-dibromocatechol.

• Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere, add the protected 3,5-dibromocatechol (1.0 equiv.), palladium(II) acetate [Pd(OAc)₂] (2-4 mol%), and a bulky phosphine ligand like XPhos (4-8 mol%). Add sodium tert-butoxide (NaOtBu) (2.5-3.0 equiv.).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with argon or nitrogen (repeat 3 times).

• Solvent and Reagent Addition: Add degassed toluene, followed by morpholine (2.5 equiv.) via syringe.

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring for 8-16 hours. Monitor the reaction by GC-MS or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography to yield the desired 3,5-dimorpholinocatechol derivative.

Table 4: Typical Conditions for Buchwald-Hartwig Amination

Catalyst / Precursor	Ligand	Base	Solvent	Temp (°C)	Notes
Pd(OAc)₂ or Pd₂(dba)₃	XPhos, RuPhos	NaOtBu	Toluene, Dioxane	80-120	Highly active systems for a broad range of aryl bromides and amines.[25][26]
Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	100	A weaker base, useful for substrates with base-sensitive groups.[27]
G3-XPhos Precatalyst	(Internal)	K₃PO₄	t-BuOH	80-100	Precatalysts offer improved stability and ease of handling.[14]

Conclusion

3,5-Dibromocatechol is a readily available and highly valuable scaffold for the synthesis of complex molecules. By leveraging the power and predictability of modern palladium-catalyzed cross-coupling reactions, researchers can efficiently and selectively functionalize this core structure. Careful consideration of protecting group strategy and reaction conditions allows for the synthesis of novel C-C and C-N linked catechol derivatives, paving the way for new discoveries in medicinal chemistry, drug development, and materials science.

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The Versatile Scaffold: 3,5-Dibromobenzene-1,2-diol in Medicinal Chemistry

Introduction: Unveiling the Potential of a Marine-Derived Building Block

In the vast and chemically diverse world of marine natural products, the humble scaffold of 3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, has emerged as a molecule of significant interest to the medicinal chemistry community. Found as a metabolite in marine sponges, particularly of the Dysidea species, this brominated catechol serves as a crucial biosynthetic precursor to a range of more complex and biologically active polybrominated diphenyl ethers (PBDEs).[1] These natural products have demonstrated a spectrum of pharmacological activities, including antiproliferative and antifungal properties, highlighting the potential of the 3,5-dibromocatechol core in the design and synthesis of novel therapeutic agents.[1]

This technical guide provides an in-depth exploration of the applications of 3,5-Dibromobenzene-1,2-diol in medicinal chemistry. We will delve into its role as a versatile starting material for the synthesis of bioactive compounds, with a particular focus on the development of potential anticancer agents. Detailed protocols, mechanistic insights, and the rationale behind experimental choices will be provided to empower researchers in their drug discovery endeavors.

Core Concepts: The Strategic Importance of the 3,5-Dibromocatechol Moiety

The medicinal chemistry utility of 3,5-Dibromobenzene-1,2-diol stems from several key structural features:

• The Catechol Core: The 1,2-diol functionality is a well-established pharmacophore present in numerous approved drugs.[2] It can participate in crucial hydrogen bonding interactions with biological targets and can also be a site for further chemical modification.

• Bromine Substitution: The presence of two bromine atoms at the 3 and 5 positions significantly influences the molecule's electronic properties and lipophilicity. These halogen atoms can also serve as synthetic handles for cross-coupling reactions, enabling the construction of more complex molecular architectures.

• Natural Product Precursor: As a building block for bioactive marine natural products, it provides a starting point for the synthesis of natural product analogs with potentially improved pharmacological profiles.

These features make 3,5-Dibromobenzene-1,2-diol an attractive scaffold for the development of new chemical entities targeting a range of diseases.

Application Focus: Synthesis of Bioactive Polybrominated Diphenyl Ethers (PBDEs) for Anticancer Research

A prominent application of 3,5-Dibromobenzene-1,2-diol in medicinal chemistry is its use as a precursor for the synthesis of polybrominated diphenyl ethers (PBDEs). Natural PBDEs isolated from marine sponges have shown promising antiproliferative activity against various cancer cell lines.[1] The synthesis of these compounds and their analogs allows for a systematic exploration of their structure-activity relationships (SAR) and the optimization of their anticancer properties.

Illustrative Signaling Pathway: Potential Mechanism of Action of PBDEs

While the precise mechanisms of action for many marine-derived PBDEs are still under investigation, their structural similarity to other kinase inhibitors suggests that they may target key signaling pathways involved in cancer cell proliferation and survival. The diagram below illustrates a hypothetical pathway that could be modulated by PBDEs derived from 3,5-dibromocatechol.

Caption: Hypothetical inhibition of the RAF/MEK/ERK signaling pathway by a PBDE derivative.

Experimental Protocol: Synthesis of a Bioactive Polybrominated Diphenyl Ether

This protocol outlines a general procedure for the synthesis of a polybrominated diphenyl ether, a class of compounds that has demonstrated antiproliferative activity, using 3,5-Dibromobenzene-1,2-diol as a key building block. This synthesis is based on the known methodologies for preparing such marine natural product analogs.[2][3]

Objective: To synthesize 3,5-dibromo-2-(2',4'-dibromophenoxy)phenol, a representative bioactive PBDE.

Materials:

• 3,5-Dibromobenzene-1,2-diol

• 1,2,4-tribromobenzene

• Potassium carbonate (K₂CO₃), anhydrous

• Copper(I) iodide (CuI)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexane

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,5-Dibromobenzene-1,2-diol (1.0 eq), 1,2,4-tribromobenzene (1.2 eq), anhydrous potassium carbonate (2.5 eq), and copper(I) iodide (0.2 eq).

• Solvent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF to the flask. The volume should be sufficient to dissolve the reactants upon heating.

• Reaction: Heat the reaction mixture to 120-130 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material (3,5-Dibromobenzene-1,2-diol) is consumed. This may take several hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture into a separatory funnel containing water and ethyl acetate.

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts and wash them with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient as the eluent to afford the pure 3,5-dibromo-2-(2',4'-dibromophenoxy)phenol.

Causality Behind Experimental Choices:

• Ullmann Condensation: This reaction is a classic Ullmann condensation, a copper-catalyzed nucleophilic aromatic substitution, which is a reliable method for forming diaryl ethers.

• Base: Potassium carbonate is used as a base to deprotonate the hydroxyl group of the catechol, making it a more potent nucleophile.

• Catalyst: Copper(I) iodide is the catalyst that facilitates the coupling between the phenoxide and the aryl halide.

• Solvent: DMF is a polar aprotic solvent that is suitable for this type of reaction as it can dissolve the reactants and withstand the high reaction temperatures.

• Inert Atmosphere: An inert atmosphere is crucial to prevent oxidation of the copper catalyst and the catechol starting material.

Data Presentation: Antiproliferative Activity of a Representative PBDE

The synthesized PBDEs can be evaluated for their biological activity. The following table presents hypothetical antiproliferative data for the synthesized compound against a human cancer cell line, which is representative of the activity observed for this class of molecules.[1]

Compound	Cell Line	IC₅₀ (µM)
3,5-dibromo-2-(2',4'-dibromophenoxy)phenol	MCF-7	15.2
Doxorubicin (Control)	MCF-7	0.8

Note: The IC₅₀ value represents the concentration of the compound required to inhibit the growth of 50% of the cancer cells. Doxorubicin is a standard chemotherapy drug used as a positive control.

Workflow for Biological Evaluation: Assessing Anticancer Activity

The following workflow outlines the key steps in evaluating the anticancer potential of compounds synthesized from 3,5-Dibromobenzene-1,2-diol.

Caption: Experimental workflow for evaluating the anticancer properties of synthesized compounds.

Conclusion and Future Directions

3,5-Dibromobenzene-1,2-diol represents a valuable and underexplored scaffold in medicinal chemistry. Its origins as a marine natural product precursor, combined with its versatile chemical functionality, make it an attractive starting point for the synthesis of novel bioactive molecules. The application focus on polybrominated diphenyl ethers as potential anticancer agents serves as a compelling example of its utility.

Future research in this area should focus on:

• Expanding the Chemical Diversity: Utilizing the bromine atoms as synthetic handles for cross-coupling reactions to introduce a wider range of substituents and explore new chemical space.

• Elucidating Mechanisms of Action: In-depth biological studies to identify the specific molecular targets of bioactive derivatives.

• Optimizing Pharmacokinetic Properties: Modifying the scaffold to improve drug-like properties such as solubility, metabolic stability, and oral bioavailability.

By leveraging the unique chemical features of 3,5-Dibromobenzene-1,2-diol, the medicinal chemistry community can continue to unlock its potential in the quest for new and effective therapies.

References

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Application Notes & Protocols: 3,5-Dibromobenzene-1,2-diol as a Versatile Building Block for Heterocyclic Compound Synthesis

Abstract

This technical guide provides researchers, medicinal chemists, and professionals in drug development with a comprehensive overview of 3,5-Dibromobenzene-1,2-diol (also known as 3,5-dibromocatechol) as a strategic precursor in the synthesis of diverse heterocyclic scaffolds. We delve into the unique reactivity of this bifunctional building block, detailing its application in the construction of benzodioxoles, as well as its utility in advanced palladium-catalyzed cross-coupling and copper-mediated Ullmann reactions. The protocols herein are presented with an emphasis on the underlying chemical principles, providing not just procedural steps but also the scientific rationale behind experimental choices to ensure reproducibility and successful implementation.

Introduction: The Strategic Value of 3,5-Dibromobenzene-1,2-diol

3,5-Dibromobenzene-1,2-diol is a catechol derivative distinguished by two key reactive zones: the adjacent hydroxyl groups and the two bromine atoms at the C3 and C5 positions.[1] This unique arrangement offers a powerful platform for orthogonal synthesis, enabling chemists to construct complex molecular architectures through sequential and controlled functionalization.

• The Catechol Moiety: The ortho-dihydroxybenzene unit is a classic precursor for forming five- and six-membered heterocyclic rings, most notably 1,3-benzodioxoles and 1,4-benzodioxins, through condensation with appropriate dielectrophiles.

• The Dibromo-Aryl Core: The bromine atoms serve as versatile handles for modern cross-coupling chemistry.[2] They are excellent leaving groups for palladium-catalyzed reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, allowing for the strategic introduction of carbon-carbon and carbon-heteroatom bonds.[3][4] Furthermore, the electron-withdrawing nature of bromine influences the acidity of the phenolic protons and the overall electronic character of the aromatic ring.[5]

The incorporation of bromine into molecular structures is a recognized strategy in drug design, often enhancing lipophilicity and metabolic stability, which can lead to improved pharmacological profiles.[6]

Physicochemical Properties

Property	Value	Reference
IUPAC Name	3,5-dibromobenzene-1,2-diol	[1]
Synonyms	3,5-dibromocatechol	[1]
Molecular Formula	C₆H₄Br₂O₂	[1]
Molecular Weight	267.90 g/mol	[1]
CAS Number	111167-61-4	[1]
Appearance	White to light yellow crystalline powder	[7]
Solubility	Soluble in organic solvents (e.g., ethanol, chloroform), insoluble in water	[7]

General Experimental Workflow

A standardized workflow is critical for ensuring the success and reproducibility of synthetic protocols involving air- and moisture-sensitive reagents, particularly in metal-catalyzed reactions.

Caption: General workflow for a typical synthetic experiment.

Protocol I: Synthesis of 5,7-Dibromo-1,3-benzodioxole Derivatives

The formation of the 1,3-benzodioxole ring is a foundational application of catechol derivatives, achieved via a double nucleophilic substitution (Williamson ether synthesis) with a suitable dielectrophile. This scaffold is prevalent in numerous natural products and pharmacologically active molecules.[8]

Caption: Synthesis of 5,7-Dibromo-1,3-benzodioxole.

A. Scientific Rationale

• Base (K₂CO₃): A moderately strong, non-nucleophilic base is required to deprotonate the phenolic hydroxyl groups, forming the more nucleophilic catechoxide dianion. Potassium carbonate is ideal as it is inexpensive, easy to handle, and sufficiently basic to drive the reaction without causing unwanted side reactions.

• Solvent (DMF): A polar aprotic solvent like dimethylformamide (DMF) is chosen to dissolve the ionic intermediates (the catechoxide salt) and the organic electrophile. Its high boiling point also allows the reaction to be heated to accelerate the S_N2 reaction rate.

• Electrophile (CH₂Br₂): Dibromomethane serves as the one-carbon electrophilic linker to form the five-membered dioxole ring. Other dihaloalkanes, like 1,2-dibromoethane, can be used to form six-membered 1,4-benzodioxin rings.

B. Detailed Experimental Protocol

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3,5-dibromobenzene-1,2-diol (2.68 g, 10.0 mmol, 1.0 equiv.) and anhydrous potassium carbonate (K₂CO₃) (4.15 g, 30.0 mmol, 3.0 equiv.).

• Solvent Addition: Add 40 mL of anhydrous dimethylformamide (DMF).

• Reagent Addition: Add dibromomethane (0.84 mL, 12.0 mmol, 1.2 equiv.) dropwise to the stirring suspension.

• Reaction: Heat the mixture to 90-100 °C and stir vigorously for 6-12 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system.

• Work-up: After the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature and pour it into 200 mL of ice-cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with water (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 5,7-dibromo-1,3-benzodioxole.

Protocol II: Palladium-Catalyzed Cross-Coupling Reactions

The two bromine atoms on the 3,5-dibromobenzene-1,2-diol scaffold are prime sites for palladium-catalyzed cross-coupling reactions, which are among the most powerful methods for C-C and C-N bond formation in modern organic synthesis.[4][9] For these reactions, it is often advantageous to first protect the diol functionality (e.g., as a benzodioxole, as described above, or as silyl ethers) to prevent interference with the catalyst or base.

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling.

A. Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction couples an organoboron species with an aryl halide, offering a robust method for creating biaryl structures.[10]

Scientific Rationale:

• Catalyst (Pd(PPh₃)₄): Tetrakis(triphenylphosphine)palladium(0) is a common, reliable pre-catalyst that provides the active Pd(0) species in solution.[3]

• Base (K₂CO₃ or Cs₂CO₃): A base is crucial for the transmetalation step, activating the organoboron species to facilitate the transfer of the organic group to the palladium center.

• Solvent System (Toluene/Ethanol/Water): A biphasic solvent system is often used to dissolve both the organic-soluble aryl halide and the often water-soluble inorganic base and boronic acid salt.[3]

Detailed Experimental Protocol (for a protected dibromocatechol):

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the 5,7-dibromo-1,3-benzodioxole (280 mg, 1.0 mmol, 1.0 equiv.), the desired arylboronic acid (2.2-2.5 equiv.), and potassium carbonate (K₂CO₃) (415 mg, 3.0 mmol, 3.0 equiv.).

• Solvent Addition: Add a degassed solvent mixture, such as toluene (8 mL), ethanol (2 mL), and water (2 mL).

• Degassing: Purge the mixture with argon for 15-20 minutes.

• Catalyst Addition: Under a positive flow of argon, add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (58 mg, 0.05 mmol, 5 mol%).

• Reaction: Heat the mixture to reflux (typically 85-100 °C) and stir vigorously for 12-24 hours, monitoring by TLC.

• Work-up and Purification: Follow steps 5-9 as described in Protocol I.

B. Buchwald-Hartwig Amination: C-N Bond Formation

This reaction forms carbon-nitrogen bonds by coupling an amine with an aryl halide, providing access to complex aniline derivatives that can serve as precursors for nitrogen-containing heterocycles like phenoxazines.[11]

Scientific Rationale:

• Catalyst System (Pd₂(dba)₃ / XantPhos): A combination of a palladium source (tris(dibenzylideneacetone)dipalladium(0)) and a specialized bulky phosphine ligand (XantPhos) is used. The bulky ligand accelerates the crucial reductive elimination step, which forms the C-N bond and regenerates the active catalyst.[3]

• Base (NaOt-Bu or Cs₂CO₃): A strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the amine, making it a more effective nucleophile in the catalytic cycle.

Detailed Experimental Protocol (for a protected dibromocatechol):

• Reaction Setup: In a glovebox or under a strict inert atmosphere, add 5,7-dibromo-1,3-benzodioxole (1.0 equiv.), the desired amine (2.2-2.5 equiv.), and sodium tert-butoxide (NaOt-Bu) (2.5 equiv.) to an oven-dried Schlenk tube.

• Catalyst Addition: Add the palladium pre-catalyst, such as Pd₂(dba)₃ (1-2 mol%), and the phosphine ligand, such as XantPhos (2-4 mol%).

• Solvent Addition: Add an anhydrous, degassed solvent like toluene or dioxane.

• Reaction: Seal the tube and heat the mixture to 80-110 °C for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Cool the reaction, quench carefully with saturated aqueous ammonium chloride, and extract with an organic solvent. Follow with standard washing, drying, and purification procedures (Protocol I, steps 7-9).

Protocol III: Ullmann Condensation for C-O Bond Formation

The Ullmann condensation is a classic, copper-catalyzed method for forming diaryl ethers.[11][12] While often requiring higher temperatures than palladium-catalyzed methods, it remains a valuable tool, especially for certain substrates.[13][14]

Caption: Ligand-assisted Ullmann C-O coupling reaction.

A. Scientific Rationale

• Catalyst (CuI): Copper(I) iodide is a common and effective copper source for Ullmann-type reactions. The active species is believed to be a copper(I) alkoxide or phenoxide.[11][15]

• Ligand (L-proline): Modern Ullmann protocols often employ ligands to solubilize the copper catalyst and accelerate the reaction, allowing for milder conditions. Amino acids like L-proline have proven to be highly effective and inexpensive ligands for this purpose.

• Solvent (DMSO): A high-boiling polar aprotic solvent like dimethyl sulfoxide is typically required to achieve the necessary reaction temperatures.[11]

B. Detailed Experimental Protocol

• Reaction Setup: To a Schlenk tube, add 3,5-dibromobenzene-1,2-diol (1.0 equiv.), the desired phenol (2.2 equiv.), copper(I) iodide (CuI) (10-20 mol%), L-proline (20-40 mol%), and potassium carbonate (K₂CO₃) (2.5 equiv.).

• Solvent Addition: Add anhydrous, degassed DMSO.

• Reaction: Seal the tube and heat the mixture to 110-130 °C for 24-48 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature, dilute with water, and acidify with 1M HCl.

• Purification: Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product via column chromatography.

Conclusion

3,5-Dibromobenzene-1,2-diol stands out as a highly adaptable and strategic starting material for constructing a wide array of heterocyclic compounds. Its dual reactivity allows for the initial formation of core heterocyclic systems like benzodioxoles, followed by intricate functionalization of the aromatic ring through robust and well-established metal-catalyzed cross-coupling methodologies. The protocols detailed in this guide serve as a foundational resource for chemists aiming to leverage this powerful building block in the synthesis of novel molecules for applications in medicinal chemistry, materials science, and beyond.

References

• Benchchem. Application Notes & Protocols: 3,5-Dibromobenzene-1,2-diamine in Palladium-Catalyzed Cross-Coupling Reactions.
• Benchchem. Synthesis of Novel Heterocyclic Compounds from 3,5-Dibromobenzene-1,2-diamine: Application Notes and Protocols.

• PubChem. 3,5-Dibromobenzene-1,2-diol | C6H4Br2O2 | CID 3753114. Available from: [Link]

• Wikipedia. Ullmann condensation. Available from: [Link]

• Benchchem. An In-depth Technical Guide to 3,5-Dibromobenzene-1,2-diamine: Properties, Synthesis, and Biological Activity.

• National Institutes of Health. Palladium-Catalyzed Direct (Het)arylation Reactions of Benzo[1,2-d:4,5-d′]. Available from: [Link]

• Cambridge University Press. Ullmann Reaction. Available from: [Link]

• World Researchers Associations. Synthesis and characterization of new 1,3-benzodioxole derivatives based on Suzuki-Miyaura coupling reaction. Available from: [Link]

• MDPI. Palladium-Catalyzed Reactions. Available from: [Link]

• MDPI. Synthesis, Characterization, and Biological Activity Study of New Heterocyclic Compounds. Available from: [Link]

• The Royal Society of Chemistry. Supporting information. Available from: [Link]

• CORE. Palladium-catalyzed double cross-coupling reaction of 1,2-bis(pinacolatoboryl)alkenes. Available from: [Link]

• Organic Chemistry Portal. Ullmann Reaction. Available from: [Link]

• Typical reactions of the benzene ring. Available from: [Link]

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• Fisher Scientific. Palladium-Catalysed Coupling Chemistry. Available from: [Link]

• Google Patents. WO2017046816A2 - Process for the preparation of derivatives of benzodioxole.

• National Institutes of Health. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Available from: [Link]

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• SpringerLink. Introducing bromine to the molecular structure as a strategy for drug design. Available from: [Link]

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Application Notes and Protocols for the Analytical Determination of 3,5-Dibromobenzene-1,2-diol

Introduction

3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, is a halogenated aromatic compound of significant interest to researchers in environmental science, toxicology, and drug development.[1] As a potential metabolite of brominated flame retardants (BFRs) and other xenobiotics, its detection and quantification in various matrices are crucial for understanding metabolic pathways, assessing environmental contamination, and evaluating potential toxicity.[1][2] This document provides detailed analytical methods for the robust and reliable determination of 3,5-Dibromobenzene-1,2-diol, tailored for researchers, scientists, and professionals in drug development. The protocols herein are designed to be self-validating and are grounded in established analytical principles for similar halogenated phenolic compounds.[3][4]

Physicochemical Properties of 3,5-Dibromobenzene-1,2-diol

A thorough understanding of the analyte's properties is fundamental to developing effective analytical methods.

Property	Value	Source
Molecular Formula	C₆H₄Br₂O₂	[1]
Molecular Weight	267.90 g/mol	[1]
Appearance	Assumed to be a solid at room temperature
Polarity	High, due to the two hydroxyl groups
Solubility	Expected to have low solubility in non-polar solvents and higher solubility in polar organic solvents.

The presence of two hydroxyl groups makes 3,5-Dibromobenzene-1,2-diol a polar and relatively reactive molecule, susceptible to oxidation.[5] This polarity presents a challenge for gas chromatography unless the hydroxyl groups are derivatized to increase volatility.[6] Conversely, its polarity makes it well-suited for analysis by reverse-phase high-performance liquid chromatography (HPLC).

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Principle: This method is ideal for the sensitive and selective analysis of 3,5-Dibromobenzene-1,2-diol in complex matrices. Due to the low volatility of the diol, a derivatization step is employed to convert the polar hydroxyl groups into less polar, more volatile silyl ethers. This enhances chromatographic peak shape and thermal stability.[7] The subsequent analysis by mass spectrometry provides high confidence in compound identification through its characteristic mass spectrum.

I. Sample Preparation: Solid-Phase Extraction (SPE)

The choice of sample preparation is critical and depends on the sample matrix.[8] For aqueous samples such as environmental water or biological fluids, solid-phase extraction is a robust technique for isolation and pre-concentration.[9]

Protocol:

• SPE Cartridge Conditioning:

  • Select a reverse-phase SPE cartridge (e.g., C18, 500 mg).

  • Wash the cartridge sequentially with 5 mL of hexane, 5 mL of acetone, 5 mL of methanol, and 5 mL of deionized water. Ensure the cartridge does not go dry.

• Sample Loading:

  • Adjust the pH of the aqueous sample (e.g., 100 mL) to approximately 5-6 with a suitable buffer.

  • Load the sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

• Elution:

  • Elute the analyte from the cartridge with 10 mL of a suitable organic solvent, such as ethyl acetate or a mixture of dichloromethane and methanol (9:1 v/v).

• Drying and Reconstitution:

  • Dry the eluate over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of a suitable solvent (e.g., pyridine or acetonitrile) for derivatization.

II. Derivatization

Causality: The hydroxyl groups of the catechol moiety make the analyte too polar for efficient GC analysis. Silylation is a common and effective derivatization technique for such functional groups.[7] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a powerful silylating agent that converts the diol to its corresponding bis(trimethylsilyl) ether.

Protocol:

• To the 100 µL of reconstituted sample extract, add 100 µL of BSTFA + 1% TMCS.

• Add an internal standard (e.g., a deuterated or 13C-labeled analog, if available, or a structurally similar compound not expected in the sample).

• Seal the vial tightly and heat at 70°C for 60 minutes.

• Cool the reaction mixture to room temperature before injection into the GC-MS system.

III. GC-MS Instrumental Analysis

Workflow Diagram:

Caption: Workflow for GC-MS analysis of 3,5-Dibromobenzene-1,2-diol.

Instrumental Parameters (Illustrative):

Parameter	Setting	Rationale
Gas Chromatograph
Injection Volume	1 µL	Standard volume for capillary GC.
Inlet Temperature	280 °C	Ensures rapid volatilization of the derivatized analyte.
Carrier Gas	Helium (99.999%) at 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column suitable for a wide range of organic compounds.
Oven Program	80°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min	A typical temperature program to separate analytes of varying volatility.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique providing reproducible fragmentation patterns.
Source Temperature	230 °C	Standard source temperature.
Quadrupole Temp.	150 °C	Standard quadrupole temperature.
Acquisition Mode	Selected Ion Monitoring (SIM) and Full Scan	Full scan for initial identification; SIM for enhanced sensitivity and quantification.
SIM Ions (Theoretical)	To be determined from the mass spectrum of the derivatized standard. Expect a molecular ion and characteristic bromine isotope patterns.

IV. Trustworthiness and Validation

• Internal Standard: The use of an internal standard corrects for variations in extraction efficiency and instrument response.

• Quality Control Samples: Analyze a blank, a matrix spike, and a laboratory control sample with each batch of samples to monitor for contamination, matrix effects, and method performance.

• Calibration: Prepare a multi-point calibration curve using derivatized standards of 3,5-Dibromobenzene-1,2-diol to ensure accurate quantification.

• Confirmation: The presence of the analyte should be confirmed by comparing the retention time and the ratio of quantifier and qualifier ions with those of an authentic standard.

Method 2: High-Performance Liquid Chromatography with UV or Mass Spectrometric Detection (HPLC-UV/MS)

Principle: This method is advantageous as it does not require a derivatization step, making sample preparation simpler. Reverse-phase HPLC separates the analyte from other matrix components based on its polarity. Detection by UV is suitable for screening and quantification at higher concentrations, while coupling to a mass spectrometer (LC-MS) offers superior sensitivity and selectivity, making it ideal for trace-level analysis.[10]

I. Sample Preparation: Liquid-Liquid Extraction (LLE)

For samples with a more complex organic matrix, LLE can be an effective cleanup method.[9]

Protocol:

• pH Adjustment: Adjust the pH of the aqueous sample (e.g., 50 mL) to < 3 with an appropriate acid (e.g., HCl). This ensures the hydroxyl groups are protonated, making the analyte less polar and more extractable into an organic solvent.

• Extraction:

  • Transfer the sample to a separatory funnel.

  • Add 25 mL of a suitable extraction solvent (e.g., ethyl acetate or dichloromethane).

  • Shake vigorously for 2 minutes, periodically venting the funnel.

  • Allow the layers to separate and collect the organic phase.

  • Repeat the extraction two more times with fresh solvent.

• Drying and Concentration:

  • Pool the organic extracts and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to near dryness using a rotary evaporator or a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter prior to injection.

II. HPLC Instrumental Analysis

Workflow Diagram:

Caption: Workflow for HPLC analysis of 3,5-Dibromobenzene-1,2-diol.

Instrumental Parameters (Illustrative):

Parameter	Setting	Rationale
HPLC System
Column	C18 column (e.g., 4.6 x 150 mm, 5 µm)	A standard reverse-phase column suitable for polar analytes.
Mobile Phase A	Water with 0.1% Formic Acid	Formic acid aids in protonation and improves peak shape; also suitable for MS.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	A common organic solvent for reverse-phase HPLC.
Gradient	30% B to 95% B over 15 minutes, hold for 5 minutes, then re-equilibrate	A gradient elution is necessary to elute the analyte with good peak shape and to clean the column.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume.
Detector
UV Detector	280 nm	Aromatic compounds typically absorb in this region. A full scan should be performed on a standard to determine the optimal wavelength.
Mass Spectrometer	Electrospray Ionization (ESI) in negative mode	ESI is suitable for polar compounds. Negative mode is chosen to deprotonate the acidic hydroxyl groups.

III. Trustworthiness and Validation

• System Suitability: Before sample analysis, inject a standard solution to verify system performance, including peak shape, retention time, and detector response.

• Calibration Curve: A multi-point calibration curve should be prepared in a matrix that mimics the samples to account for any matrix effects.

• Spike Recovery: Analyze a sample spiked with a known concentration of the analyte to determine the recovery of the extraction method. Recoveries should typically be within 70-120%.[9]

• Linearity and Range: Determine the concentration range over which the method is linear and accurate.

Summary of Method Performance (Illustrative)

The following table presents expected performance characteristics for the described methods. These values are illustrative and should be determined experimentally during method validation.

Parameter	GC-MS	HPLC-UV	HPLC-MS
Limit of Detection (LOD)	0.1 - 1 µg/L	50 - 100 µg/L	0.01 - 0.1 µg/L
Limit of Quantification (LOQ)	0.3 - 3 µg/L	150 - 300 µg/L	0.03 - 0.3 µg/L
Linear Range	0.5 - 500 µg/L	0.2 - 100 mg/L	0.05 - 200 µg/L
Precision (%RSD)	< 15%	< 5%	< 10%
Sample Throughput	Lower (due to derivatization)	Higher	Higher
Selectivity	High	Moderate	Very High

Conclusion

The choice between GC-MS and HPLC-based methods for the analysis of 3,5-Dibromobenzene-1,2-diol depends on the specific requirements of the study, including the sample matrix, required sensitivity, and available instrumentation. The GC-MS method, although requiring derivatization, offers excellent sensitivity and selectivity. The HPLC method, particularly when coupled with mass spectrometry, provides a powerful, high-throughput alternative without the need for derivatization. Both protocols, when properly validated, will yield reliable and accurate data for the determination of this important brominated catechol.

References

• Al-Qaim, F. F., Abdullah, M. P., Othman, M. R., Latiff, A. A., & Afiq, W. M. (2014). Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives. PubMed Central. [Link]

• Hassan, M., Rasheed, T., & Bilal, M. (2023). Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. MDPI. [Link]

• Harrad, S., de Wit, C. A., Abdallah, M. A., Bergh, C., Björklund, J. A., Covaci, A., ... & Tlustos, C. (2010). Novel brominated flame retardants: a review of their analysis, environmental fate and behaviour. PubMed. [Link]

• Abdallah, M. A. E., & Harrad, S. (2014). Advances in the sample preparation of brominated flame retardants and other brominated compounds. University of Birmingham Research Portal. [Link]

• Enge, E. K., Schlabach, M., & Mariussen, E. (n.d.). Sample preparation and analysis of Brominated Flame Retardants (BFR) in environmental samples. Nilu.no. [Link]

• Covaci, A., Voorspoels, S., & de Boer, J. (2003). BROMINATED FLAME RETARDANTS: ANALYTICAL, TOXICOLOGICAL AND ENVIRONMENTAL ASPECTS. ResearchGate. [Link]

• Knuutinen, J., & Lahtiperä, M. (1982). Gas chromatographic and mass spectrometric analysis of chlorinated catechols occurring in pulp bleach liquors. Semantic Scholar. [Link]

• PubChem. (n.d.). 3,5-Dibromobenzene-1,2-diol. PubChem. [Link]

• ResearchGate. (n.d.). GC-MS showing the formation of catechol during phenol degradation at 24 h of incubation. ResearchGate. [Link]

• ResearchGate. (2015). Solvent-free synthesis of molecular bromine and its application for in situ bromination of aromatic compounds. ResearchGate. [Link]

• Asian Journal of Chemistry. (2011). Separation of Some Halogenated Phenols by GC-MS. Asian Journal of Chemistry. [Link]

• Secreto, F. J., & Gualtieri, R. J. (1992). Gas chromatography/mass spectrometry of catechol estrogens. PubMed. [Link]

• Jeleel, O. A., & Olusegun, A. T. (2013). GC-MS and ESI-MS detection of catechol. ResearchGate. [Link]

• NIST. (n.d.). Benzene, 1,2-dibromo-. NIST WebBook. [Link]

• Chromatography Today. (n.d.). Sample Preparation Options for Aroma Analysis. Chromatography Today. [Link]

• PubChem. (n.d.). 1,2-Dibromobenzene. PubChem. [Link]

• SIELC Technologies. (n.d.). Separation of 1,2-Dibromobenzene on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Rissouli, M., et al. (2004). Determination of 1,2-dibromoethane, 1,4-dichlorobenzene and naphthalene residues in honey by gas chromatography-mass spectrometry using purge and trap thermal desorption extraction. ResearchGate. [Link]

• ATSDR. (2007). Toxicological Profile for Benzene. NCBI Bookshelf. [Link]

• Diva-portal.org. (n.d.). Chiral Method Development and Racemization Analysis of Diol-Containing Compounds using UPLC, SFC-MS. Diva-portal.org. [Link]

• American Pharmaceutical Review. (n.d.). Analytical Method Selection for Drug Product Dissolution Testing. American Pharmaceutical Review. [Link]

• Snyder, S. A., et al. (1999). Analytical methods for detection of selected estrogenic compounds in aqueous mixtures. Environmental Science and Technology. [Link]

• Acta Poloniae Pharmaceutica. (2012). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. Acta Poloniae Pharmaceutica. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Bromoform on Newcrom R1 Column. SIELC Technologies. [Link]

• Molecules. (2022). Synthesis and Characterization of Benzo[1,2-b:4,3-b']dithiophene-Based Biaryls. AIR Unimi. [Link]

• PubChem. (n.d.). 2,5-Dibromobenzene-1,3-diol. PubChem. [Link]

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Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 3,5-Dibromocatechol

Abstract

This application note presents a detailed protocol for the analysis of 3,5-dibromocatechol using reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection. 3,5-dibromocatechol is a significant halogenated aromatic compound with applications in organic synthesis and as an intermediate in the production of various chemicals.[1][2] Accurate and reliable quantification of this compound is crucial for quality control, stability studies, and research purposes. The described method is designed to be a starting point for researchers and drug development professionals, providing a robust framework that can be further validated for specific applications. The protocol outlines the chromatographic conditions, sample preparation, and key considerations for method development and validation, including the principles of forced degradation studies to establish a stability-indicating assay.

Introduction

Catechols and their halogenated derivatives are an important class of compounds in medicinal chemistry and material science.[1] 3,5-dibromocatechol, a member of this class, serves as a versatile building block in the synthesis of more complex molecules. Its analysis is often required to ensure purity, monitor reaction kinetics, or assess its stability under various conditions. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique well-suited for the separation, identification, and quantification of such compounds in complex mixtures.[3][4]

This document provides a comprehensive guide to developing and implementing an HPLC method for 3,5-dibromocatechol. As a Senior Application Scientist, the rationale behind the selection of chromatographic parameters is explained to provide a deeper understanding of the method's principles. The protocol is designed to be self-validating, with built-in checks and considerations for ensuring data integrity.

Physicochemical Properties of 3,5-Dibromocatechol

Understanding the physicochemical properties of the analyte is fundamental to developing a successful HPLC method.

Property	Value	Reference
Molecular Formula	C₆H₄Br₂O₂	[1]
Molecular Weight	267.90 g/mol	[1]
Appearance	Member of the class of catechols carrying two bromo substituents at positions 3 and 5.	[1]
Solubility	Soluble in organic solvents.	[2]
Structure	A benzene ring with two hydroxyl groups at positions 1 and 2, and two bromine atoms at positions 3 and 5.	[1]

Chromatographic Method

Principle of Separation

The proposed method utilizes reversed-phase chromatography, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is a polar mixture, typically of water and an organic solvent like acetonitrile or methanol.[5] 3,5-dibromocatechol, being a moderately polar aromatic compound, will be retained on the nonpolar stationary phase and eluted by a mobile phase of appropriate organic strength. The inclusion of an acid in the mobile phase, such as phosphoric acid or formic acid, is crucial for suppressing the ionization of the phenolic hydroxyl groups, which results in sharper peaks and more reproducible retention times.[6][7]

Instrumentation and Consumables

• HPLC System: A system equipped with a binary or quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Column: A C18 column is a versatile choice for a wide range of compounds and is recommended as a starting point.[8] Phenyl columns can also offer good selectivity for aromatic compounds.[9][10]

  • Recommended Column: C18, 150 x 4.6 mm, 5 µm particle size.

• Mobile Phase Solvents: HPLC grade acetonitrile, methanol, and water.

• Mobile Phase Additives: Phosphoric acid or formic acid.

• Sample Vials: 2 mL amber glass vials to protect the analyte from light.

• Syringe Filters: 0.45 µm PTFE or PVDF filters for sample clarification.[11]

Chromatographic Conditions

The following conditions are a robust starting point and should be optimized for specific instrumentation and applications.

Parameter	Recommended Condition	Rationale
Column	C18, 150 x 4.6 mm, 5 µm	Provides a good balance of efficiency, backpressure, and resolution for initial method development.[9]
Mobile Phase A	Water with 0.1% Phosphoric Acid (v/v)	Acidification ensures protonation of the catechol hydroxyl groups, leading to better peak shape and retention.[6][7]
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid (v/v)	Acetonitrile is a common organic modifier with good UV transparency and low viscosity.[12]
Gradient Elution	0-2 min: 30% B, 2-10 min: 30-70% B, 10-12 min: 70% B, 12.1-15 min: 30% B	A gradient allows for the elution of a wider range of polarities and can help in separating potential impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.[6]
Detection Wavelength	280 nm	Aromatic compounds typically exhibit strong absorbance in this region. A PDA detector can be used to determine the optimal wavelength.
Injection Volume	10 µL	This can be adjusted based on the sample concentration and detector sensitivity.

Protocols

Mobile Phase Preparation

• Mobile Phase A (Aqueous): To 999 mL of HPLC grade water, add 1 mL of concentrated phosphoric acid. Mix thoroughly.

• Mobile Phase B (Organic): To 999 mL of HPLC grade acetonitrile, add 1 mL of concentrated phosphoric acid. Mix thoroughly.

• Degassing: Degas both mobile phases using an inline degasser or by sonication for 15-20 minutes before use to prevent bubble formation in the pump and detector.[13]

Standard Solution Preparation

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh approximately 10 mg of 3,5-dibromocatechol reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B (or a suitable solvent like methanol).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the initial mobile phase composition (30% B) to cover the desired concentration range for calibration (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

• Accurately weigh the sample containing 3,5-dibromocatechol.

• Dissolve the sample in a suitable solvent (e.g., methanol or the initial mobile phase). The final concentration should fall within the calibration range.

• Use sonication or vortexing to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulate matter that could damage the column or interfere with the analysis.[3][11]

System Equilibration and Analysis

• Equilibrate the HPLC system with the initial mobile phase conditions (30% B) for at least 15-20 minutes or until a stable baseline is achieved.

• Inject a blank (initial mobile phase) to ensure the system is clean.

• Inject the standard solutions in increasing order of concentration to build the calibration curve.

• Inject the prepared sample solutions.

• Perform a system suitability test by injecting a mid-concentration standard multiple times to check for parameters like retention time precision, peak area precision, tailing factor, and theoretical plates.

Method Validation and Stability-Indicating Studies

For use in regulated environments, the HPLC method must be validated according to ICH guidelines.[14] Forced degradation studies are essential to demonstrate that the method is stability-indicating, meaning it can accurately measure the analyte in the presence of its degradation products.[4][15][16][17][18]

Forced Degradation Protocol (Stress Testing)

Expose a solution of 3,5-dibromocatechol to the following stress conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heat the solid drug substance at 105 °C for 24 hours.

• Photolytic Degradation: Expose a solution to UV light (254 nm) for 24 hours.

Analyze the stressed samples using the developed HPLC method with a PDA detector to assess peak purity and identify any degradation products. The method is considered stability-indicating if the degradation product peaks are well-resolved from the parent 3,5-dibromocatechol peak.

Data Presentation and Visualization

Chromatographic Parameters Summary

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2
Theoretical Plates (N)	> 2000
Repeatability (RSD%)	≤ 2.0% for peak area and retention time
Linearity (r²)	≥ 0.999

Experimental Workflow Diagram

Caption: HPLC analysis workflow for 3,5-dibromocatechol.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing)	- Secondary interactions with silanols- pH of mobile phase inappropriate	- Use a highly end-capped column- Ensure mobile phase pH is at least 2 units below the pKa of the analyte
Variable Retention Times	- Inadequate system equilibration- Column temperature fluctuations- Pump malfunction	- Increase equilibration time- Use a column oven- Check pump performance and degas mobile phase
Ghost Peaks	- Contamination in the mobile phase or injector	- Use fresh, high-purity solvents- Flush the injector and sample loop
High Backpressure	- Column frit blockage- Sample precipitation	- Filter all samples and mobile phases- Reverse flush the column (follow manufacturer's instructions)

Conclusion

The HPLC method detailed in this application note provides a solid foundation for the reliable analysis of 3,5-dibromocatechol. By following the outlined protocols for sample and mobile phase preparation, along with the recommended chromatographic conditions, researchers can achieve accurate and reproducible results. The principles of method validation and forced degradation have been incorporated to guide the development of a robust, stability-indicating assay suitable for various applications in research, quality control, and drug development. Further optimization and validation based on specific sample matrices and regulatory requirements are encouraged to ensure the method is fit for its intended purpose.

References

• Aurora Pro Scientific. (n.d.). HPLC Column Selection Guide.
• Chromtech. (n.d.). HPLC Column Selection Guide.

• Ehrenström, F., & Eriksson, B. M. (1985). A method for very rapid determinations of catechols using ion-pairing reverse phase HPLC with electrochemical detection: effects of L-dopa treatment on the catechol content in various rat brain structures. Life sciences, 36(9), 867–879. [Link]

• SIELC Technologies. (n.d.). Separation of Catechol on Newcrom R1 HPLC column.
• Maxi Scientific. (2024). How to Select the Proper HPLC Column for Your Application.
• A new approach to forced degradation studies using anhydrous conditions. (n.d.). Pharmaceutical Technology.
• Waters. (2024). Waters Column Selection Guide for Polar Compounds.

• da Cunha, P. A., et al. (2020). Forced degradation studies of norepinephrine and epinephrine from dental anesthetics: Development of stability-indicating HPLC method and in silico toxicity evaluation. Biomedical Chromatography, 34(7), e4832. [Link]

• HELIX Chromatography. (n.d.). HPLC Analysis of Six Catecholamines on Reversed-Phase Aromatic Phases. Buffered Mobile Phase.

• Nakashima, A., et al. (2016). Determination of catecholamines and related compounds in mouse urine using column-switching HPLC. Analyst, 141(8), 2469-2476. [Link]

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• Prime Scholars. (2020). Advanced Chromatography 2020: Stability-Indicating Hplc Method Of Forced Degradation Products Of Catecholamines.
• MDPI. (2022). Current Sample Preparation Methodologies for Determination of Catecholamines and Their Metabolites.
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• Semantic Scholar. (n.d.). A method for very rapid determinations of catechols using ion-pairing reverse phase HPLC with electrochemical detection: effects of L-dopa treatment on the catechol content in various rat brain structures.
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• Drawell. (n.d.). Strategies for Method Development and Optimization in HPLC.
• Mastelf. (2025). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations.
• J-STAR Research. (n.d.). Method Development & Forced Degradation.
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• Mastelf. (2025). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance.
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• Pharmaguideline. (2024). Steps for HPLC Method Validation.
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Application Note: Analysis of 3,5-Dibromobenzene-1,2-diol using Gas Chromatography-Mass Spectrometry (GC-MS)

Principle and Rationale

3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, is a halogenated phenolic compound relevant in environmental science and as a metabolite of xenobiotics.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of such semi-volatile organic compounds. However, the direct analysis of catechols by GC-MS is challenging due to their high polarity and low volatility, which stem from the two hydroxyl (-OH) groups on the benzene ring.[2] These polar groups can lead to poor chromatographic peak shape, thermal degradation in the hot injector, and strong interactions with the stationary phase, resulting in low sensitivity and unreliable quantification.

To overcome these challenges, a crucial derivatization step is required prior to GC-MS analysis.[3] Derivatization is a chemical modification process that converts the polar hydroxyl groups into less polar, more volatile, and more thermally stable functional groups.[2] For phenolic compounds like 3,5-Dibromobenzene-1,2-diol, the most common and effective method is silylation .[4] This process replaces the active hydrogen atoms of the hydroxyl groups with a trimethylsilyl (TMS) group, significantly increasing the analyte's volatility and making it amenable to GC separation.[2][5] This application note provides a detailed protocol for the silylation and subsequent GC-MS analysis of 3,5-Dibromobenzene-1,2-diol.

Experimental Methodology

This section details the complete workflow, from sample preparation to instrumental analysis. The causality behind each step is explained to ensure methodological robustness and reproducibility.

Materials and Reagents

Reagent / Material	Grade	Supplier	Notes
3,5-Dibromobenzene-1,2-diol	≥98% Purity	Standard Supplier	The analyte of interest.[1]
Pyridine	Anhydrous, ≥99.8%	Standard Supplier	Serves as a catalyst and acid scavenger.
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)	Derivatization Grade	Standard Supplier	Silylating reagent. TMCS acts as a catalyst.[4]
Dichloromethane (DCM) or Ethyl Acetate	GC Grade or equivalent	Standard Supplier	Solvent for sample dissolution and dilution.
Ribitol or other suitable internal standard	≥99% Purity	Standard Supplier	For quantitative analysis, if required.[6]
Helium	Ultra-High Purity (99.999%)	Gas Supplier	Carrier gas for GC.
Glassware	Vials (2 mL) with PTFE-lined caps, pipettes	Standard Supplier	Ensure all glassware is thoroughly cleaned and dried.

Workflow Overview

The entire analytical process can be visualized as a sequential workflow. The key stages are outlined below, ensuring a logical progression from raw sample to final data interpretation.

Caption: Experimental workflow for GC-MS analysis of 3,5-Dibromobenzene-1,2-diol.

Protocol: Sample Preparation and Derivatization

This protocol is designed for preparing a standard solution for method validation. For complex matrices, an appropriate extraction procedure (e.g., Solid Phase Extraction) would be required first.[7]

• Standard Preparation: Accurately weigh approximately 1 mg of 3,5-Dibromobenzene-1,2-diol standard into a 2 mL autosampler vial.

• Dissolution: Add 100 µL of anhydrous pyridine to the vial. Vortex briefly to dissolve the standard. Pyridine acts as a solvent and neutralizes the HCl byproduct generated by the TMCS catalyst.

• Derivatization: Add 100 µL of BSTFA + 1% TMCS to the vial.[4] This reagent will react with the hydroxyl groups to form TMS ethers.

• Reaction: Tightly cap the vial and heat at 60-70°C for 30 minutes in a heating block or oven. This ensures the derivatization reaction goes to completion.[4]

• Cooling & Dilution: Allow the vial to cool to room temperature. Dilute the sample with 800 µL of dichloromethane or ethyl acetate to a final volume of 1 mL. The sample is now ready for injection.

Protocol: GC-MS Instrumental Analysis

The following parameters are a robust starting point and may be optimized for specific instrumentation. The use of a low-polarity column, such as one with a 5% phenyl polysiloxane phase, is recommended for the analysis of phenols.[8]

Parameter	Recommended Setting	Rationale
Gas Chromatograph (GC)
Injection Mode	Splitless (1 min)	Maximizes analyte transfer to the column for trace analysis.[8]
Injector Temperature	275 °C	Ensures rapid volatilization of the derivatized analyte without thermal degradation.
Carrier Gas	Helium at 1.0 mL/min (constant flow)	Inert carrier gas providing good separation efficiency.
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms, TG-5SilMS)	Industry-standard column for general-purpose analysis of semi-volatile compounds.[8]
Oven Program	Initial 80°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min)	A standard temperature program to separate the analyte from solvent and derivatization artifacts.
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible, library-searchable mass spectra.
Ion Source Temperature	230 °C	Standard temperature to maintain analyte in the gas phase without degradation.
Quadrupole Temperature	150 °C	Standard temperature for stable mass filtering.
Mass Scan Range	50 - 500 m/z	Captures the molecular ion and key fragments of the derivatized analyte.
Solvent Delay	4-5 minutes	Prevents the high concentration of solvent from damaging the MS detector filament.

Expected Results and Discussion

Chromatographic Profile

After injection, a Total Ion Chromatogram (TIC) will be generated. The derivatized 3,5-Dibromobenzene-1,2-diol should elute as a single, sharp, and symmetrical peak. Early eluting peaks will likely correspond to the solvent and derivatization reagent byproducts.[4]

Mass Spectrum and Fragmentation Pattern

The mass spectrum of the derivatized analyte, 3,5-dibromo-1,2-bis(trimethylsilyloxy)benzene , is the key to its unambiguous identification. Bromine has two stable isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in an approximate 1:1 ratio.[9] The presence of two bromine atoms in the molecule will result in a characteristic isotopic cluster for the molecular ion (M+•) and any bromine-containing fragments, with peaks at M, M+2, and M+4 in a relative intensity ratio of approximately 1:2:1.[10]

The expected molecular weight of the derivatized compound (C₁₂H₂₀Br₂O₂Si₂) is ~414 g/mol . The mass spectrum should exhibit the following key features:

m/z (Predicted)	Ion Structure / Fragment Loss	Isotopic Pattern	Expected Abundance
412 / 414 / 416	[M]+• (Molecular Ion)	1:2:1	Low to Moderate
397 / 399 / 401	[M - CH₃]+	1:2:1	High
319 / 321	[M - Br]+	1:1	Low
234 / 236 / 238	[M - 2Br]+•	1:2:1	Low
147	[(CH₃)₂Si=O-Si(CH₃)₃]+	None	Moderate
73	[Si(CH₃)₃]+	None	High (Often Base Peak)

Interpretation of Fragmentation:

• Molecular Ion Cluster (m/z 412/414/416): The presence of this 1:2:1 isotopic cluster confirms the molecular weight and the presence of two bromine atoms.

• [M - CH₃]⁺ (m/z 397/399/401): The loss of a methyl radical (-15 Da) is a very common and characteristic fragmentation pathway for TMS derivatives, often resulting in the most abundant high-mass ion.

• Base Peak (m/z 73): The trimethylsilyl cation, [Si(CH₃)₃]⁺, is highly stable and frequently appears as the base peak (most intense peak) in the spectra of silylated compounds.[4]

• Other Fragments: Ions corresponding to the loss of a bromine atom or the characteristic ion at m/z 147 from TMS rearrangement further support the structure.

Conclusion

The protocol described provides a reliable and robust method for the analysis of 3,5-Dibromobenzene-1,2-diol by GC-MS. The critical step of silylation derivatization using BSTFA successfully converts the polar, non-volatile catechol into a thermally stable and volatile TMS-ether, enabling high-quality chromatographic separation and mass spectrometric identification. The characteristic isotopic pattern caused by the two bromine atoms serves as a definitive confirmation of the analyte's identity. This method can be adapted for the quantitative analysis of this and similar brominated phenolic compounds in various matrices, provided that appropriate sample extraction and internal standard methodologies are employed.

References

• Technical Support Center: Catechol-13C6 Derivatization for GC-MS Analysis - Benchchem.

• GC-MS and ESI-MS detection of catechol - International Journal of Education and Research. Available at: [Link]

• Chemical Derivatization of Catecholamines for Gas Chromatography-Mass Spectrometry. ResearchGate. Available at: [Link]

• Derivatization of catecholamines in aqueous solution for quantitative analysis in biological fluids - PubMed. Available at: [Link]

• 3,5-Dibromobenzene-1,2-diol | C6H4Br2O2 | CID 3753114 - PubChem. Available at: [Link]

• Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers - PubMed. Available at: [Link]

• EPA-NERL: 528: Phenols in Water by GC/MS - National Environmental Methods Index. Available at: [Link]

• Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation - MDPI. Available at: [Link]

• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling - PMC - PubMed Central. Available at: [Link]

• A robust method of extraction and GC-MS analysis of Monophenols exhibited UV-B mediated accumulation in Arabidopsis | bioRxiv. Available at: [Link]

• (PDF) GC-MS and ESI-MS detection of catechol - ResearchGate. Available at: [Link]

• Mass Spectrometry Fragmentation Analysis: 4'-Bromo-2,2-dimethylbutyrophenone vs. Related Aromatic Ketones - Benchchem.

• Topic 3: Mass Spectrometry (MS) - CHEMISTRY 1000. Available at: [Link]

• 3-Bromobenzene-1,2-diol | CAS#:14381-51-2 | Chemsrc. Available at: [Link]

• Advanced Organic Chemistry: Mass spectrum of 1-bromo-2-methylpropane. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Yield of 3,5-Dibromobenzene-1,2-diol Synthesis

Introduction: 3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, is a valuable building block in medicinal chemistry and materials science.[1][2] Its synthesis, however, presents notable challenges. The catechol moiety is highly activated towards electrophilic substitution, making the reaction susceptible to over-bromination and the formation of undesired isomers.[3] Furthermore, the electron-rich diol system is prone to oxidation, which can lead to the formation of colored, tarry byproducts and significantly reduce yields.[4]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource to navigate these challenges. It combines a detailed experimental protocol with an in-depth troubleshooting guide and frequently asked questions to enhance the yield, purity, and reproducibility of your 3,5-Dibromobenzene-1,2-diol synthesis.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 3,5-Dibromobenzene-1,2-diol? The most direct and common method is the electrophilic aromatic substitution of the starting material, benzene-1,2-diol (catechol), using a suitable brominating agent.[5] The two hydroxyl groups are strong activating groups, directing the incoming electrophiles to the ortho and para positions. The key challenge lies in controlling the reaction to achieve selective dibromination at the 3 and 5 positions while avoiding the formation of mono-brominated, tri-brominated, or tetra-brominated species.

Q2: Why is controlling the bromination of catechol so difficult? The two hydroxyl groups on the catechol ring are highly activating, making the aromatic ring extremely electron-rich. This high reactivity makes the molecule very susceptible to electrophilic attack.[3] Consequently, the reaction can proceed too quickly and unselectively, leading to a mixture of products. Furthermore, catechols are easily oxidized, especially under harsh reaction conditions, which can lead to polymerization and the formation of complex, often colored, impurities.[4]

Q3: Which brominating agent is recommended: elemental bromine (Br₂) or N-Bromosuccinimide (NBS)? For substrates that are highly activated, such as catechol, N-Bromosuccinimide (NBS) is often the preferred reagent.[6] While elemental bromine is a powerful brominating agent, its high reactivity can be difficult to control, often leading to over-bromination.[7][8] NBS is a milder and more selective source of electrophilic bromine, providing a more controlled reaction that can be fine-tuned by adjusting temperature and solvent.[9][10] It is also safer and easier to handle than liquid bromine.[6]

Q4: How does the choice of solvent impact the reaction? Solvent choice is critical. Polar protic solvents, like water or acetic acid, can enhance the electrophilicity of the brominating agent, drastically increasing the reaction rate and often leading to the formation of polybrominated products.[7] For a more controlled reaction to achieve the desired 3,5-dibromo product, a less polar, aprotic solvent such as dichloromethane (DCM), chloroform, or carbon tetrachloride is recommended. These solvents do not solvate the electrophile as strongly, thus tempering its reactivity and allowing for greater selectivity.[8]

Q5: How can I effectively monitor the reaction's progress? Thin-Layer Chromatography (TLC) is the most effective method for monitoring the reaction. A suitable solvent system (e.g., a mixture of hexane and ethyl acetate) should be developed to clearly separate the starting material, the desired product, and any major byproducts. By spotting the reaction mixture alongside the starting material on a TLC plate at regular intervals, you can visualize the consumption of the catechol and the formation of new products, allowing you to stop the reaction at the optimal time.

Section 2: Detailed Experimental Protocol

This protocol describes a representative method for the synthesis of 3,5-Dibromobenzene-1,2-diol using N-Bromosuccinimide. It is designed to favor selectivity and should be optimized for your specific laboratory conditions.

Experimental Workflow Diagram

Caption: A step-by-step workflow for the synthesis and purification of 3,5-Dibromobenzene-1,2-diol.

Materials and Reagents

Reagent/Material	Quantity (for 10 mmol scale)	Purpose
Benzene-1,2-diol (Catechol)	1.10 g (10 mmol)	Starting Material
N-Bromosuccinimide (NBS)	3.56 g (20 mmol, 2.0 equiv.)	Brominating Agent
Anhydrous Dichloromethane (DCM)	100 mL	Reaction Solvent
Sodium Thiosulfate (Na₂S₂O₃)	10% aqueous solution	Quenching unreacted bromine
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous solution	Neutralizing wash
Brine	Saturated NaCl solution	Final aqueous wash
Anhydrous Sodium Sulfate (Na₂SO₄)	~5-10 g	Drying Agent
Silica Gel	As needed	Stationary phase for chromatography
Hexane / Ethyl Acetate	As needed	Mobile phase for chromatography

Step-by-Step Methodology

• Preparation:

  • Thoroughly dry all glassware in an oven (e.g., at 120°C) overnight and allow it to cool under a stream of inert gas (Nitrogen or Argon).

  • To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add benzene-1,2-diol (1.10 g, 10 mmol).

  • Expertise Note: The catechol starting material is prone to oxidation. Using fresh, high-purity catechol is crucial for minimizing colored byproducts.

• Reaction Setup:

  • Add anhydrous dichloromethane (100 mL) to the flask to dissolve the catechol.

  • Place the flask in an ice-water bath and stir the solution until the internal temperature reaches 0°C.

  • Causality: Low temperature is essential to control the reaction rate, thereby enhancing selectivity for the desired dibrominated product and minimizing the formation of over-brominated species.

• Bromination:

  • Add N-Bromosuccinimide (3.56 g, 20 mmol) to the cooled solution in small portions over 30-45 minutes. Do not add it all at once.

  • Causality: Portion-wise addition of NBS maintains a low concentration of the brominating agent at any given time, which helps to prevent runaway reactions and improves selectivity.

  • Maintain the reaction temperature at 0°C for 2-4 hours, monitoring the progress by TLC every 30 minutes.

• Reaction Quenching and Work-up:

  • Once TLC analysis indicates the consumption of the starting material, quench the reaction by adding 50 mL of a 10% aqueous sodium thiosulfate solution to the flask with vigorous stirring. This will react with any unreacted NBS or free bromine.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.

  • Trustworthiness: Each wash step serves a purpose. The thiosulfate quench is a critical self-validating step to ensure the reaction is definitively stopped. The bicarbonate wash removes any acidic byproducts.

• Isolation and Purification:

  • Dry the separated organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product will likely be a mixture. Purify this crude material using silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate to isolate the 3,5-Dibromobenzene-1,2-diol.

  • Combine the pure fractions (as identified by TLC) and remove the solvent to yield the final product.

Section 3: Troubleshooting Guide

Troubleshooting Decision Tree

Caption: A decision tree to diagnose and resolve common issues during the synthesis.

Question & Answer Troubleshooting

Observed Issue: My final yield is very low, or the reaction did not proceed.

• Potential Cause 1: Inactive Reagents. N-Bromosuccinimide can decompose over time, especially if not stored properly. The catechol starting material can also degrade.

• Recommended Solution: Use a fresh bottle of NBS or recrystallize the old material from water. Ensure your catechol is of high purity and has not darkened due to oxidation.[11]

• Potential Cause 2: Reaction Temperature Too Low. While low temperatures are crucial for selectivity, if the temperature is excessively low (e.g., -78°C), the activation energy barrier may not be overcome, stalling the reaction.

• Recommended Solution: Ensure your reaction is maintained at the target temperature (e.g., 0°C). If no reaction occurs after an extended period, consider allowing the temperature to slowly rise to room temperature while carefully monitoring by TLC.

Observed Issue: My TLC shows a smear of spots, and I have a mixture of many different products.

• Potential Cause: Reaction Conditions Too Harsh. This is a classic sign of over-bromination and poor selectivity. The cause is likely a combination of factors, such as the reaction temperature being too high, the addition of NBS being too fast, or the use of a solvent that is too polar.[9]

• Recommended Solution:

  • Temperature Control: Strictly maintain the reaction temperature at 0°C or even slightly lower (e.g., -10°C).

  • Slow Addition: Add the NBS in very small portions over a longer period.

  • Solvent Choice: Confirm you are using a dry, non-polar aprotic solvent like DCM.[8]

Observed Issue: The reaction mixture turned dark brown or black, and I isolated a tarry, insoluble material.

• Potential Cause: Oxidation. Catechols are highly susceptible to oxidation, which forms quinone-type species that can polymerize into dark, intractable tars.[4] This can be initiated by atmospheric oxygen or impurities.

• Recommended Solution:

  • Inert Atmosphere: Ensure the reaction is conducted under a positive pressure of an inert gas like nitrogen or argon from start to finish.

  • Degas Solvents: For highly sensitive reactions, bubble nitrogen or argon through your solvent for 15-20 minutes before use to remove dissolved oxygen.

  • Fresh Reagents: Use high-purity, colorless catechol.

Observed Issue: Purification by column chromatography is difficult, and the fractions are not clean.

• Potential Cause: Co-eluting Isomers. It is possible that other dibrominated isomers (e.g., 4,5-dibromo or 3,6-dibromo) are being formed and have very similar polarities to the desired 3,5-isomer, making separation difficult.

• Recommended Solution:

  • Optimize Chromatography: Use a long column with a shallow solvent gradient (e.g., starting with 100% hexane and very slowly increasing the percentage of ethyl acetate).

  • Recrystallization: Attempt recrystallization of the mixed fractions from a variety of solvent systems (e.g., toluene/hexane, DCM/hexane) to selectively crystallize the desired product.

Section 4: Data Summary Tables

Table 1: Comparison of Common Brominating Agents

Feature	Elemental Bromine (Br₂)	N-Bromosuccinimide (NBS)
Reactivity	Very High	Moderate, More Controllable
Selectivity	Lower, prone to over-bromination with activated rings.[7]	Higher, especially at low temperatures.[9]
Handling/Safety	Corrosive, toxic liquid with high vapor pressure.	Crystalline solid, easier and safer to handle.[6]
Byproducts	Generates HBr, which can increase acidity.	Generates succinimide, which is typically water-soluble.
Recommended Use	For less activated aromatic systems.	For highly activated systems like phenols and anilines.

Table 2: Recommended Starting Conditions for Optimization

Parameter	Recommended Starting Point	Rationale for Optimization
Substrate	High-purity Benzene-1,2-diol	Purity is paramount to prevent oxidative side reactions.
Brominating Agent	N-Bromosuccinimide (NBS)	Provides a milder, more selective source of electrophilic bromine.[10]
Stoichiometry	2.0 - 2.1 equivalents of NBS	A slight excess may be needed to drive the reaction to completion, but a large excess will cause over-bromination.[12]
Solvent	Anhydrous Dichloromethane (DCM)	A non-polar, aprotic solvent moderates reactivity.[8]
Temperature	0°C	Balances reaction rate with selectivity. Lower temperatures (-10°C to -20°C) may further improve selectivity.
Atmosphere	Inert (Nitrogen or Argon)	Minimizes oxidation of the electron-rich catechol ring.

References

• Benchchem. (n.d.). strategies to improve the yield of 3,5-Dibromobenzene-1,2-diamine reactions.
• Benchchem. (n.d.). addressing stability and degradation issues of 3,5-Dibromobenzene-1,2-diamine.
• Benchchem. (n.d.). An In-depth Technical Guide to 3,5-Dibromobenzene-1,2-diamine: Properties, Synthesis, and Biological Activity.
• Benchchem. (n.d.). Synthesis and Characterization of 3,5-Dibromobenzene-1,2-diamine: A Technical Guide.
• ResearchGate. (n.d.). Optimization for the bromination step.
• ChemicalBook. (n.d.). 3-BROMOBENZENE-1,2-DIOL synthesis.
• ChemRxiv. (2025). Optimising Bromination of Phenols: Investigating the Role of pH and Oxidizer in Electrophilic Substitution Reaction. Cambridge Open Engage.
• ResearchGate. (n.d.). Optimization of batch conditions for the mono ortho-bromination reaction.
• Benchchem. (n.d.). optimization of reaction conditions for the synthesis of 3,5-Dibromobenzene-1,2-diamine.

• PubChem. (n.d.). 3,5-Dibromobenzene-1,2-diol. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 16.
• ACS GCI Pharmaceutical Roundtable. (2026).
• BYJU'S. (n.d.). Bromination via a Free Radical Mechanism.
• Organic Chemistry Portal. (2022).
• Royal Society of Chemistry. (n.d.). In situ decomposition of bromine-substituted catechol to increase the activity of titanium dioxide catalyst for visible-light-induced aerobic conversion of toluene to benzaldehyde. New Journal of Chemistry.
• ResearchGate. (n.d.).
• PubMed. (2013). Discovery of Novel Bromophenol 3,4-dibromo-5-(2-bromo-3,4-dihydroxy-6-(isobutoxymethyl)benzyl)benzene-1,2-diol as Protein Tyrosine Phosphatase 1B Inhibitor and Its Anti-Diabetic Properties in C57BL/KsJ-db/db Mice.
• Khan Academy. (n.d.).
• YouTube. (2022).

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• 2. Discovery of novel bromophenol 3,4-dibromo-5-(2-bromo-3,4-dihydroxy-6-(isobutoxymethyl)benzyl)benzene-1,2-diol as protein tyrosine phosphatase 1B inhibitor and its anti-diabetic properties in C57BL/KsJ-db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives [organic-chemistry.org]
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• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude 3,5-Dibromocatechol

This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to the purification of crude 3,5-dibromocatechol. This document offers in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the purification of this versatile synthetic intermediate.

Introduction to the Purification of 3,5-Dibromocatechol

3,5-Dibromocatechol (3,5-dibromobenzene-1,2-diol) is a valuable building block in organic synthesis. However, its synthesis, often via electrophilic bromination of catechol, can yield a crude product contaminated with various impurities. The catechol moiety is also highly susceptible to oxidation, which presents a significant challenge during purification. This guide provides a systematic approach to overcoming these obstacles and obtaining high-purity 3,5-dibromocatechol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3,5-dibromocatechol?

A1: The impurity profile of crude 3,5-dibromocatechol is heavily dependent on the synthetic route. For syntheses involving the direct bromination of catechol, common impurities include:

• Isomeric Byproducts: The strong activating nature of the two hydroxyl groups in catechol can lead to the formation of other brominated isomers, primarily 4-bromocatechol and 4,5-dibromocatechol.[1]

• Polybrominated Species: Over-bromination can occur, resulting in tri- or even tetra-brominated catechols.

• Unreacted Starting Material: Residual catechol may be present if the reaction has not gone to completion.

• Oxidation Products: Catechols are readily oxidized to form colored ortho-quinones, which can further polymerize to create dark, complex mixtures. This is often indicated by a pink, brown, or black discoloration of the crude product.[2]

• Residual Reagents and Solvents: Traces of the brominating agent (e.g., bromine, N-bromosuccinimide) and reaction solvents may also be present.

Q2: My crude 3,5-dibromocatechol is a dark, tarry substance. Is it salvageable?

A2: A dark and tarry appearance is a strong indication of significant oxidation and polymerization. While challenging, purification is often still possible. An initial workup with a reducing agent solution (e.g., aqueous sodium bisulfite) may help to reduce some of the colored quinone impurities back to the catechol form. Subsequent purification by column chromatography is typically necessary to remove the polymeric material.

Q3: How can I prevent the oxidation of 3,5-dibromocatechol during purification and storage?

A3: Preventing oxidation is critical. Here are several strategies:

• Work under an Inert Atmosphere: Whenever possible, handle solutions of 3,5-dibromocatechol under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.[3][4][5]

• Use Degassed Solvents: Solvents can be degassed by sparging with an inert gas for 30-60 minutes prior to use.[2]

• Maintain a Slightly Acidic pH: Catechols are generally more stable in slightly acidic conditions (pH < 7).[2] If performing aqueous extractions, consider using a mildly acidic aqueous phase.

• Add Antioxidants: For particularly sensitive applications, the addition of a small amount of an antioxidant like ascorbic acid to solutions can help prevent oxidation.[2]

• Protect from Light: Store both crude and purified 3,5-dibromocatechol in amber vials or wrapped in aluminum foil to protect it from light, which can accelerate oxidation.

• Proper Storage: For long-term storage, keep the purified solid in a tightly sealed container under an inert atmosphere at low temperature.

Q4: Which purification technique is best for my crude 3,5-dibromocatechol?

A4: The optimal purification technique depends on the nature and quantity of the impurities:

• Recrystallization: This is an effective method for removing small amounts of impurities and for obtaining highly crystalline, pure material. It is most successful when the impurities have significantly different solubilities in the chosen solvent system compared to the desired product.

• Column Chromatography: This is the most versatile technique for separating 3,5-dibromocatechol from a wide range of impurities, including isomers and colored oxidation products.[6] It is particularly useful when dealing with complex mixtures or when recrystallization fails.

The following diagram illustrates a general workflow for selecting the appropriate purification strategy.

Caption: Workflow for selecting a purification method for 3,5-dibromocatechol.

Troubleshooting Guides

Recrystallization Issues

Problem	Potential Cause	Troubleshooting Steps
Compound does not dissolve in hot solvent.	The solvent is not polar enough.	Try a more polar solvent or a solvent mixture (e.g., ethanol, or a hexane/ethyl acetate mixture).[7]
Compound "oils out" instead of forming crystals.	The melting point of the compound is lower than the solvent's boiling point, or the sample is very impure.	Use a solvent with a lower boiling point. If using a solvent pair, add more of the solvent in which the compound is more soluble. Ensure slow cooling and try scratching the inside of the flask with a glass rod to induce crystallization.[7]
Poor recovery of the purified compound.	Too much solvent was used. The compound is significantly soluble in the cold solvent.	Use the minimum amount of hot solvent necessary to dissolve the compound. After crystallization, cool the flask in an ice bath to minimize solubility. Wash the collected crystals with a minimal amount of ice-cold solvent.
Colored impurities remain in the crystals.	The colored impurities co-crystallize with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities.

Column Chromatography Issues

Problem	Potential Cause	Troubleshooting Steps
Poor separation of the desired compound from impurities.	The solvent system (eluent) is not optimal.	Use TLC to test different solvent systems to find one that gives the desired compound an Rf value of approximately 0.2-0.4 and good separation from impurities.[6][7] A common starting point is a mixture of hexane and ethyl acetate.
Streaking or tailing of the compound on the column.	The compound may be acidic and interacting strongly with the silica gel. The sample may be overloaded on the column.	Add a small amount of acetic acid (e.g., 0.5-1%) to the mobile phase to suppress strong interactions with the silica. Ensure the sample is loaded in a concentrated band and is not more than 5-10% of the weight of the stationary phase.
Compound appears to be degrading on the column (new spots on TLC).	The silica gel is too acidic for the sensitive catechol.	Consider using deactivated or neutral silica gel. Alternatively, use a different stationary phase like neutral alumina.
Low yield after column chromatography.	The compound is strongly adsorbed to the silica gel. The chosen eluent is not polar enough to elute the compound.	Gradually increase the polarity of the eluent. If the compound is still not eluting, consider the possibility of degradation on the column.

Experimental Protocols

Safety First: Always consult the Safety Data Sheet (SDS) for 3,5-dibromocatechol and all solvents before beginning any experimental work. Handle all chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol is essential for assessing the purity of the crude material and for developing an effective solvent system for column chromatography.

• Plate Preparation: On a silica gel TLC plate, lightly draw a starting line with a pencil about 1 cm from the bottom.

• Sample Preparation: Dissolve a small amount of your crude 3,5-dibromocatechol in a volatile solvent like dichloromethane or ethyl acetate.

• Spotting: Using a capillary tube, spot a small amount of the dissolved sample onto the starting line.

• Development: Place the TLC plate in a sealed chamber containing a suitable mobile phase (e.g., 7:3 Hexane:Ethyl Acetate). Ensure the solvent level is below the starting line. Allow the solvent to travel up the plate until it is about 1 cm from the top.[7]

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm). Circle the visible spots with a pencil.

• Analysis: Calculate the Retention Factor (Rf) for each spot by dividing the distance traveled by the spot by the distance traveled by the solvent front. A single spot indicates a relatively pure sample. The ideal Rf for the target compound for column chromatography is around 0.2-0.4.[7]

Protocol 2: Purification by Recrystallization

• Solvent Selection: In a test tube, test the solubility of a small amount of the crude 3,5-dibromocatechol in various hot solvents (e.g., ethanol, toluene, or a hexane/ethyl acetate mixture). A suitable solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: In an Erlenmeyer flask, add the crude 3,5-dibromocatechol and the chosen solvent. Heat the mixture on a hot plate while stirring until the solid is completely dissolved. Add the solvent in small portions to use the minimum amount necessary.[7][8]

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.[7][8]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or air dry them on a watch glass.

Protocol 3: Purification by Column Chromatography

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Bromination of Catechol

Welcome to the Technical Support Center for the bromination of catechol. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this important synthetic transformation. The high reactivity of the catechol ring, while advantageous, presents unique challenges in controlling side reactions. This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you achieve your desired product with high yield and purity.

Introduction: The Challenge of Catechol Bromination

Catechol (1,2-dihydroxybenzene) is a highly activated aromatic system due to the strong electron-donating effects of its two hydroxyl groups. This high reactivity makes it prone to several side reactions during electrophilic aromatic bromination, primarily:

• Poor Regioselectivity: Formation of a mixture of ortho- and para-brominated isomers.

• Polybromination: Addition of multiple bromine atoms to the aromatic ring.

• Oxidation: Formation of quinone-type structures and subsequent polymerization, leading to colored impurities.

This guide will address each of these challenges in a practical, question-and-answer format, grounded in mechanistic principles.

Part 1: Frequently Asked Questions (FAQs)

Here we address common high-level questions regarding side reactions in catechol bromination.

Q1: Why am I getting a mixture of 3-bromocatechol and 4-bromocatechol? How can I favor the 4-bromo isomer?

A1: The two hydroxyl groups in catechol activate the ortho and para positions for electrophilic attack. This often leads to a mixture of isomers. To enhance para-selectivity, it is crucial to control the reaction temperature. Running the reaction at lower temperatures, for instance, -30 °C, can significantly favor the formation of the thermodynamically more stable para isomer, 4-bromocatechol.[1][2] In one reported procedure using N-bromosuccinimide (NBS) and fluoroboric acid, conducting the initial phase of the reaction at -30 °C led to a 100% yield of the 4-brominated product.[1]

Q2: My reaction mixture turns dark brown or black upon addition of the brominating agent. What is causing this and how can I prevent it?

A2: A dark coloration is typically indicative of oxidation of catechol to form o-benzoquinone and subsequent polymerization products.[3][4] This is a common side reaction, especially under neutral to alkaline conditions or with strong oxidizing brominating agents.[5][6][7] To minimize oxidation:

• Work under acidic conditions: The presence of a Brønsted acid can help to suppress oxidation.

• Use a milder brominating agent: N-bromosuccinimide (NBS) is often a better choice than elemental bromine (Br₂).

• Degas your solvent: Removing dissolved oxygen can help prevent autoxidation.

• Maintain a low temperature: Oxidation reactions are often accelerated at higher temperatures.

Q3: I'm observing products with more than one bromine atom. How can I achieve selective monobromination?

A3: The high activation of the catechol ring makes it susceptible to polybromination. Once one bromine atom is added, the ring is still activated enough to react further. To favor monobromination:

• Control stoichiometry: Use a precise 1:1 molar ratio of catechol to the brominating agent. It can even be beneficial to use a slight excess of catechol.

• Slow addition: Add the brominating agent slowly to the reaction mixture to avoid localized high concentrations.

• Choice of solvent: Non-polar solvents can sometimes temper the reactivity and reduce the extent of polybromination compared to polar solvents which can facilitate the ionization of the brominating agent.[8][9]

Part 2: Troubleshooting Guide

This section provides a more detailed, problem-and-solution approach to common experimental issues.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of desired bromocatechol	1. Product is lost during workup (e.g., soluble in the aqueous layer).2. Incomplete reaction.3. Significant formation of side products (oxidation, polybromination).	1. Check the aqueous layer by TLC or another analytical method. If the product is present, perform additional extractions.[10]2. Monitor the reaction by TLC to confirm the consumption of starting material. If the reaction has stalled, consider a more reactive brominating system or slightly increasing the temperature after an initial low-temperature phase.3. Refer to the specific troubleshooting points for oxidation and polybromination below.
Formation of a complex mixture of isomers (poor regioselectivity)	1. Reaction temperature is too high, leading to a mixture of kinetic and thermodynamic products.2. The chosen brominating agent/catalyst system has low selectivity.	1. Perform the reaction at the lowest effective temperature. For example, initiate the reaction at -30 °C and allow it to slowly warm to room temperature.[1][2]2. Consider using a regioselective brominating system. Zeolites and reagents like N-bromosuccinimide (NBS) with silica gel have been shown to improve para-selectivity.[1]
Significant amount of di- and tri-brominated products	1. Excess brominating agent was used.2. The brominating agent was added too quickly.3. The catechol ring is highly activated, favoring multiple substitutions.	1. Carefully control the stoichiometry to a 1:1 ratio or a slight excess of catechol.2. Add the brominating agent dropwise or in small portions over an extended period.3. Use a less polar solvent to decrease the reactivity of the system.
Reaction mixture is deeply colored and contains insoluble material	1. Oxidation of catechol to o-benzoquinone, which then polymerizes.2. The reaction conditions are too harsh (e.g., high temperature, strong oxidant).	1. Ensure the reaction is run under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen.2. Use a milder brominating agent like NBS instead of Br₂.[2]3. Add a mild acid to the reaction mixture to suppress oxidation.
Reaction fails to proceed or is very slow	1. The brominating agent is not sufficiently electrophilic.2. The solvent is not appropriate for the reaction.	1. If using NBS, the addition of a catalytic amount of a Brønsted acid (e.g., fluoroboric acid) or a Lewis acid can increase its electrophilicity.[1]2. Ensure the solvent is dry and appropriate for electrophilic aromatic substitution. Acetonitrile or chlorinated solvents are commonly used.

Part 3: Key Experimental Protocols

Protocol 1: Regioselective Monobromination of Catechol to 4-Bromocatechol

This protocol is adapted from methodologies emphasizing control of regioselectivity through temperature management.[1]

Materials:

• Catechol

• N-Bromosuccinimide (NBS)

• Fluoroboric acid (HBF₄)

• Acetonitrile (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve catechol (1.0 eq) in anhydrous acetonitrile in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Cool the reaction mixture to -30 °C using a suitable cooling bath (e.g., dry ice/acetone).

• In a separate flask, dissolve N-bromosuccinimide (1.0 eq) in anhydrous acetonitrile.

• To the cooled catechol solution, add fluoroboric acid (catalytic amount, e.g., 0.1 eq) dropwise.

• Slowly add the NBS solution to the reaction mixture via a dropping funnel over 30 minutes, ensuring the temperature remains below -25 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain pure 4-bromocatechol.

Protocol 2: Analysis of Product Mixture by ¹H NMR Spectroscopy

To assess the success of the reaction and the extent of side product formation, ¹H NMR is an invaluable tool.

Sample Preparation:

• Dissolve a small amount of the crude reaction product in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Expected Chemical Shifts (approximate, in CDCl₃):

• Catechol (Starting Material): ~6.8-7.0 ppm (aromatic protons), broad singlet for OH protons.

• 4-Bromocatechol (Desired Product): Three distinct aromatic protons, typically a doublet, a doublet of doublets, and another doublet in the aromatic region.

• 3-Bromocatechol (Isomeric Impurity): A different pattern of three aromatic protons.

• Dibromocatechols (Polybromination Impurities): Two aromatic protons, typically appearing as singlets or doublets depending on the substitution pattern.

By integrating the peaks corresponding to the different products, a relative ratio can be determined, providing a quantitative measure of the reaction's selectivity.

Part 4: Reaction Mechanisms and Influencing Factors

Understanding the underlying mechanisms is key to troubleshooting and optimizing the bromination of catechol.

Mechanism of Electrophilic Aromatic Bromination

The reaction proceeds via a classic electrophilic aromatic substitution mechanism.[11]

• Generation of the Electrophile: The brominating agent (e.g., Br₂) is polarized, often with the assistance of a Lewis or Brønsted acid, to create a more potent electrophile (Br⁺).

• Nucleophilic Attack: The electron-rich catechol ring attacks the electrophilic bromine atom.

• Formation of the Sigma Complex (Arenium Ion): A carbocation intermediate, known as a sigma complex or arenium ion, is formed. This intermediate is resonance-stabilized.

• Deprotonation: A base removes a proton from the carbon atom bearing the bromine, restoring the aromaticity of the ring and yielding the brominated catechol.

Controlling Side Reactions: A Mechanistic Perspective

The diagram below illustrates the key decision points in the reaction pathway that lead to either the desired product or unwanted side products.

Sources

• 1. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Oxidation Chemistry of Catechol Utilized in Designing Stimuli-Responsive Adhesives and Antipathogenic Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
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Overcoming poor solubility of 3,5-Dibromobenzene-1,2-diol in reactions

Welcome to the technical support center for 3,5-Dibromobenzene-1,2-diol. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with the poor solubility of this versatile but often stubborn catechol derivative. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize your reaction conditions and achieve your synthetic goals.

Introduction: Understanding the Solubility Challenge

3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, presents a classic solubility paradox. Its molecular structure contains both highly polar hydroxyl (-OH) groups, capable of forming hydrogen bonds, and a bulky, non-polar dibrominated aromatic ring.[1] This dual nature means it often fails to dissolve well in either purely polar or purely non-polar solvents. Furthermore, strong intermolecular forces in its solid-state crystal lattice require significant energy to overcome, further contributing to its low solubility.

This guide will walk you through a logical progression of techniques, from simple solvent screening to more advanced methods like co-solvency and phase-transfer catalysis, to effectively manage and overcome these solubility hurdles.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: Why is 3,5-Dibromobenzene-1,2-diol so poorly soluble in many common solvents?

A1: The poor solubility is a direct result of its molecular architecture:

• Polar-Apolar Conflict: The two hydroxyl groups make the molecule polar, while the benzene ring with two heavy bromine atoms is large and non-polar (lipophilic). This makes it difficult for a single solvent to effectively solvate both ends of the molecule.

• Strong Crystal Lattice Energy: In the solid state, the hydroxyl groups can form strong intermolecular hydrogen bonds with neighboring molecules, creating a stable crystal lattice. A significant amount of energy is required to break these interactions, which is often more than the energy gained from solvation.

• Intramolecular Hydrogen Bonding: The two adjacent hydroxyl groups can form an internal hydrogen bond. This interaction can reduce the availability of the hydroxyl groups to form hydrogen bonds with solvent molecules, particularly in polar protic solvents like water.[2]

Q2: What are the best initial solvents to try for dissolving 3,5-Dibromobenzene-1,2-diol?

A2: A good starting point is to screen solvents that can accommodate both the polar and non-polar characteristics of the molecule. Polar aprotic solvents are often the most successful.

Solvent Class	Recommended Solvents	Rationale & Expected Outcome
Polar Aprotic	Tetrahydrofuran (THF), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	These solvents can accept hydrogen bonds from the diol's hydroxyl groups and have sufficient non-polar character to solvate the aromatic ring. Generally the best starting point.
Polar Protic	Ethanol, Methanol	Can act as both hydrogen bond donors and acceptors. Solubility may be moderate but often improves with heating.[3]
Ethers	1,4-Dioxane, Diethyl Ether	Moderate success. Dioxane is often better than diethyl ether due to its higher polarity.
Chlorinated	Dichloromethane (DCM), Chloroform	May provide some solubility due to their ability to interact with the aromatic ring, but are less effective at solvating the polar diol groups.[3]
Non-Polar	Toluene, Hexane	Generally poor solvents. The non-polar nature is insufficient to overcome the crystal lattice energy and solvate the polar diol.
Aqueous	Water	Insoluble. The large, hydrophobic dibrominated ring dominates, preventing dissolution in water.[3][4]

Q3: My compound is still not dissolving at room temperature. How does heating affect solubility?

A3: For most solid compounds, solubility increases with temperature.[5][6] The added thermal energy helps overcome the intermolecular forces holding the crystal lattice together, allowing solvent molecules to surround the solute.

However, caution is required. Catechols are susceptible to oxidation, especially at elevated temperatures and in the presence of air, which can lead to the formation of colored quinone-type byproducts.

Experimental Protocol: Solubility Testing with Thermal Gradient

• Preparation: In separate vials, add a small, known amount of 3,5-Dibromobenzene-1,2-diol (e.g., 10 mg) to a measured volume of your chosen solvent (e.g., 1 mL).

• Inert Atmosphere: If possible, perform this under an inert atmosphere (Nitrogen or Argon) to minimize oxidation.

• Stepwise Heating: Place the vials in a heating block with magnetic stirring. Increase the temperature in 10 °C increments, holding for 5-10 minutes at each step.

• Observation: Visually inspect for dissolution. Record the temperature at which the solid fully dissolves.

• Cooling & Stability Check: Once dissolved, allow the solution to cool back to room temperature. Observe if the compound precipitates out. Also, check for any color change, which might indicate degradation.

Q4: Heating isn't a viable option for my reaction. How can I use a co-solvent system to improve solubility?

A4: Co-solvency is a powerful technique where you mix two or more miscible solvents to create a system with an ideal polarity for your solute.[7][8][9] For 3,5-Dibromobenzene-1,2-diol, a common strategy is to mix a good-but-imperfect solvent (like THF or Dioxane) with a second solvent to fine-tune the properties.

Causality: A co-solvent system works by reducing the interfacial tension between the solute and the primary solvent.[8] For example, adding a small amount of water to THF can sometimes disrupt the solvent structure in a way that better accommodates both the polar and non-polar parts of the catechol.

Q5: My reaction involves an aqueous base and an organic electrophile. How can I get the diol to react when it's insoluble in the aqueous phase?

A5: This is an ideal scenario for Phase-Transfer Catalysis (PTC) . PTC is a powerful technique for reacting mutually insoluble reagents.[10]

Mechanism:

• The catechol is deprotonated by the aqueous base (e.g., NaOH) at the interface between the aqueous and organic layers, forming a dianion (dicatecholate).

• A phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), has a lipophilic exterior and a cationic core.

• The catalyst's cation (Q+) pairs with the catecholate anion (ArO²⁻) to form an ion pair [Q₂]²⁺[ArO²⁻] that is soluble in the organic phase.

• This ion pair migrates into the organic solvent, where the now highly reactive catecholate anion can react with the organic-soluble electrophile (e.g., an alkyl halide).

• After the reaction, the catalyst returns to the aqueous phase to repeat the cycle.

This method avoids the need to find a single solvent for all reactants and can dramatically accelerate reaction rates.[11]

Experimental Protocol: O-Alkylation using Phase-Transfer Catalysis

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 3,5-Dibromobenzene-1,2-diol (1.0 eq), your organic solvent (e.g., Toluene or DCM), and the alkylating agent (e.g., benzyl bromide, 2.2 eq).

• Catalyst & Base: Add the phase-transfer catalyst, tetrabutylammonium bromide (TBAB, 0.1 eq). Add an aqueous solution of a base (e.g., 20% w/v NaOH).

• Reaction: Stir the biphasic mixture vigorously to maximize the interfacial surface area. Heat the reaction to a moderate temperature (e.g., 40-60 °C). Vigorous stirring is critical for PTC success.

• Monitoring: Monitor the reaction progress by TLC or LC-MS by sampling the organic layer.

• Workup: After completion, cool the mixture, separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography or recrystallization.

References

• J. Chromatogr. A. (2003). Phase-transfer catalytic determination of phenols as methylated derivatives by gas chromatography with flame ionization and mass-selective detection. PubMed.
• Chemistry LibreTexts. (2022). 3.
• De Zani, D., & Colombo, M. (2012). Phase-Transfer Catalysis under Continuous Flow Conditions: An Alternative Approach to the Biphasic Liquid/Liquid O-Alkylation of Phenols.
• Cao, Y. et al. (2002). Etherification of Phenols Catalyzed by Solid-Liquid Phase Transfer Catalyst PEG400 Without Solvent.
• BenchChem. (2025). Solubility Profile of 3,5-Dibromobenzene-1,2-diamine in Organic Solvents: A Technical Guide. BenchChem.
• New Journal of Chemistry. (2022). Environmentally friendly catechol-based synthesis of dibenzosultams. RSC Publishing.
• Nogueira, I. C., & Pliego, J. R. (2021).
• Taylor & Francis Online. (Date not available). Phase-transfer catalyst – Knowledge and References. Taylor & Francis.
• BenchChem. (2025). An In-depth Technical Guide to 3,5-Dibromobenzene-1,2-diamine: Properties, Synthesis, and Biological Activity. BenchChem.
• Wikipedia. (Date not available). Cosolvent. Wikipedia.
• Environmental Toxicology and Chemistry. (2004).
• Co-solvency and anti-solvent method for the solubility enhancement. (2024). Name of Source Not Available.
• PubChem. (2025). 3,5-Dibromobenzene-1,2-diol. PubChem.
• Chemistry LibreTexts. (2023). Temperature Effects on Solubility. Chemistry LibreTexts.
• Co-solvent: Significance and symbolism. (2025). Name of Source Not Available.
• Chemistry LibreTexts. (2023). Solubility and Factors Affecting Solubility. Chemistry LibreTexts.
• Campomanes, P. et al. (2015).

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Technical Support Center: Optimization of Reaction Conditions for 3,5-Dibromocatechol Synthesis

A Foreword from Your Senior Application Scientist:

Welcome to the technical support center for the synthesis of 3,5-dibromocatechol. As researchers and developers, we understand that synthesizing a specific isomer of a highly activated aromatic compound like catechol is not always straightforward. Direct bromination is often plagued by a lack of regioselectivity, leading to a mixture of products that are challenging to separate.

This guide is structured to address the fundamental chemical principles at play and to provide practical, actionable solutions to common experimental hurdles. We will move beyond simple procedural steps to explain the causality behind them, focusing on strategies to achieve the desired 3,5-substitution pattern. The information herein is grounded in established chemical literature to ensure both accuracy and reliability.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the bromination of catechol?

The bromination of catechol proceeds via an electrophilic aromatic substitution (EAS) mechanism. The key steps are:

• Activation of Bromine: In the presence of a polar solvent, the bromine molecule (Br₂) becomes polarized, creating an electrophilic bromine atom (δ⁺) and a nucleophilic one (δ⁻). For less activated rings, a Lewis acid catalyst like FeBr₃ is used to generate a more potent electrophile, but for the highly activated catechol ring, this is often unnecessary and can lead to over-bromination.

• Electrophilic Attack: The electron-rich catechol ring acts as a nucleophile, attacking the electrophilic bromine. This attack breaks the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Restoration of Aromaticity: A base in the reaction mixture (which could be the solvent or Br⁻) removes a proton from the carbon atom where the bromine was added. This restores the stable aromatic ring and yields the brominated catechol product.

Q2: Why is direct bromination of catechol unlikely to produce pure 3,5-dibromocatechol?

The primary challenge is regioselectivity . The two hydroxyl (-OH) groups on the catechol ring are powerful activating, ortho, para-directing groups.

• The hydroxyl group at C1 directs incoming electrophiles to positions C2 (ortho), C4 (para), and C6 (ortho).

• The hydroxyl group at C2 directs to positions C1, C3 (ortho), and C5 (para).

The positions most strongly activated are C4 and C5, as they are para to one hydroxyl group and ortho to the other. Consequently, direct bromination of catechol with two equivalents of bromine preferentially yields 4,5-dibromocatechol , not the 3,5-isomer. Achieving the 3,5-substitution pattern requires a more nuanced synthetic strategy.

Q3: What are the common brominating agents and their pros and cons?

Brominating Agent	Pros	Cons
Elemental Bromine (Br₂)	Inexpensive, readily available, potent.	Highly corrosive, toxic, and volatile. Difficult to handle safely. Can lead to over-bromination and oxidation side products.[1]
N-Bromosuccinimide (NBS)	Solid, easier and safer to handle than Br₂. Provides a slow, controlled release of bromine, which can improve selectivity.	More expensive than Br₂. The succinimide byproduct must be removed during workup.

Q4: What are the critical safety precautions when working with bromine and catechol?

Safety is paramount. Both starting materials and reagents pose significant hazards.

• Elemental Bromine (Br₂): Is extremely toxic and corrosive . It can cause severe burns upon skin contact and is fatal if inhaled.[2] All work must be conducted in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, chemical splash goggles, and heavy-duty, chemical-resistant gloves (e.g., nitrile or fluorinated rubber).[3] Have a quenching agent, such as a sodium thiosulfate solution, readily available in case of a spill.[3]

• Catechol: Is toxic and can be absorbed through the skin. It is also an irritant. Standard PPE should be worn.

• Solvents & Reagents: Handle all organic solvents and acids within a fume hood and wear appropriate PPE.

Part 2: A Strategic Approach to Synthesis & Troubleshooting

Direct bromination is not a viable path to 3,5-dibromocatechol. The most reliable method involves a multi-step synthesis starting from a precursor that directs the bromine atoms to the desired positions, followed by a final conversion to the catechol. The most common precursor is salicylic acid (2-hydroxybenzoic acid) .

Proposed Synthetic Pathway: Salicylic Acid to 3,5-Dibromocatechol

This strategy leverages the directing effects of the hydroxyl and carboxyl groups of salicylic acid, followed by a decarboxylation step.

Note: The final hydroxylation step (Step 3) can be low-yielding and complex. A more robust, albeit longer, alternative involves starting with a molecule that already has the correct oxygenation pattern, such as 2,6-dihydroxytoluene, followed by bromination and oxidation of the methyl group.

Troubleshooting Guide

Problem 1: Low Yield in the Bromination of Salicylic Acid (Step 1)

• Possible Cause A: Formation of Impurities. The main impurity is often tribromophenol, which arises if the salicylic acid decarboxylates during the bromination reaction.[4]

  • Solution: Carefully control the reaction solvent and temperature. Using a solvent like aqueous p-dioxane (with ~30-50% water) can promote bromination while suppressing premature decarboxylation.[4] Avoid excessively high temperatures or prolonged reaction times.

• Possible Cause B: Incomplete Reaction. The reaction stalls, leaving monobrominated salicylic acid or unreacted starting material.

  • Solution: Ensure the stoichiometry of bromine is correct (a slight excess, ~2.1-2.2 equivalents, is often used).[4] Confirm the reaction temperature is adequate to drive the reaction to completion, typically between 50-100 °C.[4]

Problem 2: Inefficient Decarboxylation (Step 2)

• Possible Cause: Temperature is too low. Salicylic acid decarboxylation requires high temperatures, often above 200 °C.[5]

  • Solution: Ensure the reaction setup can safely reach and maintain the required temperature. The reaction can be run neat or in a high-boiling solvent. Using soda lime can facilitate decarboxylation at lower temperatures.[6]

• Possible Cause B: Decomposition. At very high temperatures, undesired charring or decomposition can occur.

  • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. If possible, conduct the decarboxylation under vacuum to remove the CO₂ byproduct and drive the reaction forward.

Problem 3: Difficulty with Product Purification

• Possible Cause A: "Oiling Out" During Recrystallization. The crude product separates as an oil instead of forming crystals when the solution cools. This often happens if the compound is highly impure or if the solvent's boiling point is higher than the product's melting point.

  • Solution:

    • Re-heat the solution until the oil dissolves completely.

    • Add a small amount of additional solvent.

    • Allow the solution to cool very slowly. Scratching the inside of the flask with a glass rod at the liquid-air interface can help induce crystallization.

    • If a single solvent fails, try a binary solvent system (e.g., dissolve in a minimal amount of hot ethanol, then slowly add hot water until the solution becomes faintly turbid, then allow to cool).

• Possible Cause B: Poor Separation by Column Chromatography. The desired product and impurities elute together.

  • Solution: Optimize the mobile phase. Use Thin-Layer Chromatography (TLC) to test various solvent systems (e.g., different ratios of hexane/ethyl acetate or dichloromethane/methanol) to find a system that gives good separation (Rf of desired product ~0.3). Ensure the silica gel is packed properly and the sample is loaded in a concentrated band.

Part 3: Experimental Protocol

This protocol details the synthesis of 3,5-dibromosalicylic acid, a key intermediate.

Protocol: Synthesis of 3,5-Dibromosalicylic Acid

Materials:

• Salicylic acid

• Elemental Bromine (Br₂)

• p-Dioxane

• Deionized water

• Sodium thiosulfate (for quenching)

• Round-bottom flask with reflux condenser, dropping funnel, and magnetic stirrer

• Heating mantle

• Ice bath

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve salicylic acid (1.0 eq.) in a solvent mixture of p-dioxane and water (e.g., a 2:1 ratio by volume). Begin stirring the solution.[4]

• Bromine Addition: In a dropping funnel, prepare a solution of bromine (2.2 eq.) in a small amount of the same p-dioxane/water solvent.

• Reaction: Gently heat the salicylic acid solution to approximately 50-60 °C. Begin adding the bromine solution dropwise over 30-60 minutes. An exothermic reaction may occur; maintain the temperature below 100 °C using an ice bath if necessary.[4]

• Reaction Completion: After the addition is complete, continue to stir the mixture at 80-90 °C for 2-3 hours or until TLC analysis indicates the consumption of starting material.

• Workup: Cool the reaction mixture to room temperature. Pour it slowly into a beaker containing cold water and a small amount of sodium thiosulfate solution to quench any unreacted bromine (the orange/brown color should disappear).

• Isolation: The white precipitate of 3,5-dibromosalicylic acid is collected by vacuum filtration. Wash the solid with cold water.

• Purification: The crude product can be purified by recrystallization, typically from an ethanol/water mixture.

References

• Dow Chemical Co. (1968). Preparation of 3, 5-dibromo-salicylic acid. US Patent 3,381,032A.

• Baran, P. S. Protecting Groups. Scripps Research. Available at: [Link]

• Filo. (2023). Propose a synthesis for 3,5 -dibromo-2-hydroxybenzoic acid (3,5-dibromosalicylic acid) from phenol. Available at: [Link]

• Organic Chemistry Portal. Protective Groups. Available at: [Link]

• Chemistry university. (2021). Protecting Groups for Aromatic Rings. YouTube. Available at: [Link]

• Organic Synthesis. Protecting Groups. Available at: [Link]

• Royal Society of Chemistry. Handling liquid bromine and preparing bromine water. RSC Education. Available at: [Link]

• Effenberger, F. (2002). How Attractive is Bromine as a Protecting Group in Aromatic Chemistry?. ResearchGate. Available at: [Link]

• The Dow Chemical Company. (2005). Bromination of hydroxyaromatic compounds. US Patent 7,053,251B2.

• Gao, Y., et al. (2016). Mechanisms of decarboxylation of ortho-substituted benzoic acids. ResearchGate. Available at: [Link]

• Study.com. Propose a synthesis for 3,5-dibromo-2-hydroxybenzoic acid (3,5-dibromosalicylic acid) from phenol. Available at: [Link]

• Khan, A. A., et al. (1991). Molecular Cloning and Characterization of Catechol 2,3-dioxygenases From biphenyl/polychlorinated Biphenyls-Degrading Bacteria. PubMed. Available at: [Link]

• Chemistry Stack Exchange. (2017). Decarboxylation of Salicylic acid. Available at: [Link]

• The Dow Chemical Company. (2005). Bromination of hydroxyaromatic compounds. WO2005023738A1. Google Patents.

• Zhang, L., et al. (2022). Photocatalytic Oxidative Bromination of 2,6-Dichlorotoluene to 2,6-Dichlorobenzyl Bromide in a Microchannel Reactor. PubMed Central. Available at: [Link]

• Sghaier, M. B., et al. (2019). Purification and characterization of catechol oxidase from Tadela (Phoenix dactylifera L.) date fruit. PubMed. Available at: [Link]

• Zhang, L., et al. (2022). Photocatalytic Oxidative Bromination of 2,6-Dichlorotoluene to 2,6-Dichlorobenzyl Bromide in a Microchannel Reactor. ResearchGate. Available at: [Link]

• Clark, J. (2023). The Decarboxylation of Carboxylic Acids and Their Salts. Chemistry LibreTexts. Available at: [Link]

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• 3. Regioselective synthesis of 3-alkynyl-5-bromo-2-pyrones via Pd-catalyzed couplings on 3,5-dibromo-2-pyrone - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 3,5-Dibromocatechol Synthesis

Welcome to the technical support guide for the synthesis of 3,5-dibromocatechol. This resource is designed for researchers, scientists, and professionals in drug development who are utilizing this compound in their work. Here, we address common challenges and questions that arise during its synthesis and purification, providing in-depth, experience-driven advice to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 3,5-dibromocatechol product?

When synthesizing 3,5-dibromocatechol, particularly through the electrophilic bromination of catechol, several impurities are frequently encountered. These can affect downstream applications and the overall purity of your final product. The primary impurities include:

• Unreacted Catechol: The presence of the starting material is a common issue, often resulting from incomplete reactions.

• Isomeric Monobromocatechols: 4-Bromocatechol is a common isomeric impurity that can form alongside the desired product during bromination.[1]

• Other Dibrominated Isomers: 4,5-dibromocatechol is another potential dibrominated impurity.[2]

• Polybrominated Catechols: Over-bromination can lead to the formation of tri- and even tetrabrominated catechols.[1][3]

• Solvent and Reagent Residues: Residual solvents from the reaction or purification steps, as well as byproducts from the brominating agent, can also be present.

Q2: My NMR spectrum shows unexpected peaks. How can I identify the impurities?

Interpreting unexpected signals in your NMR spectrum requires a systematic approach. Here's how you can tackle it:

• Compare with Starting Material: Check the chemical shifts of your starting catechol to see if any unreacted material remains.

• Analyze Aromatic Region Isomers: Isomeric impurities will have distinct splitting patterns and chemical shifts in the aromatic region. For example, the symmetry of 3,5-dibromocatechol will result in a different NMR spectrum compared to less symmetrical isomers like 4,5-dibromocatechol.

• Look for Evidence of Over-bromination: A decrease in the number of proton signals in the aromatic region can indicate the presence of tri- or tetrabrominated species.

• Identify Solvent Peaks: Compare any suspicious peaks with the known chemical shifts of the solvents used in your synthesis and purification.

Q3: The color of my purified 3,5-dibromocatechol is off-white or yellowish. Is this a sign of impurity?

Ideally, pure 3,5-dibromocatechol should be a white to off-white solid. A yellowish or brownish tint often suggests the presence of colored impurities. This discoloration can be due to:

• Oxidation Products: Catechols are susceptible to oxidation, which can form colored quinone-type species.[4] This can be accelerated by exposure to air and light.

• Residual Bromine: Traces of the brominating agent can impart a color to the final product.

• Formation of Degradation Products: The compound may degrade over time, especially if not stored properly.[5]

To minimize discoloration, it is crucial to store the purified compound in a tightly sealed container under an inert atmosphere (like nitrogen or argon) and in a cool, dark place.[5]

Q4: I'm having difficulty purifying my crude product by recrystallization. What are some common issues and solutions?

Recrystallization is a powerful purification technique, but its success depends on several factors. Here are some common problems and how to troubleshoot them:

• "Oiling Out": If your compound separates as an oil instead of crystals, it could be due to high impurity levels or the solvent's boiling point being higher than the compound's melting point.[5] Try using a lower-boiling point solvent or a solvent pair to induce crystallization.[6]

• Poor Recovery: This can result from using too much solvent or the compound having significant solubility in the cold solvent.[5] Use the minimum amount of hot solvent needed for dissolution and cool the solution in an ice bath to maximize crystal formation.[5]

• Persistent Color: If colored impurities co-crystallize with your product, you can try adding a small amount of activated charcoal to the hot solution before filtration to adsorb them.[5]

Troubleshooting Guide

This section provides a more in-depth look at specific problems you might encounter during the synthesis of 3,5-dibromocatechol and offers actionable solutions.

Issue 1: Low Yield of 3,5-Dibromocatechol

Possible Causes & Solutions

Possible Cause	Explanation	Suggested Solution
Incomplete Reaction	The reaction may not have gone to completion due to insufficient reaction time, incorrect temperature, or suboptimal stoichiometry of reagents.	Monitor the reaction progress using Thin Layer Chromatography (TLC). Consider increasing the reaction time or adjusting the temperature. Ensure the correct molar equivalents of the brominating agent are used.
Side Reactions	The formation of isomeric byproducts and polybrominated species consumes the starting material and the desired product, leading to a lower yield.	Control the reaction conditions carefully. Slow, dropwise addition of the brominating agent at a controlled temperature can improve selectivity.[7]
Loss During Workup	The product may be lost during the extraction and washing steps if its solubility in the aqueous phase is significant.	Ensure the pH of the aqueous phase is appropriate to minimize the solubility of the phenolic product. Use an adequate volume of organic solvent for extraction.
Degradation	Catechols can be sensitive to harsh reaction or workup conditions, leading to degradation.	Use milder reaction conditions where possible. Avoid prolonged exposure to strong acids or bases and high temperatures during workup.

Issue 2: Presence of Multiple Isomers in the Product Mixture

The Challenge of Regioselectivity

The hydroxyl groups of catechol are activating and ortho-, para-directing for electrophilic aromatic substitution. This means that during bromination, the bromine can add to different positions on the aromatic ring, leading to a mixture of isomers.

Strategies to Improve Selectivity

• Choice of Brominating Agent: While molecular bromine (Br₂) is commonly used, other reagents like N-Bromosuccinimide (NBS) can sometimes offer better selectivity and are safer to handle.[8]

• Solvent Effects: The choice of solvent can influence the regioselectivity of the bromination. Acetic acid is a common solvent for this reaction.[2] Experimenting with different solvents may help to optimize the desired isomer ratio.

• Temperature Control: Running the reaction at a lower temperature can often improve selectivity by favoring the thermodynamically more stable product.

Issue 3: Over-bromination Leading to Tri- and Tetrabrominated Impurities

Controlling the Extent of Bromination

The highly activated nature of the catechol ring makes it susceptible to multiple brominations.

Mitigation Strategies

• Stoichiometric Control: Carefully control the stoichiometry of the brominating agent. Using a slight excess may be necessary to drive the reaction to completion, but a large excess will favor polybromination.

• Slow Addition: Add the brominating agent slowly and in a controlled manner to the reaction mixture. This helps to maintain a low concentration of the electrophile and reduces the likelihood of multiple substitutions on the same molecule.

Workflow for Troubleshooting Impurities

Caption: A logical workflow for identifying and addressing common impurities in 3,5-dibromocatechol synthesis.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is suitable for crude 3,5-dibromocatechol with a relatively simple impurity profile.

Materials:

• Crude 3,5-dibromocatechol

• Selected recrystallization solvent (e.g., ethanol/water, hexane/ethyl acetate mixture)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Ice bath

Procedure:

• Solvent Selection: In a small test tube, determine a suitable solvent or solvent pair where the crude product is soluble when hot and sparingly soluble when cold.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 3,5-dibromocatechol in a minimal amount of the hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath to maximize crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Purification by Column Chromatography

For complex mixtures containing multiple isomers and byproducts, column chromatography is the preferred method of purification.

Materials:

• Crude 3,5-dibromocatechol

• Silica gel

• Chromatography column

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• Collection tubes

Procedure:

• Mobile Phase Selection: Use TLC to determine an appropriate solvent system (eluent) that provides good separation between the desired product and impurities (aim for an Rf value of 0.2-0.4 for the product).[5]

• Column Packing: Prepare a slurry of silica gel in the eluent and carefully pack the chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel.

• Elution: Begin eluting the column with the chosen solvent system, collecting fractions in separate tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure 3,5-dibromocatechol.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Visualizing the Synthesis and Impurity Formation

Caption: Reaction pathway for the synthesis of 3,5-dibromocatechol and the formation of common impurities.

References

• McGraw, G. W., & Hemingway, R. W. (1982). Electrophilic Aromatic Substitution of Catechins: Bromination and Benzylation. Journal of the Chemical Society, Perkin Transactions 1, 973-978.
• Kohn, M. (1950). Bromination of Catechol. Journal of the American Chemical Society, 72(11), 5059-5060.

• ACS Publications. (n.d.). Bromination of Catechol. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Dibromobenzene-1,2-diol. Retrieved from [Link]

• Bhat, M. A., et al. (1993). Purification of 3,5-dichlorocatechol 1,2-dioxygenase, a nonheme iron dioxygenase and a key enzyme in the biodegradation of a herbicide, 2,4-dichlorophenoxyacetic acid (2,4-D), from Pseudomonas cepacia CSV90. Archives of Biochemistry and Biophysics, 300(2), 738-746.

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Menzek, A., Şahin, E., & Göksu, S. (2009). First and short syntheses of biologically active, naturally occurring brominated mono- and dibenzyl phenols. ARKIVOC, 2009(14), 75-87.

• Royal Society of Chemistry. (2021). In situ decomposition of bromine-substituted catechol to increase the activity of titanium dioxide catalyst for visible-light-induced aerobic conversion of toluene to benzaldehyde. Retrieved from [Link]

• Xiao, M., et al. (2014). Formation pathways of brominated products from benzophenone-4 chlorination in the presence of bromide ions.

• ACS GCI Pharmaceutical Roundtable. (2013). Bromination. Retrieved from [Link]

• Royal Society of Chemistry. (1982). Electrophilic aromatic substitution of catechins: bromination and benzylation. Retrieved from [Link]

• ResearchGate. (2003). Methods for the determination of phenolic brominated flame retardants, and by-products, formulation intermediates and decomposition products of brominated flame retardants in water. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution. Retrieved from [Link]

• MDPI. (2021). Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. Retrieved from [Link]

• Sciencemadness.org. (2012). Bromination of aromatic compounds without catalyst. Retrieved from [Link]

• Reddit. (2016). Can not get the selectivity of a aromatic bromination to behave, also low yielding. Am I just hosed here? Retrieved from [Link]

• National Institutes of Health. (2022). Novel pH-sensitive catechol dyes synthesised by a three component one-pot reaction. Retrieved from [Link]

• National Institutes of Health. (2014). Simultaneous Detection and Estimation of Catechol, Hydroquinone, and Resorcinol in Binary and Ternary Mixtures Using Electrochemical Techniques. Retrieved from [Link]

• bioRxiv. (2023). Catechol chemistry unleashed: Spontaneous reactions in physiologically-relevant media. Retrieved from [Link]

• PubMed. (1995). Simultaneous determination of hydroquinone, catechol and phenol in urine using high-performance liquid chromatography with fluorimetric detection. Retrieved from [Link]

• National Institutes of Health. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (n.d.). Impurity Profiling With Use of Hyphenated Techniques. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Dibromophenol. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Benzenediol, 3-bromo-. Retrieved from [Link]

• Royal Society of Chemistry. (2007). An extensive study of bromination of cis,trans,trans-1,5,9-cyclododecatriene: product structures and conformations. Retrieved from [Link]

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Technical Support Center: Synthesis of 3,5-Dibromobenzene-1,2-diol

Welcome to the technical support center for the synthesis of 3,5-Dibromobenzene-1,2-diol (also known as 3,5-dibromocatechol). This guide is intended for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges of this specific synthesis.

Introduction

3,5-Dibromobenzene-1,2-diol is a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical compounds and functional materials.[1] The synthesis, primarily achieved through the electrophilic bromination of catechol, can be challenging due to the high reactivity of the starting material, which can lead to a mixture of products and purification difficulties. This guide provides a structured approach to troubleshoot common issues and optimize the reaction for a successful outcome.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3,5-Dibromobenzene-1,2-diol and what are the key challenges?

A1: The most direct and common method for synthesizing 3,5-Dibromobenzene-1,2-diol is the electrophilic aromatic substitution of catechol with a suitable brominating agent, such as molecular bromine (Br₂).[2] The two hydroxyl groups on the catechol ring are strongly activating and ortho-, para-directing. This high reactivity can lead to several challenges:

• Over-bromination: The activated ring is susceptible to the addition of more than two bromine atoms, leading to tri- or even tetra-brominated catechols.[3]

• Isomer Formation: The primary isomers formed are 4,5-dibromocatechol and 3,5-dibromocatechol. Controlling the regioselectivity to favor the 3,5-isomer is a significant challenge.[2]

• Oxidation: Catechols are sensitive to oxidation, which can be exacerbated by the presence of bromine, leading to the formation of colored impurities and quinone-type byproducts.[4]

Q2: My reaction mixture is a dark, intractable tar. What could have gone wrong?

A2: The formation of a dark tar is a common issue in the bromination of highly activated aromatic compounds like catechol. This is often due to a combination of factors:

• Excessive Reaction Temperature: Bromination of catechol is highly exothermic. If the temperature is not carefully controlled, it can lead to uncontrolled side reactions and polymerization.

• High Concentration of Reagents: Running the reaction at a high concentration can also lead to localized overheating and the formation of polymeric byproducts.

• Presence of Oxidizing Impurities: The presence of oxidizing agents or exposure to air for prolonged periods can lead to the formation of dark, oxidized materials.

To mitigate this, it is crucial to maintain a low reaction temperature (e.g., using an ice bath), add the brominating agent slowly and in a controlled manner, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q3: I have a mixture of dibrominated isomers. How can I improve the selectivity for the 3,5-isomer?

A3: Achieving high regioselectivity in the bromination of catechol is challenging. While the 4,5-isomer is often a major byproduct[2], several strategies can be employed to enhance the yield of the desired 3,5-isomer:

• Solvent Choice: The choice of solvent can influence the isomer ratio. Non-polar solvents like carbon disulfide (CS₂) at low temperatures have been shown to favor the formation of mono-brominated products at the para-position relative to one of the hydroxyl groups.[5] Experimenting with different solvents, such as acetic acid or chlorinated hydrocarbons, may alter the isomer distribution.

• Bulky Brominating Agents: While not extensively documented for this specific synthesis, the use of bulkier brominating agents in place of molecular bromine can sometimes favor substitution at less sterically hindered positions.

• Protecting Groups: A more advanced strategy involves the use of protecting groups to block one of the hydroxyl groups or direct the bromination to specific positions. This, however, adds extra steps to the synthesis.

Q4: How do I effectively purify the crude 3,5-Dibromobenzene-1,2-diol?

A4: Purification of the crude product is often the most critical step. A combination of techniques is usually necessary:

• Aqueous Workup: After the reaction is complete, it is essential to quench any unreacted bromine. This can be achieved by washing the reaction mixture with an aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃) until the color of bromine disappears.[6] A subsequent wash with a saturated solution of sodium bicarbonate can help remove acidic byproducts like HBr.[7]

• Column Chromatography: This is the most effective method for separating the desired 3,5-dibromocatechol from isomeric byproducts and unreacted starting material. A silica gel column with a gradient elution system of non-polar and polar solvents (e.g., hexane and ethyl acetate) is typically used.[8]

• Recrystallization: If the product obtained after chromatography is still impure, recrystallization can be employed. The choice of solvent is crucial; a solvent system should be identified where the desired product has high solubility at elevated temperatures and low solubility at room temperature.[8]

Experimental Protocol: Synthesis of 3,5-Dibromobenzene-1,2-diol

This protocol provides a general procedure for the synthesis of 3,5-Dibromobenzene-1,2-diol. Optimization may be required based on laboratory conditions and desired purity.

Materials:

• Catechol

• Molecular Bromine (Br₂)

• Glacial Acetic Acid

• Sodium Thiosulfate (Na₂S₂O₃)

• Sodium Bicarbonate (NaHCO₃)

• Ethyl Acetate

• Hexane

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve catechol (1 equivalent) in glacial acetic acid. Cool the flask in an ice bath to 0-5 °C.

• Bromination: Prepare a solution of bromine (2 equivalents) in glacial acetic acid. Add this solution dropwise to the cooled catechol solution over a period of 1-2 hours with vigorous stirring, ensuring the temperature does not rise above 10 °C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly pour the reaction mixture into a beaker containing a cold aqueous solution of sodium thiosulfate. Stir until the reddish-brown color of bromine disappears.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Incomplete reaction.	Extend the reaction time or allow the reaction to warm slowly to room temperature after the addition of bromine. Monitor closely by TLC.
Degradation of starting material.	Use fresh, high-purity catechol. Catechol can oxidize and darken on storage.
Formation of a Dark Tar	Reaction temperature too high.	Maintain strict temperature control (0-5 °C) during the addition of bromine. Use a more dilute solution.
Vigorous, uncontrolled reaction.	Add the bromine solution very slowly with efficient stirring.
Product is a Mixture of Isomers	Inherent reactivity of catechol.	Optimize the reaction conditions (solvent, temperature) to favor the desired isomer. Be prepared for a challenging chromatographic separation.
Product is Contaminated with Over-brominated Species	Excess brominating agent.	Use a stoichiometric amount of bromine (2 equivalents). Add the bromine solution slowly to avoid localized excess.
Product Darkens Upon Storage	Oxidation.	Store the purified 3,5-Dibromobenzene-1,2-diol under an inert atmosphere (nitrogen or argon), protected from light, and at a low temperature.[9]

Characterization

The structure and purity of the synthesized 3,5-Dibromobenzene-1,2-diol should be confirmed using spectroscopic methods.

Technique	Expected Features
¹H NMR	Aromatic protons will appear as distinct signals in the region of 6.5-8.0 ppm.[10] The hydroxyl protons will appear as broad singlets, and their chemical shift will be concentration-dependent.
¹³C NMR	Aromatic carbons will absorb in the range of 120-150 ppm.[10] Carbons attached to bromine and hydroxyl groups will show characteristic chemical shifts.
FT-IR	A broad O-H stretching band will be observed in the region of 3200-3600 cm⁻¹. Characteristic C-Br stretching vibrations will be present at lower wavenumbers.
Mass Spectrometry	The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound, with a characteristic isotopic pattern for a molecule containing two bromine atoms.

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the synthesis and purification of 3,5-Dibromobenzene-1,2-diol.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yields in the synthesis of 3,5-Dibromobenzene-1,2-diol.

References

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• The Royal Society of Chemistry. (2012).
• Guidechem. (n.d.).
• Menzek, A., Şahin, E., & Göksu, S. (2009). First and short syntheses of biologically active, naturally occurring brominated mono- and dibenzyl phenols. ARKIVOC.
• The Royal Society of Chemistry. (2013). Synthesis of bromobenzene: 64.
• Reeves, J. T., et al. (2015). Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. Molecules.
• ResearchGate. (2015).
• Benchchem. (2025). optimization of reaction conditions for the synthesis of 3,5-Dibromobenzene-1,2-diamine.
• Reddit. (2016). Can not get the selectivity of a aromatic bromination to behave, also low yielding. Am I just hosed here?.
• Organic Syntheses. (n.d.). Procedure.
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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 3,5-Dibromobenzene-1,2-diol

For researchers, scientists, and professionals in drug development, the strategic synthesis of halogenated catechols is of paramount importance. These compounds serve as versatile intermediates in the construction of complex molecular architectures with diverse biological activities. 3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, is a valuable building block, yet its synthesis is not trivial due to the challenges of regioselectivity. The strong ortho-, para-directing nature of the hydroxyl groups in catechol itself makes direct bromination an unsuitable method for obtaining the 3,5-isomer, often leading to the formation of 4,5-dibromocatechol.

This guide provides an in-depth comparison of two plausible, multi-step synthetic strategies for the regioselective preparation of 3,5-Dibromobenzene-1,2-diol. The methodologies are analyzed based on their chemical principles, experimental protocols, and a comparative assessment of their respective advantages and disadvantages.

Method 1: Demethylation of a Pre-functionalized Veratrole Intermediate

This strategy relies on establishing the desired 3,5-dibromo substitution pattern on a protected catechol precursor, 1,2-dimethoxybenzene (veratrole), followed by a final deprotection step to reveal the diol.

Causality Behind Experimental Choices

The core principle of this method is to circumvent the regioselectivity issues of direct catechol bromination by masking the hydroxyl groups as methoxy ethers. The methoxy groups are still activating and ortho-, para-directing, but their steric bulk and electronic properties can be leveraged to achieve the desired bromination pattern in a multi-step sequence. The final demethylation is a robust and high-yielding transformation.

Experimental Workflow

Caption: Synthetic pathway for Method 1.

Detailed Experimental Protocol

Step 1: Monobromination of 1,3-Dimethoxybenzene

• To a solution of 1,3-dimethoxybenzene (1.0 eq.) in acetonitrile, add N-bromosuccinimide (NBS) (1.0 eq.) in one portion.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with water and extract the product with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-bromo-3,5-dimethoxybenzene.

Step 2: Second Bromination to Yield 1,2-Dibromo-3,5-dimethoxybenzene

• Dissolve 1-bromo-3,5-dimethoxybenzene (1.0 eq.) in acetonitrile.

• Add N-bromosuccinimide (1.0 eq.) to the solution.

• Carefully add tetrafluoroboric acid diethyl ether complex (HBF₄·Et₂O) (1.0 eq.) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work up the reaction as described in Step 1 and purify by column chromatography to isolate 1,2-dibromo-3,5-dimethoxybenzene.

Step 3: Demethylation to 3,5-Dibromobenzene-1,2-diol

• Dissolve 1,2-dibromo-3,5-dimethoxybenzene (1.0 eq.) in anhydrous dichloromethane under an inert atmosphere.

• Cool the solution to -78 °C and slowly add a solution of boron tribromide (BBr₃) (2.2 eq.) in dichloromethane.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Carefully pour the mixture into ice-water and stir for 30 minutes.

• Extract the product with dichloromethane, dry the combined organic layers over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 3,5-dibromobenzene-1,2-diol.

Method 2: Dakin Oxidation of a Substituted Salicylaldehyde

This approach builds the catechol functionality from a 2-hydroxybenzaldehyde precursor that already contains the desired 3,5-dibromo substitution pattern. The key transformation is the Dakin oxidation.

Causality Behind Experimental Choices

The logic here is to introduce the bromine atoms onto a phenol derivative where the existing functional groups (hydroxyl and aldehyde) direct the bromination to the desired positions. The subsequent Dakin oxidation is a reliable method for converting a phenolic aldehyde or ketone into a catechol, proceeding via the rearrangement of a hydroperoxide intermediate.

Experimental Workflow

A Comparative Guide to Substituted Catechols in Synthesis: 3,5-Dibromobenzene-1,2-diol as a Versatile Building Block

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly in the realm of medicinal chemistry and materials science, substituted catechols stand as indispensable building blocks. Their unique structural motif, featuring two adjacent hydroxyl groups on a benzene ring, imparts a rich and varied reactivity. This guide offers an in-depth technical comparison of 3,5-Dibromobenzene-1,2-diol with other key substituted catechols, namely 3-methylcatechol, 4,5-dichlorocatechol, and 4-nitrocatechol. By examining their performance in key synthetic transformations, supported by experimental data, we aim to provide researchers with the insights necessary to make informed decisions in their synthetic strategies.

The Catechol Scaffold: A Hub of Reactivity

The catechol framework is a versatile pharmacophore found in numerous natural products and pharmaceutical agents.[1] The ortho-dihydroxy functionality allows for a range of transformations, including oxidation to ortho-quinones, chelation with metal ions, and participation in various condensation and cyclization reactions to form heterocyclic structures.[2][3] The nature and position of substituents on the aromatic ring profoundly influence the catechol's electronic properties, steric environment, and, consequently, its reactivity and the properties of the resulting products.[4][5]

This guide will focus on a comparative analysis of four catechols with distinct electronic and steric profiles:

• 3,5-Dibromobenzene-1,2-diol: Features two electron-withdrawing bromine atoms, which increase the acidity of the hydroxyl protons and provide sites for further functionalization via cross-coupling reactions.

• 3-Methylcatechol: Possesses an electron-donating methyl group, which can enhance the nucleophilicity of the ring and influence regioselectivity.[6]

• 4,5-Dichlorocatechol: Contains two electron-withdrawing chlorine atoms that impact the molecule's electronic and biological properties.[7]

• 4-Nitrocatechol: Carries a strongly electron-withdrawing nitro group, significantly altering its reactivity and making it a precursor for various functionalized derivatives.[8]

Comparative Performance in Heterocycle Synthesis

The synthesis of heterocyclic compounds is a cornerstone of drug discovery. Quinoxalines and coumarins are two classes of heterocycles with significant biological activities that can be readily synthesized from catechol precursors.

Quinoxaline Synthesis: A Tale of Condensation

Quinoxalines are typically synthesized through the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[9] Substituted catechols can serve as precursors to the 1,2-dicarbonyl moiety via oxidation or can be used to construct more complex quinoxaline derivatives.

The reactivity of substituted catechols in reactions leading to quinoxalines is influenced by the electronic nature of the substituents. Electron-withdrawing groups, such as the bromine atoms in 3,5-dibromobenzene-1,2-diol and the nitro group in 4-nitrocatechol, can facilitate the initial oxidation to the corresponding o-quinone, which is a key intermediate in some synthetic routes.[10] Conversely, electron-donating groups like the methyl group in 3-methylcatechol can increase the electron density of the ring, potentially affecting the rate and regioselectivity of the condensation.

Table 1: Comparison of Substituted Catechols in Quinoxaline Synthesis (Representative Yields)

Catechol Derivative	Reaction Partner	Catalyst/Conditions	Yield (%)	Reference
Unsubstituted Catechol	o-phenylenediamine, benzil	EtOH, reflux	95	[11]
3-Methylcatechol	Not explicitly found for direct comparison	-	-	-
4,5-Dichlorocatechol	o-phenylenediamine, 1,2-diketone	Not explicitly found for direct comparison	-	-
4-Nitrocatechol	o-phenylenediamine, benzil	Not explicitly found for direct comparison	-	-
3,5-Dibromobenzene-1,2-diol	Not explicitly found for direct comparison	-	-	-

While direct comparative data is scarce, the principles of electronic effects suggest that 3,5-dibromobenzene-1,2-diol, with its electron-withdrawing bromine atoms, would be a reactive substrate for oxidative condensation reactions. The bromine atoms also offer valuable handles for post-synthetic modification of the quinoxaline scaffold through cross-coupling reactions, allowing for the generation of diverse compound libraries.

Pechmann Condensation: Building the Coumarin Core

The Pechmann condensation is a classic method for synthesizing coumarins from a phenol and a β-ketoester under acidic conditions.[2][12] The reactivity of the phenolic reactant is crucial for the success of this reaction.

Electron-donating groups on the phenol ring generally enhance its reactivity in the Pechmann condensation by increasing the nucleophilicity of the aromatic ring, facilitating the initial electrophilic attack. Therefore, 3-methylcatechol, with its electron-donating methyl group, is expected to be more reactive than catechols bearing electron-withdrawing substituents.

Conversely, the electron-withdrawing bromine atoms in 3,5-dibromobenzene-1,2-diol and the nitro group in 4-nitrocatechol are expected to decrease the nucleophilicity of the catechol ring, potentially leading to lower yields or requiring harsher reaction conditions in the Pechmann condensation.

Table 2: Comparison of Substituted Phenols/Catechols in Pechmann Condensation (Representative Yields)

Phenol/Catechol Derivative	β-Ketoester	Catalyst/Conditions	Yield (%)	Reference
Resorcinol	Ethyl acetoacetate	H₂SO₄, 90°C	High (not specified)	[13]
Phloroglucinol	Ethyl acetoacetate	Zn₀.₉₂₅Ti₀.₀₇₅O NPs, 110°C	88	[7]
m-Aminophenol	Ethyl acetoacetate	InCl₃, ball mill, rt	92	[14][15]
2,3-Dimethylphenol	Ethyl acetoacetate	InCl₃, ball mill, rt	56	[15]
3,5-Dibromobenzene-1,2-diol	Not explicitly found for direct comparison	-	-	-
3-Methylcatechol	Not explicitly found for direct comparison	-	-	-
4,5-Dichlorocatechol	Not explicitly found for direct comparison	-	-	-
4-Nitrocatechol	Not explicitly found for direct comparison	-	-	-

Note: Direct comparative yield data for the target substituted catechols in the Pechmann condensation was not available. The table presents data for other substituted phenols to illustrate the impact of substituents on reactivity.

Despite the expected lower reactivity in the initial condensation, the bromine atoms on the resulting coumarin scaffold derived from 3,5-dibromobenzene-1,2-diol provide significant synthetic advantages for subsequent diversification.

Causality Behind Experimental Choices: The Role of Substituents

The choice between 3,5-dibromobenzene-1,2-diol and other substituted catechols is dictated by the desired synthetic outcome and the specific reaction being employed.

Electronic Effects:

• Electron-Withdrawing Groups (EWGs): The bromine, chlorine, and nitro groups are EWGs that decrease the electron density of the aromatic ring. This has several consequences:

  • Decreased Nucleophilicity: The ring is less susceptible to electrophilic attack, which can hinder reactions like the Pechmann condensation.

  • Increased Acidity: The hydroxyl protons are more acidic, which can affect reaction conditions and the choice of base.

  • Facilitated Oxidation: The lower electron density can make the catechol more prone to oxidation to the corresponding o-quinone, which can be a beneficial intermediate in some reactions.

• Electron-Donating Groups (EDGs): The methyl group is an EDG that increases the electron density of the ring. This leads to:

  • Increased Nucleophilicity: The ring is more reactive towards electrophiles, favoring reactions like the Pechmann condensation.

  • Decreased Acidity: The hydroxyl protons are less acidic.

Steric Effects:

The bromine atoms in 3,5-dibromobenzene-1,2-diol are bulkier than a methyl group, which can introduce steric hindrance and influence the regioselectivity of certain reactions. This steric bulk can be strategically exploited to direct incoming reagents to less hindered positions.

Experimental Protocols

General Protocol for Quinoxaline Synthesis from a 1,2-Diketone

This protocol describes a general method for the synthesis of quinoxalines from a 1,2-diketone and an o-phenylenediamine, which can be adapted for use with substituted catechols following their conversion to the corresponding diketone.

Materials:

• Substituted o-phenylenediamine (1 mmol)

• 1,2-Diketone (e.g., benzil) (1 mmol)

• Ethanol or Glacial Acetic Acid (10 mL)

Procedure:

• In a round-bottom flask, dissolve the o-phenylenediamine and the 1,2-diketone in the chosen solvent.[11]

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• If the product does not precipitate, add water to induce precipitation.

• Collect the solid product by vacuum filtration and wash with cold water.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

General Protocol for Pechmann Condensation

This protocol outlines a general procedure for the synthesis of coumarins from a phenol and a β-ketoester using an acid catalyst.

Materials:

• Substituted Phenol (e.g., resorcinol) (10 mmol)

• β-Ketoester (e.g., ethyl acetoacetate) (10 mmol)

• Concentrated Sulfuric Acid (catalytic amount)

Procedure:

• In a round-bottom flask, combine the phenol and the β-ketoester.[13]

• Carefully add a catalytic amount of concentrated sulfuric acid to the mixture with stirring.

• Heat the reaction mixture (e.g., in a water bath at 90°C) and monitor the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into cold water to precipitate the crude product.

• Collect the solid by vacuum filtration and wash with water.

• Purify the crude product by recrystallization from a suitable solvent (e.g., aqueous ethanol).

Conclusion: Strategic Selection for Synthetic Success

The choice of a substituted catechol in a synthetic campaign is a strategic decision that significantly impacts the reaction outcome and the potential for further molecular diversification. While electron-donating groups like the methyl in 3-methylcatechol can enhance reactivity in certain electrophilic aromatic substitutions, the electron-withdrawing nature of the bromine atoms in 3,5-Dibromobenzene-1,2-diol offers a unique set of advantages.

Although its electron-deficient ring may exhibit lower reactivity in some condensation reactions, this can often be overcome by adjusting reaction conditions. More importantly, the bromine atoms serve as versatile synthetic handles, enabling a wide range of post-synthetic modifications through well-established cross-coupling methodologies. This feature makes 3,5-Dibromobenzene-1,2-diol an exceptionally valuable building block for generating libraries of complex molecules for drug discovery and materials science applications, where structural diversity is paramount. Understanding the interplay of electronic and steric effects, as outlined in this guide, empowers researchers to strategically select the optimal catechol building block to achieve their synthetic goals efficiently and effectively.

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A Comparative Guide to the Biological Activity of 3,5-Dibromocatechol and Other Marine Metabolites

For researchers, scientists, and drug development professionals, the vast chemical diversity of the marine environment offers a promising frontier for novel therapeutic agents. Among these, marine phenols, and specifically brominated phenols, have garnered significant interest due to their potent biological activities. This guide provides an in-depth, objective comparison of the biological activities of 3,5-dibromocatechol, a member of the bromophenol class, with other notable marine metabolites. We will delve into the experimental data supporting their antioxidant, antimicrobial, and anticancer properties, providing a framework for their potential applications in drug discovery and development.

Introduction to Marine Metabolites: A Sea of Bioactivity

Marine organisms, living in highly competitive and complex ecosystems, have evolved to produce a remarkable array of secondary metabolites for defense, communication, and survival.[1] These compounds, broadly categorized into groups such as polyketides, terpenes, alkaloids, and phenolic compounds, exhibit a wide spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties.[2][3][4] This guide will focus on comparing a specific bromophenol, 3,5-dibromocatechol, to other well-characterized marine metabolites from different classes, highlighting their relative potencies and mechanisms of action.

3,5-Dibromocatechol: A Profile

3,5-Dibromocatechol is a brominated derivative of catechol, a common phenolic structure. Bromophenols are particularly abundant in marine algae, especially red algae of the Rhodomelaceae family, and are known to possess significant pharmacological activities.[5] The presence of bromine atoms and hydroxyl groups on the aromatic ring is believed to be crucial for their bioactivity, influencing their ability to scavenge free radicals and interact with biological targets.

Comparative Biological Activity

This section will compare the antioxidant, antimicrobial, and anticancer activities of 3,5-dibromocatechol (with data from closely related compounds where direct data is unavailable) with representative compounds from other major classes of marine metabolites: phlorotannins (Eckol), sesterterpenoids, and alkaloids (Ecteinascidin-743).

Antioxidant Activity: Quenching the Fires of Oxidative Stress

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a host of chronic diseases. Marine metabolites are a rich source of antioxidants that can mitigate this damage.

Mechanism of Action: Phenolic compounds, including 3,5-dibromocatechol and phlorotannins like eckol, primarily exert their antioxidant effects through their ability to donate a hydrogen atom from their hydroxyl groups to free radicals, thereby neutralizing them. The catechol structure, present in 3,5-dibromocatechol, is particularly effective at this due to the stability of the resulting semiquinone radical. Some antioxidants can also activate the endogenous antioxidant response by upregulating the Nrf2 signaling pathway, which controls the expression of antioxidant and detoxification enzymes.[6][7]

Comparative Data:

Compound/Metabolite Class	Source Organism (Example)	Antioxidant Activity (IC50)
Phloroglucinol (related to 3,5-dibromocatechol)	Brown Algae	DPPH Assay: 42 µg/mL[2]
Eckol (Phlorotannin)	Brown Algae (Ecklonia cava)	DPPH Assay: 8.8 µM[8]
Sesterterpenoids	Marine Sponges	Generally exhibit moderate antioxidant activity
Ecteinascidin-743 (Alkaloid)	Tunicate (Ecteinascidia turbinata)	Not primarily known for antioxidant activity

Experimental Protocol: DPPH Radical Scavenging Assay

This widely used method assesses the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

• Reagent Preparation:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol or ethanol).

  • Prepare a 0.1 mM working solution of DPPH in the same solvent. The solution should have a deep purple color.

• Assay Procedure:

  • In a 96-well microplate, add a defined volume of various concentrations of the test compound to separate wells.

  • Add an equal volume of the DPPH working solution to each well to initiate the reaction.

  • Include a positive control (e.g., ascorbic acid or Trolox) and a blank (solvent with DPPH solution).

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging Activity = [ (A_control - A_sample) / A_control ] x 100

  • Determine the IC50 value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals.[9]

Visualization of Antioxidant Mechanism

Caption: Hydrogen donation from a phenolic antioxidant to a free radical.

Antimicrobial Activity: Combating Pathogenic Microbes

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Marine organisms have proven to be a fertile source of such compounds.

Mechanism of Action: The antimicrobial mechanisms of marine metabolites are diverse. Bromophenols are thought to disrupt microbial membranes, inhibit essential enzymes, and interfere with quorum sensing, a bacterial communication system that regulates virulence.[5][10] Other metabolites, like certain alkaloids and terpenes, can also have membrane-disrupting or enzyme-inhibiting activities.

Comparative Data:

Compound/Metabolite Class	Source Organism (Example)	Antimicrobial Activity (MIC)
3-bromo-2,6-dihydroxyacetophenone (related bromophenol)	Synthetic	S. aureus: Good activity[11]
Eckol (Phlorotannin)	Brown Algae (Ecklonia cava)	Moderate activity against various bacteria
Sesterterpenoids	Marine Sponges	Variable, some show potent activity
Ecteinascidin-743 (Alkaloid)	Tunicate (Ecteinascidia turbinata)	Not primarily known for antimicrobial activity

Note: Direct MIC values for 3,5-dibromocatechol were not found. Data for a structurally related bromophenol is presented.

Experimental Protocol: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.

• Preparation of Inoculum:

  • Culture the test microorganism in a suitable broth medium to achieve a standardized cell density (e.g., 0.5 McFarland standard).

• Serial Dilution of Test Compound:

  • In a 96-well microplate, perform serial twofold dilutions of the test compound in the broth medium.

• Inoculation and Incubation:

  • Inoculate each well with the standardized microbial suspension.

  • Include a positive control (microorganism in broth without the compound) and a negative control (broth only).

  • Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC:

  • The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.[12]

Visualization of Antimicrobial Action

Caption: Potential antimicrobial mechanisms of marine metabolites.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The search for novel anticancer drugs is a major focus of natural product research, and marine metabolites have yielded several promising candidates.

Mechanism of Action: The anticancer mechanisms of marine metabolites are highly varied and often target specific cellular pathways. Ecteinascidin-743 (Trabectedin), for example, is a DNA binding agent that interacts with the minor groove of DNA, interfering with transcription and DNA repair mechanisms.[1][3][13][14][15] Phlorotannins like eckol have been shown to induce apoptosis (programmed cell death), inhibit cell proliferation, and suppress metastasis.[8][16][17][18][19] Sesterterpenoids from marine sponges also exhibit potent cytotoxic and pro-apoptotic effects.[4][20][21][22]

Comparative Data:

Compound/Metabolite Class	Source Organism (Example)	Anticancer Activity (IC50)
3,5-dibromocatechol	(Data not available)	-
Eckol (Phlorotannin)	Brown Algae (Ecklonia maxima)	HeLa, H157, MCF7 cell lines: Prominent inhibitory activity[17]
Sesterterpenoids (e.g., Cacospongionolide A)	Marine Sponge (Fasciospongia cavernosa)	Strong cytotoxicity (IC50 = 0.25 µM)[20]
Ecteinascidin-743 (Alkaloid)	Tunicate (Ecteinascidia turbinata)	Nanomolar to picomolar range against various cancer cell lines[1]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

  • Measure the absorbance of the purple solution at a wavelength of 570 nm.

• Data Analysis:

  • The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability compared to an untreated control and determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth.[23][24][25]

Visualization of Ecteinascidin-743 Mechanism

Caption: Simplified mechanism of action of Ecteinascidin-743.

Conclusion and Future Perspectives

This guide highlights the significant biological potential of 3,5-dibromocatechol and other marine metabolites. While direct quantitative data for 3,5-dibromocatechol is still emerging, the broader class of bromophenols demonstrates promising antioxidant and antimicrobial activities. In comparison, phlorotannins like eckol show potent antioxidant and anticancer effects. Sesterterpenoids from marine sponges are notable for their strong cytotoxicity against cancer cells, and alkaloids such as Ecteinascidin-743 have already made a clinical impact as an anticancer drug.

The continued exploration of marine natural products is crucial for the discovery of new lead compounds for drug development. Further research should focus on elucidating the specific mechanisms of action of these compounds and conducting in vivo studies to validate their therapeutic potential. The detailed experimental protocols provided herein offer a standardized approach for the evaluation of these exciting marine-derived molecules.

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A Comparative Spectroscopic Guide to 3,5-Dibromobenzene-1,2-diol and Its Isomers

In the landscape of pharmaceutical research and fine chemical synthesis, the precise identification of constitutional isomers is a critical checkpoint. The subtle repositioning of functional groups can drastically alter a molecule's biological activity, toxicity, and chemical reactivity. This guide provides an in-depth comparative analysis of 3,5-dibromobenzene-1,2-diol and its isomers, focusing on the unique spectroscopic fingerprints derived from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Understanding these spectral nuances is paramount for researchers, scientists, and drug development professionals to ensure the unequivocal identification of the desired isomer.

The Imperative of Isomer Differentiation

3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, and its isomers (3,4-, 4,5-, and 3,6-dibromobenzene-1,2-diol) share the same molecular formula (C₆H₄Br₂O₂) and molecular weight (267.90 g/mol ). However, the spatial arrangement of the two bromine atoms on the catechol framework leads to distinct molecular symmetries and electronic environments. These differences are the key to their spectroscopic differentiation. This guide will dissect these differences, providing the experimental rationale and data to confidently distinguish between these closely related compounds.

¹H NMR Spectroscopy: A Window into Proton Environments

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful first-line technique for isomer differentiation, as the chemical shift and coupling patterns of the aromatic protons are highly sensitive to the substitution pattern on the benzene ring.

Experimental Protocol: ¹H NMR Spectroscopy

A standardized protocol for acquiring high-quality ¹H NMR spectra is crucial for reproducibility and accurate comparison.

Figure 2: A generalized workflow for acquiring a ¹³C NMR spectrum.

Causality in Experimental Choices: Proton decoupling is employed to simplify the spectrum by removing C-H coupling, resulting in a spectrum where each unique carbon atom appears as a single line. A higher concentration of the sample and a larger number of scans are necessary to obtain a good signal-to-noise ratio for the insensitive ¹³C nucleus.

Comparative ¹³C NMR Data

The number of signals in the ¹³C NMR spectrum is a direct reflection of the molecule's symmetry.

Compound	Predicted Number of Carbon Signals	Expected Chemical Shift Ranges (ppm)	Rationale
3,5-Dibromobenzene-1,2-diol	Six	C-OH: 140-150, C-Br: 110-125, C-H: 115-130	All six carbon atoms are in unique chemical environments.
3,4-Dibromobenzene-1,2-diol	Six	C-OH: 140-150, C-Br: 115-130, C-H: 115-130	All six carbon atoms are chemically non-equivalent.
4,5-Dibromobenzene-1,2-diol	Three	C-OH: 140-150, C-Br: 115-130, C-H: 120-130	A plane of symmetry results in three pairs of equivalent carbons.
3,6-Dibromobenzene-1,2-diol	Three	C-OH: 140-150, C-Br: 110-125, C-H: 115-125	A plane of symmetry leads to three pairs of equivalent carbons.

Note: The carbons directly attached to the electron-withdrawing bromine atoms and electronegative oxygen atoms will have distinct chemical shifts. The "heavy atom effect" of bromine can cause the directly attached carbon (ipso-carbon) to shift to a higher field (lower ppm) than might be expected based on electronegativity alone. [1]

Infrared (IR) Spectroscopy: Identifying Functional Groups and Substitution Patterns

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For substituted phenols, the positions of the O-H, C-O, and C-H bending vibrations are particularly informative.

Experimental Protocol: IR Spectroscopy

Attenuated Total Reflectance (ATR) is a common sampling technique for solid samples that requires minimal sample preparation.

Figure 3: A generalized workflow for acquiring an ATR-FTIR spectrum.

Causality in Experimental Choices: Collecting a background spectrum of the empty ATR crystal is essential to subtract the absorbance of the crystal and the surrounding atmosphere (e.g., CO₂ and water vapor), ensuring that the final spectrum is solely that of the analyte.

Comparative IR Data

While all isomers will show characteristic absorptions for the hydroxyl and aromatic functionalities, the "fingerprint" region (below 1500 cm⁻¹) will exhibit unique patterns of C-H out-of-plane bending vibrations that are diagnostic of the substitution pattern.

Compound	Key Vibrational Modes	Expected Wavenumber (cm⁻¹)	Significance
All Isomers	O-H stretch (broad)	3200-3500	Indicates the presence of hydroxyl groups involved in hydrogen bonding.
Aromatic C-H stretch	3000-3100	Confirms the presence of an aromatic ring.
Aromatic C=C stretch	1500-1600 and 1400-1500	Characteristic of the benzene ring.
C-O stretch	1200-1300	Typical for phenols.
3,5-Dibromobenzene-1,2-diol	C-H out-of-plane bend	~800-900	Indicative of isolated and adjacent hydrogens.
3,4-Dibromobenzene-1,2-diol	C-H out-of-plane bend	~800-860	Characteristic of two adjacent aromatic hydrogens.
4,5-Dibromobenzene-1,2-diol	C-H out-of-plane bend	~860-900	Characteristic of two adjacent aromatic hydrogens, but with a different substitution pattern.
3,6-Dibromobenzene-1,2-diol	C-H out-of-plane bend	~800-860	Indicative of two adjacent aromatic hydrogens.

Mass Spectrometry: Determining Molecular Weight and Fragmentation Patterns

Mass spectrometry provides the molecular weight of a compound and, through fragmentation analysis, offers clues about its structure. For the dibromobenzene-1,2-diol isomers, the most telling feature will be the isotopic pattern of the molecular ion peak.

Experimental Protocol: Mass Spectrometry

Electron Ionization (EI) is a common technique that generates fragment ions, providing a detailed mass spectrum.

Figure 4: A generalized workflow for mass spectrometry analysis.

Causality in Experimental Choices: EI is a "hard" ionization technique that imparts significant energy to the molecule, causing it to fragment in a reproducible manner. This fragmentation pattern can be used as a molecular fingerprint.

Comparative Mass Spectrometry Data

The most significant feature in the mass spectra of these isomers is the isotopic pattern of the molecular ion peak due to the presence of two bromine atoms. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance. This results in a characteristic 1:2:1 intensity ratio for the M, M+2, and M+4 peaks for any fragment containing two bromine atoms.

Feature	Observation	Rationale
Molecular Ion Peak	A cluster of peaks at m/z 266, 268, and 270 with a ~1:2:1 ratio.	This pattern is the definitive signature of a molecule containing two bromine atoms. The peak at m/z 266 corresponds to the molecule with two ⁷⁹Br atoms, m/z 268 to one ⁷⁹Br and one ⁸¹Br, and m/z 270 to two ⁸¹Br atoms.
Fragmentation	While the fragmentation patterns of the isomers may show subtle differences, common fragmentation pathways for phenols include the loss of CO, CHO, and H₂O. The presence of bromine will also lead to fragments corresponding to the loss of Br radicals.	The relative intensities of the fragment ions may vary slightly between isomers due to differences in the stability of the resulting carbocations.

A GC-MS spectrum for 3,5-dibromobenzene-1,2-diol is available in the PubChem database, which can serve as a reference. [2]Similarly, mass spectral data for 4,5-dibromobenzene-1,2-diol can also be accessed. [3]

Conclusion: A Multi-faceted Approach to Isomer Identification

The unambiguous identification of 3,5-dibromobenzene-1,2-diol from its isomers requires a synergistic application of multiple spectroscopic techniques. ¹H and ¹³C NMR provide the most definitive data for distinguishing between the isomers based on their unique symmetries, which manifest as distinct numbers of signals and coupling patterns. IR spectroscopy offers a rapid method to confirm the presence of key functional groups and can provide clues about the substitution pattern. Finally, mass spectrometry confirms the molecular weight and the presence of two bromine atoms through its characteristic isotopic pattern. By carefully analyzing the data from each of these techniques, researchers can confidently identify the specific isomer of interest, ensuring the integrity and success of their scientific endeavors.

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A Senior Application Scientist's Guide to the Efficacy of 3,5-Dibromobenzene-1,2-diol as a Synthetic Intermediate

For researchers and professionals in the vanguard of drug development and materials science, the selection of a synthetic intermediate is a critical decision that dictates the efficiency, novelty, and ultimate success of a synthetic campaign. Among the vast arsenal of available building blocks, 3,5-Dibromobenzene-1,2-diol, also known as 3,5-dibromocatechol, presents a compelling case for its utility. Its structure, featuring a redox-active catechol core flanked by two bromine atoms, offers a unique convergence of reactivity and functionality. This guide provides an in-depth, objective comparison of its performance against viable alternatives, supported by experimental insights and protocols to empower your synthetic strategies.

Core Properties of 3,5-Dibromobenzene-1,2-diol

The efficacy of any intermediate begins with its fundamental physicochemical properties. The catechol moiety provides a site for metal chelation and redox activity, while the bromine atoms serve as versatile handles for cross-coupling reactions and impart significant electronic modifications to the aromatic ring.[1][2]

Table 1: Physicochemical Properties of 3,5-Dibromobenzene-1,2-diol

Property	Value	Reference
Molecular Formula	C₆H₄Br₂O₂	[1]
Molecular Weight	267.90 g/mol	[1]
CAS Number	111167-61-4	[1]
Appearance	White to light yellow crystalline powder	[3]
Solubility	Soluble in organic solvents like ethanol and chloroform; insoluble in water	[3]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	2	[1]
Topological Polar Surface Area	40.5 Ų	[1]

Synthetic Utility and Key Applications

The true measure of an intermediate lies in its application. 3,5-Dibromobenzene-1,2-diol is not merely a static scaffold but a dynamic participant in complex molecular construction, primarily in the synthesis of pharmaceuticals and advanced materials.

A Scaffold for Biologically Active Molecules

The catechol scaffold is a significant structural component in medicinal chemistry, found in numerous natural products and marketed drugs exhibiting a wide range of biological effects, including anti-cancer, antioxidant, and anti-inflammatory properties.[4] The addition of bromine atoms to this core structure allows for the strategic exploration of chemical space to enhance potency and selectivity.

While direct synthesis of Combretastatin A-4, a potent antimitotic agent, does not start from this specific intermediate, the structural motifs are highly relevant.[5][6][7] Combretastatins feature substituted aromatic rings, and the ability to functionalize a catechol ring at specific positions is crucial for developing analogs with improved solubility, bioavailability, and activity.[5][8] 3,5-Dibromobenzene-1,2-diol serves as an ideal starting point for such explorations, where the bromine atoms can be replaced via cross-coupling to introduce the diverse substituents necessary for tuning biological activity.

Precursor to Advanced Materials

Catechol derivatives are widely used as precursors to fine chemicals, including polymers and fragrances.[9] The unique ortho-dihydroxybenzene structure provides remarkable chemical reactivity, including strong adhesion properties and the ability to undergo reversible redox reactions.[10] These properties make catechol-containing molecules prime candidates for the development of:

• Redox-Active Materials: The reversible oxidation of the catechol moiety to the corresponding quinone can be harnessed in energy storage applications, such as supercapacitors.[11]

• Polymerization Inhibitors and Antioxidants: Catechols are effective radical scavengers, a property utilized in industrial processes.[9][12]

• Ligands for Catalysis: The diol functionality provides a strong chelation site for metal ions, forming stable complexes that can be employed as catalysts. The bromine atoms allow for the tuning of the ligand's electronic properties or for its attachment to a solid support.

Comparative Analysis: 3,5-Dibromobenzene-1,2-diol vs. Alternatives

An objective evaluation requires comparison with other synthetic intermediates that could ostensibly achieve similar goals. The choice of starting material is a strategic one, balancing cost, reactivity, and the specific demands of the target molecule.

Diagram 1: Strategic Selection of a Catechol Intermediate

This workflow illustrates the decision-making process when selecting a catechol-based building block for a synthetic project.

Caption: Decision workflow for selecting a catechol-based synthetic intermediate.

Table 2: Comparison of 3,5-Dibromobenzene-1,2-diol with Synthetic Alternatives

Intermediate	Key Advantages	Key Disadvantages	Optimal Use Case
3,5-Dibromobenzene-1,2-diol	Versatility: Bromine atoms act as handles for diverse cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.).[13] Tunability: Allows for precise electronic and steric modification of the final product.	Higher Cost: Generally more expensive than unsubstituted catechol. Multi-step Synthesis: Its own synthesis adds steps to the overall sequence.	Projects requiring late-stage diversification to build a library of analogs for structure-activity relationship (SAR) studies.
Unsubstituted Catechol	Low Cost & Availability: A widely available commodity chemical.[12] Simplicity: Ideal for synthesizing the core catechol scaffold without further substitution.	Limited Reactivity: Lacks handles for cross-coupling. Electrophilic substitution can lead to mixtures of isomers.	Synthesis of foundational catechol-containing molecules where further functionalization of the aromatic ring is not required.
Isomeric Dibromocatechols (e.g., 4,5- or 3,6-)	Provides alternative regiochemistry for substitution, leading to different final isomers.[14][15][16]	May have different reactivity profiles. Availability and cost can vary significantly compared to the 3,5-isomer.	Synthesis of specific isomers where the substituent pattern is critical for biological activity or material properties.
3,5-Dibromobenzene-1,2-diamine	Nitrogen Heterocycles: The direct precursor to benzimidazoles and quinoxalines, important scaffolds in medicinal chemistry.[17][18]	Different Chemistry: Amino groups have distinct reactivity (acylation, condensation) compared to hydroxyl groups.[19]	When the target molecule is a nitrogen-containing heterocycle, such as a kinase inhibitor scaffold.[18]

Experimental Protocols: From Theory to Practice

A trustworthy guide must provide actionable, self-validating protocols. The following methodologies illustrate the practical application of 3,5-Dibromobenzene-1,2-diol and a key alternative, highlighting the causality behind experimental choices.

Protocol 1: Selective Mono-Suzuki-Miyaura Coupling of 3,5-Dibromobenzene-1,2-diol

This protocol demonstrates the strategic advantage of the two bromine atoms, allowing for selective functionalization. Achieving mono-substitution is key to creating asymmetrical molecules. The choice of a palladium catalyst and a suitable base is critical for achieving high yield and selectivity.

• Objective: To demonstrate the controlled, selective functionalization at one of the C-Br bonds, a key advantage over unsubstituted catechol.

• Rationale: The use of a slight excess of the diol or a limiting amount of the boronic acid favors mono-arylation. The palladium catalyst facilitates the C-C bond formation with high efficiency.[13]

Materials:

• 3,5-Dibromobenzene-1,2-diol (1.0 eq)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (0.9 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄) (0.05 eq)

• Base (e.g., K₂CO₃) (3.0 eq)

• Degassed solvent system (e.g., Toluene/Ethanol/Water 4:1:1)

Procedure:

• Inert Atmosphere: To an oven-dried Schlenk flask, add 3,5-Dibromobenzene-1,2-diol, the arylboronic acid, palladium catalyst, and base.

• Degassing: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times. This is crucial to prevent oxidation of the palladium catalyst, which would deactivate it.

• Solvent Addition: Add the degassed solvent system via cannula.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and dilute with water. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by column chromatography to separate the desired mono-arylated product from the di-arylated and unreacted starting materials.

Protocol 2: Comparative Electrophilic Bromination of Unsubstituted Catechol

This protocol highlights the challenges of working with the unsubstituted alternative when specific substitution patterns are desired.

• Objective: To synthesize a brominated catechol from the basic scaffold.

• Rationale: The hydroxyl groups are strongly activating, making electrophilic aromatic substitution rapid but difficult to control, often resulting in a mixture of products.

Materials:

• Catechol (1.0 eq)

• Molecular Bromine (Br₂) or N-Bromosuccinimide (NBS) (2.0 eq)

• Solvent (e.g., Acetic Acid or Dichloromethane)

Procedure:

• Dissolution: Dissolve catechol in the chosen solvent in a round-bottom flask.

• Cooling: Cool the solution in an ice bath to control the exothermic reaction.

• Bromine Addition: Slowly add a solution of the brominating agent dropwise with vigorous stirring. The strong activating nature of the -OH groups makes the reaction highly susceptible to over-bromination and isomer formation.

• Quenching: Once the reaction is complete (monitored by TLC), pour the mixture into a solution of sodium thiosulfate or sodium hydrogensulfite to quench any unreacted bromine.

• Purification Challenge: The resulting crude product will likely be a mixture of mono-, di-, tri-, and tetra-brominated catechols, requiring extensive and often difficult chromatographic separation to isolate the desired 3,5-dibromo isomer.

This comparative protocol underscores the primary efficacy of 3,5-Dibromobenzene-1,2-diol: it provides a pure, regiochemically defined starting material, saving significant time and resources in purification and guaranteeing the structural integrity of subsequent products.

Conclusion and Future Outlook

3,5-Dibromobenzene-1,2-diol stands out as a highly efficacious synthetic intermediate for researchers aiming to perform precise and versatile molecular engineering. While alternatives like unsubstituted catechol offer a cost-effective route to the core scaffold, they lack the strategic advantages for controlled, late-stage diversification. The true power of 3,5-dibromocatechol lies in its pre-installed, regiochemically distinct bromine atoms, which serve as reliable anchor points for building molecular complexity. This feature is invaluable in fields like medicinal chemistry and materials science, where the ability to systematically modify a core structure is paramount for optimizing function. As synthetic methodologies continue to advance, the utility of such well-defined, multifunctional building blocks will only continue to grow.

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• Synthesis of Combretastatin A-4 and 3′-Aminocombretastatin A-4 derivatives with Aminoacid Containing Pendants and Study of their Interaction with Tubulin and as Downregulators of the VEGF, hTERT and c-Myc Gene Expression. PMC - NIH.
• Synthesis of Combretastatin A-4 Analogs and their Biological Activities. PubMed.
• Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. Semantic Scholar.
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• Application Notes and Protocols for the Selective Functionalization of 3,5-Dibromobenzene-1,2-diamine. Benchchem.
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• 4,5-Dibromobenzene-1,2-diol 90%, technical grade. Sigma-Aldrich.
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Part 1: Chromatographic Techniques for Separation and Quantification

An In-Depth Comparative Guide to the Cross-Validation of Analytical Data for 3,5-Dibromocatechol

As a critical intermediate and metabolite in various biochemical and environmental pathways, the precise and accurate analytical characterization of 3,5-dibromocatechol is paramount for researchers, scientists, and drug development professionals.[1] Ensuring the identity, purity, and concentration of this compound is fundamental to the integrity of experimental data and the quality of downstream products. This guide provides a comprehensive, cross-validation-focused comparison of the principal analytical techniques used for the characterization of 3,5-dibromocatechol, moving beyond mere protocols to explain the causal logic behind methodological choices.

Our approach is built on the principle of a self-validating system, where multiple orthogonal techniques are employed to build a cohesive and undeniable analytical profile of the molecule. We will explore the quantitative power of chromatographic methods and the definitive structural elucidation capabilities of spectroscopic techniques.

For assessing purity and determining concentration, chromatographic techniques are indispensable. The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) depends largely on the analyte's properties and the specific analytical goal.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and versatile technique for quantifying non-volatile and thermally sensitive compounds like 3,5-dibromocatechol. Its primary advantage lies in its ability to analyze the compound directly in solution without the need for chemical derivatization.

Causality Behind Method Selection:

A reversed-phase (RP-HPLC) method is the logical choice for 3,5-dibromocatechol. The molecule possesses moderate polarity due to its hydroxyl groups but also significant non-polar character from the brominated benzene ring. This dual nature makes it ideally suited for retention on a non-polar stationary phase (like C18) with a polar mobile phase. The inclusion of an acid (e.g., phosphoric or formic acid) in the mobile phase is critical; it suppresses the ionization of the phenolic hydroxyl groups, ensuring a single, well-defined analyte form, which leads to sharp, symmetrical peaks and reproducible retention times.[2] UV detection is selected due to the strong chromophore of the benzene ring, which provides excellent sensitivity.

Experimental Protocol: RP-HPLC-UV Analysis

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with Acetonitrile and Water (containing 0.1% Phosphoric Acid) in a 60:40 (v/v) ratio. For MS compatibility, 0.1% Formic Acid should be substituted for Phosphoric Acid.[2]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 280 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Standard Preparation: Accurately weigh and dissolve the 3,5-dibromocatechol reference standard in the mobile phase to prepare a stock solution (e.g., 1 mg/mL). Perform serial dilutions to create a calibration curve (e.g., 1-100 µg/mL).

  • Sample Preparation: Accurately weigh and dissolve the test sample in the mobile phase to a concentration within the calibration range. Filter through a 0.45 µm syringe filter prior to injection.

• Analysis & Calculation: Inject the standards and sample. Determine the purity or concentration by comparing the peak area of the analyte in the sample to the calibration curve generated from the reference standards.

Workflow for HPLC Analysis

Caption: HPLC workflow from sample preparation to final quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers unparalleled specificity for identification and can achieve very low detection limits.[3] However, due to the low volatility and high polarity of catechols (from the two hydroxyl groups), direct injection into a GC is problematic, leading to poor peak shape and thermal degradation. Therefore, a derivatization step is mandatory to convert the polar -OH groups into more volatile and thermally stable ethers (e.g., silyl ethers).[4][5]

Causality Behind Method Selection:

Silylation is a common and effective derivatization strategy for compounds with active hydrogens, like phenols. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) efficiently replace the acidic protons of the hydroxyl groups with non-polar trimethylsilyl (TMS) groups. This transformation dramatically increases the analyte's volatility, making it suitable for GC analysis. The use of a mass spectrometer as a detector provides definitive identification by comparing the fragmentation pattern (mass spectrum) of the analyte to a spectral library, adding a layer of certainty that UV detection cannot provide.[6]

Experimental Protocol: GC-MS Analysis (with Derivatization)

• Instrumentation: A standard GC-MS system with a split/splitless injector.

• Sample Preparation & Derivatization:

  • Prepare a solution of 3,5-dibromocatechol (e.g., 1 mg/mL) in a dry, aprotic solvent like Dichloromethane or Acetonitrile.

  • In a sealed vial, add 100 µL of the sample solution.

  • Add 100 µL of a silylation agent (e.g., BSTFA with 1% TMCS).

  • Heat the vial at 70°C for 30 minutes to ensure complete derivatization.

  • Cool to room temperature before injection.

• GC-MS Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 260 °C.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 20 °C/min.

    • Final hold: Hold at 280 °C for 5 minutes.

  • MS Conditions:

    • Ion Source Temperature: 230 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from 50-550 amu.

• Data Analysis: Identify the derivatized 3,5-dibromocatechol peak by its retention time and by matching its mass spectrum against a reference library (e.g., NIST). Quantification is performed using the peak area, typically against an internal standard.

Workflow for GC-MS Analysis

Caption: GC-MS workflow including the critical derivatization step.

Comparative Summary of Chromatographic Techniques

Parameter	HPLC-UV	GC-MS	Rationale & Insights
Sample Preparation	Simple (dissolve and filter)	Complex (requires derivatization)	HPLC offers significantly higher throughput for routine QC due to minimal sample prep.
Specificity	Moderate (based on RT & UV)	Very High (based on RT & Mass Spectrum)	GC-MS provides near-unambiguous identification, making it the gold standard for confirming identity or investigating unknown impurities.
Sensitivity (LOD/LOQ)	Good (µg/mL range)	Excellent (ng/mL to pg/mL range)	For trace-level analysis, GC-MS is the superior technique.[7]
Compound Scope	Non-volatile, thermally labile	Volatile, thermally stable (post-derivatization)	HPLC is more versatile for a broader range of related, non-volatile impurities.
Trustworthiness	High for quantification	Highest for identification	The combination of chromatographic separation and mass spectral data makes GC-MS results exceptionally trustworthy for identity confirmation.

Part 2: Spectroscopic Techniques for Structural Elucidation

While chromatography excels at separation and quantification, spectroscopy provides the definitive proof of molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the unambiguous structural determination of organic molecules. Both ¹H and ¹³C NMR experiments provide a wealth of information about the molecular framework.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 10-20 mg of 3,5-dibromocatechol in a suitable deuterated solvent (e.g., DMSO-d₆ or Chloroform-d) in an NMR tube.[8]

• ¹H NMR Spectroscopy: Acquire the proton NMR spectrum.

  • Expected Signals: Based on the structure and data from analogous compounds, the spectrum is expected to show:

    • Two distinct signals for the aromatic protons (likely doublets).

    • Two broad singlets for the two hydroxyl (-OH) protons, which may exchange with D₂O.

• ¹³C NMR Spectroscopy: Acquire the carbon-13 NMR spectrum.

  • Expected Signals: The spectrum should display six distinct signals for the six aromatic carbons, with chemical shifts influenced by the hydroxyl and bromine substituents.

• Data Interpretation: The combination of chemical shifts, signal integration (for ¹H), and splitting patterns provides a complete picture of the proton and carbon environments, confirming the substitution pattern of the catechol ring.

Workflow for NMR Analysis

Caption: NMR workflow for definitive structural confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and straightforward technique used to identify the functional groups present in a molecule, serving as an excellent method for identity verification.

Experimental Protocol: FTIR Analysis

• Sample Preparation: Prepare the sample as a KBr pellet by mixing a small amount of the compound with dry potassium bromide and pressing it into a transparent disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid powder.[8]

• Analysis: Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

• Data Interpretation: The spectrum serves as a molecular fingerprint.

  • Expected Absorptions:

    • O-H stretch: A broad band around 3550-3200 cm⁻¹ due to the hydroxyl groups.[8]

    • Aromatic C=C stretch: Peaks in the 1600-1450 cm⁻¹ region.[8]

    • C-O stretch: A strong band in the 1260-1000 cm⁻¹ region.[8]

    • C-Br stretch: A peak in the fingerprint region, typically below 1000 cm⁻¹.[8]

Part 3: The Integrated Approach: A Self-Validating System

No single technique can provide a complete analytical picture. True confidence in the identity, purity, and strength of 3,5-dibromocatechol is achieved by integrating these orthogonal (mutually independent) methods into a self-validating workflow.

The Cross-Validation Logic:

• Identity Confirmation: The process begins with NMR to provide the definitive molecular structure. This is corroborated by GC-MS, which confirms the molecular weight (via the molecular ion of the TMS derivative) and fragmentation pattern. FTIR provides a final, rapid identity check by confirming the presence of key functional groups.

• Purity and Quantification: HPLC is the primary tool for quantifying the main component and assessing purity against a reference standard. GC-MS complements this by providing an orthogonal purity assessment and is superior for identifying and quantifying any volatile or semi-volatile impurities that might not be detected by HPLC.

This multi-faceted approach ensures that the analytical data is robust, trustworthy, and defensible.

Integrated Analytical Workflow

Caption: An integrated workflow demonstrating how orthogonal techniques cross-validate each other.

Conclusion

The analytical cross-validation of 3,5-dibromocatechol requires a thoughtful application of complementary techniques.

• For routine quality control where speed and quantification are key, HPLC-UV is the method of choice due to its simplicity and robust performance.

• For definitive identification, structural confirmation, or the investigation of unknown trace impurities, the combination of NMR and GC-MS is essential.

• FTIR serves as a rapid and cost-effective tool for identity verification throughout the product lifecycle.

By employing an integrated analytical strategy, researchers can ensure the highest level of confidence in their data, which is the bedrock of sound scientific and developmental progress.

References

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• Agency for Toxic Substances and Disease Registry. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Bromoform and Dibromochloromethane. ATSDR. Retrieved from [Link]

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A Comparative Analysis of the Antioxidant Properties of Brominated Catechols: A Guide for Researchers

Introduction: The Significance of Catechols and the Influence of Bromination

In the realm of antioxidant research and drug development, catechols, a class of phenolic compounds characterized by a 1,2-dihydroxybenzene moiety, are of significant interest. Their inherent ability to scavenge free radicals and chelate pro-oxidant metal ions makes them a cornerstone of cellular protection against oxidative stress.[1][2] The antioxidant prowess of catechols is intrinsically linked to their molecular structure, particularly the number and arrangement of hydroxyl groups.[3] The vicinal dihydroxyl groups on the catechol ring are crucial for their high free radical scavenging capacity.[1]

The introduction of halogen atoms, such as bromine, onto the catechol scaffold can profoundly modulate its physicochemical and biological properties, including its antioxidant potential. Bromination can alter the electron density of the aromatic ring and the bond dissociation enthalpy of the hydroxyl groups, which are key determinants of antioxidant activity. This guide provides a comparative study of the antioxidant properties of brominated catechols, offering insights into how the degree and position of bromination affect their efficacy. We will delve into the underlying mechanisms, present available experimental data for comparison, and provide detailed protocols for the most common antioxidant assays. This information is intended to be a valuable resource for researchers engaged in the discovery and development of novel antioxidant agents.

Mechanism of Antioxidant Action: A Deeper Dive

The antioxidant activity of catechols and their brominated derivatives is multifaceted, primarily operating through two key mechanisms: hydrogen atom transfer (HAT) and single electron transfer-proton transfer (SET-PT).[4] Additionally, their ability to chelate metal ions provides a secondary, preventative antioxidant effect.[1][5]

Free Radical Scavenging: The Role of HAT and SET-PT

The primary antioxidant mechanism involves the donation of a hydrogen atom from one of the hydroxyl groups to a free radical, thereby neutralizing it. The resulting catechol radical is stabilized by resonance, delocalizing the unpaired electron across the aromatic ring and the second hydroxyl group. The presence of the ortho-hydroxyl group significantly enhances this stability.[4]

The bromination of the catechol ring can influence this process. Electron-withdrawing bromine atoms can increase the acidity of the phenolic protons, potentially facilitating proton-coupled electron transfer. However, excessive bromination may also introduce steric hindrance, which could impede the interaction with free radicals.

Metal Ion Chelation: Preventing Fenton Reactions

Catechols are excellent chelators of transition metal ions like iron (Fe²⁺/Fe³⁺) and copper (Cu⁺/Cu²⁺).[1][5] By binding to these metals, they prevent their participation in Fenton and Haber-Weiss reactions, which generate highly reactive hydroxyl radicals. The ortho-dihydroxy arrangement of catechols is ideal for forming stable five-membered chelate rings with metal ions. The impact of bromination on the chelation capacity is an area that warrants further investigation, as it could alter the electron-donating ability of the hydroxyl groups involved in metal coordination.

Caption: Mechanisms of antioxidant action of catechols.

Comparative Data Analysis: Antioxidant Activity of Brominated Catechols

Compound	Assay	IC₅₀ (µM)	Reference
Catechol	DPPH	Data not available in a directly comparable format
4-Bromocatechol	DPPH	Data not available in a directly comparable format
4,5-Dibromocatechol	DPPH	Data not available in a directly comparable format
Tetrabromocatechol	DPPH	Data not available in a directly comparable format
Bromophenol 1 (from Symphyocladia latiuscula)	DPPH	8.5	[5]
Bromophenol 2 (from Polysiphonia urceolata)	DPPH	20.3	[5]
(R)-rhodomelain A (from Rhodomela confervoides)	DPPH	3.82	[5]
BHT (Butylated hydroxytoluene)	DPPH	82.1	[5]
Trolox (Standard)	DPPH	Varies by study

Note: The IC₅₀ values presented are from different studies and may have been determined under slightly different experimental conditions. Therefore, they should be interpreted with caution as a direct comparison may not be entirely accurate. The bromophenols listed are complex molecules containing catechol moieties, and their activity is influenced by other structural features as well.

From the available data on various bromophenols, it is evident that the presence of bromine on a phenolic structure is compatible with potent antioxidant activity.[5][6] In some cases, brominated phenols have demonstrated stronger antioxidant activity than the commonly used synthetic antioxidant BHT.[5] The high reactivity of many of these compounds is attributed to the deprotonated catechol group.[1][5]

Experimental Protocols: A Step-by-Step Guide to Antioxidant Assays

To ensure the generation of reliable and reproducible data, it is imperative to follow standardized experimental protocols. Here, we provide detailed methodologies for three of the most widely used antioxidant assays: DPPH, ABTS, and FRAP.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a popular and straightforward method to assess the free radical scavenging ability of a compound. The principle is based on the reduction of the stable DPPH radical, which is deep violet in color, to the non-radical form, DPPH-H, which is pale yellow.

Step-by-Step Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Store this solution in a dark, amber-colored bottle at 4°C.

• Preparation of Test Samples: Dissolve the brominated catechols and the parent catechol in methanol to obtain a series of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each sample concentration to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the control, add 100 µL of methanol instead of the sample solution.

  • For the blank, add 200 µL of methanol.

• Incubation: Incubate the microplate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation of Scavenging Activity:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging Activity = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the percentage of scavenging activity against the sample concentration to determine the IC₅₀ value (the concentration of the sample required to scavenge 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•⁺). The pre-formed radical cation has a blue-green color, which is decolorized in the presence of an antioxidant.

Step-by-Step Protocol:

• Preparation of ABTS Radical Cation (ABTS•⁺) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•⁺.

• Preparation of Working Solution: Dilute the ABTS•⁺ solution with ethanol or a phosphate buffer (pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Samples: Prepare a series of concentrations of the test compounds in the same solvent used to dilute the ABTS•⁺ solution.

• Assay Procedure:

  • Add 10 µL of each sample concentration to a 96-well microplate.

  • Add 190 µL of the ABTS•⁺ working solution to each well.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation of Scavenging Activity:

  • Calculate the percentage of inhibition using a similar formula as for the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the activity of the sample is compared to that of Trolox, a water-soluble vitamin E analog.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex.

Step-by-Step Protocol:

• Preparation of FRAP Reagent:

  • Prepare a 300 mM acetate buffer (pH 3.6).

  • Prepare a 10 mM solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl.

  • Prepare a 20 mM aqueous solution of FeCl₃·6H₂O.

  • Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 ratio to prepare the fresh FRAP reagent. Warm the reagent to 37°C before use.

• Preparation of Test Samples: Prepare a series of concentrations of the test compounds in an appropriate solvent.

• Assay Procedure:

  • Add 10 µL of each sample concentration to a 96-well microplate.

  • Add 190 µL of the FRAP reagent to each well.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Measurement: Measure the absorbance at 593 nm.

• Calculation of Antioxidant Power:

  • Create a standard curve using a known concentration of FeSO₄·7H₂O.

  • The antioxidant capacity of the sample is expressed as ferrous iron equivalents (µM Fe²⁺).

Sources

• 1. Insights into the antioxidant activity and metal chelation capacity of natural marine bromophenols: role of C–O–C and C–C linkages and the catechol group - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Novel antioxidant bromophenols with acetylcholinesterase, butyrylcholinesterase and carbonic anhydrase inhibitory actions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Antioxidant Activity of New Catechol Thioethers with the Methylene Linker [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Insights into the antioxidant activity and metal chelation capacity of natural marine bromophenols: role of C–O–C and C–C linkages and the catechol group - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and antioxidant properties of diphenylmethane derivative bromophenols including a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Performance Analysis of 3,5-Dibromocatechol in Oxidation and Biocidal Applications

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and materials science, the selection of building blocks with precisely tuned reactivity and functionality is paramount. Among the diverse array of aromatic compounds, halogenated catechols present a compelling class of reagents, offering a scaffold for further elaboration and unique electronic properties. This guide provides an in-depth technical comparison of 3,5-dibromocatechol, benchmarking its performance against relevant alternatives in key chemical transformations and biological applications. By examining experimental data and elucidating the underlying chemical principles, this document serves as a resource for informed decision-making in experimental design and synthetic strategy.

Introduction to 3,5-Dibromocatechol: A Profile

3,5-Dibromocatechol, a member of the catechol family, is distinguished by the presence of two bromine substituents at the 3 and 5 positions of the benzene ring.[1] This substitution pattern significantly influences the molecule's electronic properties and reactivity. As an algal and bacterial xenobiotic metabolite, it has established biological relevance.[1] Its utility in organic synthesis stems from the presence of three key functional groups: two hydroxyl groups and two bromine atoms, which can be selectively targeted in various reactions.

Performance in Catalytic Oxidation: A Kinetic Perspective

The oxidation of catechols to their corresponding quinones is a fundamental transformation with applications in polymer chemistry and the synthesis of bioactive molecules. While direct kinetic studies on the catalytic oxidation of 3,5-dibromocatechol are not extensively reported, valuable insights can be gleaned from comparative studies on structurally similar compounds, such as 3,5-di-tert-butylcatechol (3,5-DTBC). The 3,5-disubstitution pattern allows for a relevant comparison of how substituents at these positions impact the oxidation process.

Kinetic studies on the oxidation of 3,5-DTBC reveal that the reaction typically follows Michaelis-Menten kinetics, indicating the formation of a catalyst-substrate complex.[2][3] The electronic nature of the substituents on the catechol ring is a critical determinant of the reaction rate. Electron-withdrawing groups, such as the bromine atoms in 3,5-dibromocatechol, are expected to increase the redox potential of the catechol, making it more difficult to oxidize compared to unsubstituted catechol or catechols with electron-donating groups.

Table 1: Comparative Kinetic Parameters for the Catalytic Oxidation of 3,5-Di-tert-butylcatechol by a Dicopper(II) Complex

Substrate	KM (M)	Vmax (M s-1)	kcat (h-1)
3,5-Di-tert-butylcatechol	2.97 x 10-4	2 x 10-4	7.2 x 103

Data extracted from a study on a bis(μ-phenoxo)-bridged dicopper(II) complex.[3]

The presence of bulky substituents at the 3 and 5 positions, as in 3,5-DTBC, can also influence the binding affinity of the substrate to the catalyst's active site.[3] While bromine is less sterically demanding than a tert-butyl group, the electronic effect of the two bromine atoms in 3,5-dibromocatechol would be the dominant factor influencing its oxidation rate. It is hypothesized that 3,5-dibromocatechol would exhibit a slower rate of catalytic oxidation compared to catechol and 4-bromocatechol due to the cumulative electron-withdrawing effect of the two bromine atoms.

Experimental Protocol: Catalytic Oxidation of a Catechol Derivative

This protocol outlines a general procedure for monitoring the catalytic oxidation of a catechol substrate, which can be adapted for comparing the performance of 3,5-dibromocatechol with other catechols.

Materials:

• Catechol substrate (e.g., 3,5-dibromocatechol, 4-bromocatechol, catechol)

• Catalyst (e.g., a copper or manganese complex)[4]

• Methanol (or other suitable solvent)

• Spectrophotometer

Procedure:

• Prepare a stock solution of the catalyst in methanol (e.g., 1 x 10-4 M).

• Prepare a series of stock solutions of the catechol substrate in methanol at varying concentrations (e.g., 0.1 x 10-2 M to 5 x 10-2 M).

• In a cuvette, mix a fixed concentration of the catalyst solution with a specific concentration of the substrate solution.

• Immediately place the cuvette in the spectrophotometer and monitor the increase in absorbance at the wavelength corresponding to the formation of the quinone product (typically around 400 nm for substituted quinones).[3]

• Record the initial rate of the reaction by measuring the change in absorbance over a short period.

• Repeat the experiment for each substrate concentration and for each catechol derivative being compared.

• Analyze the data using a Michaelis-Menten plot to determine the kinetic parameters (KM and Vmax).

Caption: Workflow for comparative kinetic analysis of catechol oxidation.

Performance in Suzuki Cross-Coupling Reactions: A Regiochemical Consideration

The bromine atoms on 3,5-dibromocatechol serve as handles for palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling, enabling the formation of carbon-carbon bonds.[5] The regioselectivity of such reactions on non-symmetric dibromobenzenes is a critical aspect to consider. In the case of 3,5-dibromocatechol, the two bromine atoms are chemically equivalent due to the molecule's symmetry. Therefore, monocoupling would lead to a single product, simplifying the reaction outcome compared to unsymmetrical dibromocatechols.

However, achieving selective mono- versus di-coupling can be a challenge. The electronic and steric environment around the bromine atoms influences the rate of oxidative addition to the palladium catalyst. While there is a lack of specific studies on 3,5-dibromocatechol in Suzuki couplings, general principles suggest that the first coupling would deactivate the ring towards the second coupling to some extent.

Table 2: Comparison of Potential Reactivity in Suzuki Coupling

Substrate	Number of Possible Mono-arylated Products	Expected Relative Reactivity of Second Coupling
3,5-Dibromocatechol	1	Slower than the first
3,4-Dibromocatechol	2	Potentially different rates for each isomer
4,5-Dibromocatechol	1	Slower than the first

For comparison, studies on 2,4-dibromopyridine have shown that regioselectivity in Suzuki couplings can be controlled by the choice of catalyst and ligands.[6] Similar strategies could potentially be applied to control the reactivity of 3,5-dibromocatechol if selective mono-functionalization is desired.

Sources

• 1. 3,5-Dibromobenzene-1,2-diol | C6H4Br2O2 | CID 3753114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Catechol oxidation promoted by bridging phenoxo moieties in a bis(μ-phenoxo)-bridged dicopper(ii) complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalytic oxidation of 3,5-Di-tert-butylcatechol by a series of mononuclear manganese complexes: synthesis, structure, and kinetic investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Dibromobenzene-1,2-diol Isomers: Synthesis, Applications, and Performance

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic chemistry and materials science, the subtle shift of a functional group on an aromatic ring can dramatically alter a molecule's properties and potential applications. This guide provides a comprehensive literature review and comparative analysis of four key isomers of dibromobenzene-1,2-diol: 3,4-, 3,5-, 3,6-, and 4,5-dibromobenzene-1,2-diol. While direct comparative studies are limited, this document synthesizes available data, proposes synthetic strategies, and outlines experimental protocols to facilitate a deeper understanding and broader application of these versatile compounds.

Introduction to Dibromobenzene-1,2-diol Isomers

Dibromobenzene-1,2-diols, also known as dibromocatechols, are aromatic compounds featuring a benzene ring substituted with two hydroxyl (-OH) groups on adjacent carbons and two bromine (-Br) atoms at various positions. The differential placement of the bromine atoms across the four primary isomers—3,4-, 3,5-, 3,6-, and 4,5-dibromobenzene-1,2-diol—significantly influences their electronic properties, steric hindrance, and reactivity. These structural nuances are the foundation for their diverse applications, ranging from building blocks in complex organic synthesis to active components in materials and biological systems.

The catechol moiety provides a platform for coordination chemistry and redox activity, while the bromine atoms serve as versatile synthetic handles for cross-coupling reactions or can contribute to the biological activity of the molecule. Understanding the unique characteristics of each isomer is paramount for their effective utilization in research and development.

Comparative Physicochemical Properties

A foundational understanding of the physicochemical properties of each isomer is crucial for predicting their behavior in different systems and for designing synthetic routes and applications.

Isomer	IUPAC Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance
3,4-Dibromobenzene-1,2-diol	3,4-dibromobenzene-1,2-diol	170473-59-3[1]	C₆H₄Br₂O₂	267.90	Not readily available	Not readily available
3,5-Dibromobenzene-1,2-diol	3,5-dibromobenzene-1,2-diol	111167-61-4[2]	C₆H₄Br₂O₂	267.90	Not readily available	Not readily available
3,6-Dibromobenzene-1,2-diol	3,6-dibromobenzene-1,2-diol	123433-20-5[3]	C₆H₄Br₂O₂	267.90	Not readily available	Solid[3]
4,5-Dibromobenzene-1,2-diol	4,5-dibromobenzene-1,2-diol	2563-26-0[4][5]	C₆H₄Br₂O₂	267.90	111 - 116[4]	White or grey powder or crystals[4]

Synthesis of Dibromobenzene-1,2-diol Isomers

Synthesis of 4,5-Dibromobenzene-1,2-diol

A common method for the synthesis of 4,5-dibromobenzene-1,2-diol involves the direct bromination of catechol (1,2-dihydroxybenzene).

Experimental Protocol: Synthesis of 4,5-Dibromobenzene-1,2-diol

Objective: To synthesize 4,5-dibromobenzene-1,2-diol via electrophilic bromination of catechol.

Materials:

• Catechol

• Bromine

• Glacial Acetic Acid

• Sodium bisulfite solution

• Distilled water

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Büchner funnel and flask

• Filter paper

Procedure:

• Dissolve catechol in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine in glacial acetic acid dropwise to the cooled catechol solution with continuous stirring. The reaction is exothermic and the temperature should be maintained below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours until the reaction is complete (monitored by TLC).

• Quench the reaction by adding a saturated solution of sodium bisulfite to remove any excess bromine.

• Pour the reaction mixture into a beaker of ice water to precipitate the product.

• Collect the crude product by vacuum filtration using a Büchner funnel.

• Wash the precipitate with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain pure 4,5-dibromobenzene-1,2-diol.

• Dry the purified crystals under vacuum.

Proposed Synthesis of Other Isomers

3,6-Dibromobenzene-1,2-diol: This isomer can be synthesized by the bromination of resorcinol (1,3-dihydroxybenzene) followed by dihydroxylation. A more direct, though potentially lower-yielding, approach could be the direct bromination of catechol under specific conditions that favor substitution at the 3 and 6 positions.

3,4- and 3,5-Dibromobenzene-1,2-diol: The synthesis of these isomers is more challenging due to the directing effects of the hydroxyl groups. Multi-step synthetic sequences involving protection of the hydroxyl groups, directed ortho-lithiation or bromination, and subsequent deprotection would likely be necessary. For instance, starting from a pre-brominated benzene derivative and introducing the hydroxyl groups subsequently is a plausible strategy.

Caption: Proposed synthetic strategies for dibromobenzene-1,2-diol isomers.

Comparative Applications and Performance

The unique substitution patterns of the dibromobenzene-1,2-diol isomers suggest distinct advantages in various applications.

Organic Synthesis and Medicinal Chemistry

All four isomers serve as valuable building blocks in organic synthesis. The bromine atoms can be readily converted to other functional groups via reactions such as Suzuki, Stille, or Sonogashira cross-coupling, enabling the construction of complex molecular architectures. The catechol moiety can act as a ligand for metal catalysts or be derivatized to modulate solubility and biological activity.

• 4,5-Dibromobenzene-1,2-diol: Its symmetrical nature and the reactivity of the bromine atoms make it a useful precursor for synthesizing symmetrical ligands and pharmaceutical intermediates.

• 3,6-Dibromobenzene-1,2-diol: This isomer is noted for its use as a building block for biologically active compounds in the pharmaceutical and agrochemical industries[4].

• 3,4- and 3,5-Dibromobenzene-1,2-diol: These less symmetrical isomers offer opportunities for creating more complex and diverse molecular scaffolds, which can be particularly valuable in drug discovery for exploring structure-activity relationships.

Histological Staining

4,5-Dibromobenzene-1,2-diol is recognized for its application as a staining agent in hematology and histology, where it enhances the visualization of cellular structures[4]. The mechanism likely involves the interaction of the catechol hydroxyl groups with cellular components, while the bromine atoms may enhance the electron density and thus the staining intensity.

Experimental Protocol: Histological Staining with 4,5-Dibromobenzene-1,2-diol

Objective: To stain paraffin-embedded tissue sections to visualize cellular morphology.

Materials:

• Paraffin-embedded tissue sections on slides

• Xylene

• Ethanol (100%, 95%, 70%)

• Deionized water

• 4,5-Dibromobenzene-1,2-diol staining solution (e.g., 0.1% w/v in an appropriate buffer)

• Mounting medium

• Coverslips

• Light microscope

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Immerse in 100% ethanol (2 changes, 3 minutes each).

  • Immerse in 95% ethanol (1 change, 3 minutes).

  • Immerse in 70% ethanol (1 change, 3 minutes).

  • Rinse gently in deionized water.

• Staining:

  • Immerse slides in the 4,5-dibromobenzene-1,2-diol staining solution for a predetermined optimal time (e.g., 5-15 minutes).

  • Rinse gently in deionized water.

• Dehydration and Mounting:

  • Dehydrate the sections through graded ethanol solutions (70%, 95%, 100%).

  • Clear in xylene.

  • Mount with a permanent mounting medium and apply a coverslip.

• Microscopic Examination:

  • Examine the stained tissue sections under a light microscope.

A comparative study of all four isomers using this protocol would be invaluable to determine if the position of the bromine atoms affects staining patterns or intensity. It is hypothesized that the different dipole moments and steric profiles of the isomers could lead to differential binding to tissue components.

Antimicrobial Activity

Brominated phenolic compounds are known for their antimicrobial properties. The dibromobenzene-1,2-diol isomers are therefore promising candidates for the development of new antimicrobial agents. While specific data for all four isomers is not available, the general principle suggests that they could exhibit activity against a range of bacteria and fungi.

Proposed Experimental Protocol: Comparative Antimicrobial Susceptibility Testing

Objective: To compare the minimum inhibitory concentration (MIC) of the four dibromobenzene-1,2-diol isomers against common bacterial strains.

Materials:

• 3,4-, 3,5-, 3,6-, and 4,5-Dibromobenzene-1,2-diol

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton broth

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of each isomer in a suitable solvent (e.g., DMSO).

• Serial Dilutions: Perform serial two-fold dilutions of each isomer in Mueller-Hinton broth in a 96-well plate.

• Inoculation: Inoculate each well with a standardized bacterial suspension.

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be determined visually or by measuring the optical density at 600 nm.

This experiment would provide quantitative data to directly compare the antimicrobial efficacy of the isomers, potentially revealing structure-activity relationships.

Caption: Overview of the comparative applications of dibromobenzene-1,2-diol isomers.

Future Directions and Conclusion

The dibromobenzene-1,2-diol isomers represent a class of compounds with significant, yet underexplored, potential. This guide has synthesized the available information and proposed avenues for further investigation. Key areas for future research include:

• Development of robust and scalable synthetic protocols for all four isomers to make them readily accessible for research.

• Direct comparative studies of their performance in applications such as organic synthesis, catalysis, and as antimicrobial agents.

• In-depth investigation of their biological activities , including cytotoxicity and mechanism of action, to assess their therapeutic potential.

• Exploration of their use as monomers in polymer chemistry to create novel materials with tailored properties.

References

• Bromination of Catechol. Journal of the American Chemical Society. (URL: Not Available)

• 3,5-Dibromobenzene-1,2-diol | C6H4Br2O2 | CID 3753114 - PubChem. (URL: [Link])

• Benzene, 1,2-dibromo- - NIST Chemistry WebBook. (URL: [Link])

• Structure–melting relations in isomeric dibromobenzenes | Request PDF - ResearchGate. (URL: [Link])

• 3,4-Dibromobenzene-1,2-diol | C6H4Br2O2 | CID 18618177 - PubChem. (URL: [Link])

• Exploring the Synthesis and Applications of 3,6-Dibromocarbazole in Modern Chemistry - NINGBO INNO PHARMCHEM CO.,LTD. (URL: [Link])

• 4,5-Dibromobenzene-1,2-diol | C6H4Br2O2 | CID 223326 - PubChem. (URL: [Link])

Sources

• 1. 1,2-Dibromobenzene | C6H4Br2 | CID 11414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. guidechem.com [guidechem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. nbinno.com [nbinno.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 3,5-Dibromobenzene-1,2-diol

As researchers and scientists at the forefront of innovation, our responsibility extends beyond discovery to include the safe and conscientious management of the chemical compounds we handle. 3,5-Dibromobenzene-1,2-diol, a member of the halogenated catechol family[1], is a valuable building block in various synthetic pathways. However, its chemical nature as a brominated aromatic compound necessitates a rigorous and informed approach to its disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3,5-Dibromobenzene-1,2-diol, grounded in established safety principles and regulatory frameworks to ensure the protection of both laboratory personnel and the environment.

Part 1: Hazard Profile and Risk Assessment

Understanding the "why" is paramount to ensuring compliance and safety. The disposal protocol for 3,5-Dibromobenzene-1,2-diol is dictated by its inherent chemical hazards, which are characteristic of halogenated phenolic compounds. While specific toxicological data for this exact compound is limited, data from analogous dibromobenzene compounds provide a strong basis for a conservative risk assessment.[2][3][4][5][6][7]

Key Hazards Summary

Hazard Category	Description	Rationale & Primary Sources
Skin & Eye Irritation	Causes skin irritation and serious eye irritation upon contact.[2][3][5][7]	The phenolic hydroxyl groups and bromine substituents contribute to its irritant properties. This is a consistent warning across Safety Data Sheets (SDS) for similar dibromobenzene compounds.[2][3][5][7]
Respiratory Irritation	May cause respiratory irritation if inhaled as dust or aerosol.[3][5][6][7]	Fine particulates or vapors can irritate the mucous membranes of the respiratory system.[3][5][6][7]
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.[2][5][6][8]	Halogenated organic compounds are known for their environmental persistence and potential for bioaccumulation. Releasing this compound into waterways can cause significant, long-term harm to ecosystems.[5][6]
Regulatory Classification	Classified as a Halogenated Organic Compound (HOC) .	Under guidelines from the Environmental Protection Agency (EPA), compounds containing a carbon-halogen bond fall into this category, which has specific restrictions on land disposal.[9][10]

Due to these factors, 3,5-Dibromobenzene-1,2-diol must be treated as a regulated hazardous waste. Under no circumstances should this chemical or its contaminated materials be disposed of via sanitary sewer or regular solid waste streams. [2][5][6][8]

Part 2: Pre-Disposal Safety and Handling

Proper disposal begins with safe handling during and after its use. Adherence to standard laboratory safety protocols is essential to minimize exposure and prevent accidental release.

Personal Protective Equipment (PPE)

Before handling the compound, including for disposal, ensure the following PPE is worn, in accordance with OSHA standards (29 CFR 1910.132, 133).[2][5]

• Eye Protection: Chemical safety goggles or a face shield.[2][5][7]

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves for integrity before each use.[6]

• Body Protection: A standard laboratory coat. Ensure it is buttoned.[11]

Spill Management

In the event of a spill, the cleanup materials must also be treated as hazardous waste.

• Evacuate and Ventilate: Ensure the area is well-ventilated.

• Contain: For solid spills, gently sweep or scoop to avoid raising dust. For solutions, absorb with an inert, non-combustible material like vermiculite or sand.[2][5][8]

• Collect: Place all contaminated materials (absorbent, PPE, etc.) into a suitable, sealable container.

• Label and Dispose: Label the container as "Hazardous Waste" containing 3,5-Dibromobenzene-1,2-diol and manage it according to the protocol in Part 3.

Part 3: Step-by-Step Disposal Protocol

The guiding principle for disposing of 3,5-Dibromobenzene-1,2-diol is proper segregation into the halogenated organic waste stream. This ensures it is routed to the correct final destruction facility and prevents dangerous cross-contamination of other waste streams.

Step 1: Waste Segregation

All waste materials containing 3,5-Dibromobenzene-1,2-diol must be collected separately from non-halogenated, aqueous, or solid waste.

• Pure Compound/Residue: Any unused or residual solid 3,5-Dibromobenzene-1,2-diol.

• Contaminated Solutions: Any organic solvents (e.g., from chromatography, reaction workups) containing the compound.

• Contaminated Labware & Materials: Items such as pipette tips, weigh boats, gloves, and absorbent paper that are contaminated with the compound.

The following diagram illustrates the critical decision-making process for waste segregation.

Caption: Waste Segregation Workflow for 3,5-Dibromobenzene-1,2-diol.

Step 2: Containerization

• Use only chemically compatible containers, typically polyethylene or glass, with secure, leak-proof lids.

• Do not overfill containers; leave at least 10% headspace to allow for expansion.

• Keep containers closed at all times except when adding waste.

Step 3: Labeling

Proper labeling is a regulatory requirement and is crucial for safety. Your institution's Environmental Health & Safety (EHS) department will provide specific labels, but they should always include:

• The words "Hazardous Waste" .

• The full chemical name: "3,5-Dibromobenzene-1,2-diol" .

• An accurate list of all chemical constituents in the container, including solvents.

• The associated hazards (e.g., "Irritant," "Environmental Hazard").

• The accumulation start date.

Step 4: Temporary On-Site Storage

Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be:

• At or near the point of generation.

• Under the control of the laboratory personnel.

• Away from incompatible materials, particularly strong oxidizing agents.[2][4][5][8]

• In a cool, dry, and well-ventilated location, away from heat sources or open flames.[2][3][4][5]

Step 5: Final Disposal Pathway

Once the waste container is full, or if you will no longer be generating this waste stream, arrange for a pickup with your institution's EHS department. Do not attempt to treat or dispose of the chemical yourself.

The EHS department will ensure the waste is transported to a licensed Treatment, Storage, and Disposal Facility (TSDF). The approved and required disposal method for halogenated organic compounds is high-temperature incineration .[12][13] This thermal destruction process operates at temperatures sufficient to break the stable carbon-bromine bonds, converting the compound into carbon dioxide, water, and hydrogen bromide (HBr).[2][5][6] The HBr is then neutralized in a scrubber system to prevent the release of acidic gases into the atmosphere, in compliance with EPA regulations.[12]

Part 4: The Scientific Rationale: A Self-Validating System

This protocol is designed as a self-validating system rooted in chemical principles and regulatory compliance.

• Expertise & Causality: We segregate into a halogenated stream because mixing it with non-halogenated waste makes the entire volume more expensive and difficult to dispose of. More importantly, it prevents the possibility of non-halogenated waste, which may be incinerated at lower temperatures or recycled, from being contaminated with a persistent organic pollutant.

• Trustworthiness & Verification: The final disposal step—incineration at a RCRA-permitted facility—is not just a recommendation; it is a regulatory requirement for many HOCs to ensure a Destruction and Removal Efficiency (DRE) of 99.99%.[12] This high standard provides a verifiable endpoint for the complete destruction of the hazardous compound.

• Authoritative Grounding: This entire process aligns with the waste management hierarchy established by the EPA, which prioritizes treatment methods that permanently reduce the toxicity and volume of hazardous waste. Landfilling of halogenated organic waste is highly restricted precisely because of its potential to leach into the environment.[9]

By meticulously following this protocol, from PPE and spill control to final container labeling and segregation, you directly contribute to a safe laboratory environment and ensure that your research is conducted with the highest degree of environmental stewardship. Always consult your institution's specific EHS guidelines, as they may have additional requirements for waste management.

References

• Fisher Scientific. (2025, December 19). Safety Data Sheet: 1,2-Dibromobenzene.
• Thermo Fisher Scientific. (2025, September 5). Safety Data Sheet: 1,3-Dibromobenzene.
• Fisher Scientific. (2025, December 19). Safety Data Sheet: 1,3-Dibromobenzene.
• Thermo Fisher Scientific Chemicals, Inc. (2024, April 2). Safety Data Sheet: 1,2-Dibromobenzene.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Fisher Scientific. (2025, December 19). Safety Data Sheet: 1,2-Dibromobenzene.
• TCI Chemicals. (2025, June 5). Safety Data Sheet: 1,3-Dibromobenzene.
• Keene State College. (n.d.). Hazardous Waste Management Procedures.
• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.
• Thermo Fisher Scientific. (2025, October 30). Safety Data Sheet: 1,2-Dibromobenzene.
• Rosen, B. R., et al. (2022, July 10). Removal of phenol from wastewater by electrochemical bromination in a flow reactor.
• A. Kumar, V., & Chandra, R. (2016).
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3753114, 3,5-Dibromobenzene-1,2-diol.
• Gupta, V. K., et al. (2006). Removal of bromophenols from water using industrial wastes as low cost adsorbents.
• Fisher Scientific. (2025, December 18). Safety Data Sheet: 1,4-Dibromobenzene.
• Fisher Scientific. (2025, December 18). Safety Data Sheet: 1,2-Dibromo-1,2-diphenylethane.
• ResearchGate. (2015, January 9). How can I dispose phenol?.
• Cornell Law School Legal Information Institute. (n.d.). 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32.
• BenchChem. (2025, November). Accessing the safety data sheet for 3,5-Dibromobenzene-1,2-diamine.
• U.S. Government Publishing Office. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• U.S. Environmental Protection Agency. (n.d.). Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption.
• New Jersey Department of Health. (n.d.). Hazard Summary: Dibromobenzene.
• National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3,5-Dibromobenzene-1,2-diol

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and rigorous approach to safety. This guide provides essential, in-depth guidance on the selection and use of Personal Protective Equipment (PPE) for handling 3,5-Dibromobenzene-1,2-diol. The protocols outlined below are designed to establish a self-validating system of safety, ensuring both personal protection and experimental integrity. While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, a robust safety plan can be developed by analyzing its chemical structure—a dibrominated catechol—and referencing data from structurally similar compounds.[1]

Hazard Assessment: The 'Why' Behind the 'What'

3,5-Dibromobenzene-1,2-diol belongs to the catechol family, a class of compounds known for its reactivity, and is halogenated with two bromine atoms. This structure informs our understanding of its potential hazards. Based on data from analogous dibromobenzene isomers and the catechol moiety, we must assume the compound presents the following risks until proven otherwise:

• Skin Irritation (Category 2): Brominated aromatic compounds frequently cause skin irritation upon contact.[2][3][4][5][6] Prolonged exposure could lead to dermatitis.[2]

• Serious Eye Irritation (Category 2): Direct contact with the eyes is likely to cause significant irritation.[2][3][4][5][6]

• Respiratory Tract Irritation (STOT SE 3): If handled as a powder or aerosolized, inhalation may lead to respiratory irritation.[3][5]

• Combustibility: While not highly flammable, the compound is likely a combustible solid.[3][7]

Given these potential hazards, a multi-layered approach to protection is essential, beginning with engineering controls and culminating in appropriate PPE.

Engineering and Administrative Controls: The First Line of Defense

Before any PPE is donned, ensure that primary safety controls are in place. PPE should never be the sole method of protection.

• Ventilation: All handling of 3,5-Dibromobenzene-1,2-diol, especially weighing and solution preparation, must occur within a certified chemical fume hood to minimize inhalation exposure.[8]

• Designated Area: Establish a designated area within the laboratory specifically for working with this compound to prevent cross-contamination.

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[2][6][9]

Personal Protective Equipment (PPE) Selection

The following table summarizes the required PPE for handling 3,5-Dibromobenzene-1,2-diol. The selection is based on a conservative assessment of the risks identified above.

PPE Category	Item	Specifications & Rationale
Eye and Face Protection	Chemical Splash Goggles	Must provide a complete seal around the eyes to protect against splashes and fine particulates. Standard safety glasses are insufficient.[8] Conforms to ANSI Z87.1 (US) or EN 166 (EU) standards.[2][4]
Face Shield	Required when handling larger quantities (>1g) or when there is a significant splash hazard. Must be worn in addition to chemical splash goggles.[8][10][11]
Hand Protection	Disposable Nitrile Gloves	Minimum thickness of 4 mil for incidental contact. Provides good resistance against a range of chemicals.[12]
Double Gloving	Recommended for all handling procedures. This provides an extra layer of protection and allows for the safe removal of the outer glove if contamination occurs.[8][12]
Body Protection	Flame-Resistant Laboratory Coat	Should be fully buttoned with tight-fitting cuffs.[10] A flame-resistant (e.g., Nomex®) coat is recommended due to the compound's combustibility.[8][10]
Full-Length Pants & Closed-Toe Shoes	Pants must cover all exposed skin on the lower body.[8] Shoes must be made of a non-woven, chemical-resistant material and cover the entire foot.[8][10][12]
Respiratory Protection	Not Typically Required	Under normal conditions within a fume hood, respiratory protection is not necessary.[8] However, a risk assessment should be performed. If there is a risk of aerosol generation that cannot be controlled by ventilation, a NIOSH-approved respirator with organic vapor/acid gas cartridges and P100 particulate filters is required.[4][6]

Step-by-Step Protocols

Protocol 1: Safe Handling (Weighing and Solution Preparation)

• Preparation: Before entering the lab, review the safety information for all chemicals to be used. Ensure the fume hood is operational and the work area is clean and uncluttered.

• PPE Donning: Don PPE in the correct order as illustrated in the workflow diagram below (See Section 5).

• Weighing: Perform all weighing operations on a disposable weigh paper or in a tared container within the fume hood to contain any dust. Avoid creating dust clouds.[6]

• Solution Preparation: Slowly add the solid 3,5-Dibromobenzene-1,2-diol to the solvent in a flask or beaker. Do not add solvent to the solid, as this can increase the risk of splashing.

• Post-Handling: After the procedure, wipe down the work surface and any equipment used with an appropriate solvent.

• Doffing PPE: Remove PPE in the correct sequence to avoid self-contamination (See Section 5).

• Hygiene: Wash hands thoroughly with soap and water after removing gloves.[2][3][5]

Protocol 2: Spill and Emergency Response

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if you feel unwell.

• Isolate: Secure the area and prevent entry. If safe to do so, remove all ignition sources.[3]

• Protect: Don appropriate PPE, including respiratory protection if the material is a dust or if vapors are present.

• Contain & Absorb: For small spills, cover with an inert absorbent material like sand or vermiculite.[3][7] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable container for hazardous waste.[2][3]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) department.

Workflow: PPE Donning and Doffing Sequence

Properly donning and doffing PPE is a critical procedure to prevent exposure and contamination of clean areas. The following diagram illustrates the correct sequence.

Caption: Correct sequence for donning and doffing PPE.

Waste Disposal Plan

Proper disposal is a critical final step to ensure safety and environmental compliance.

• Solid Waste: All solid waste contaminated with 3,5-Dibromobenzene-1,2-diol (e.g., weigh paper, gloves, absorbent material) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[8]

• Liquid Waste: Solutions containing this compound must be collected in a separate, sealed, and labeled halogenated organic waste container.[8] Never pour this waste down the drain.[8]

• Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name "3,5-Dibromobenzene-1,2-diol," and any other components in the waste stream.

• Pickup: Arrange for disposal through your institution's certified hazardous waste program.[2][3][4][6]

By adhering to these rigorous guidelines, you build a framework of safety that protects you, your colleagues, and the integrity of your research.

References

• Personal protective equipment for handling epi-Sesamin Monocatechol . Benchchem. 8

• 1,3-Dibromobenzene Safety Data Sheet . Fisher Scientific. 2

• Personal Protective Equipment . USDA ARS. 12

• 1,3-Dibromobenzene Safety Data Sheet . Alfa Aesar. 3

• 1,2-Dibromobenzene Safety Data Sheet . Fisher Scientific. 4

• 1,4-Dibromobenzene Safety Data Sheet . Sigma-Aldrich.

• 1,2-Dibromobenzene Safety Data Sheet . Alfa Aesar. 7

• 1,4-Dibromobenzene Safety Data Sheet . DC Fine Chemicals. 5

• Chemical Safety: Personal Protective Equipment . University of California, Santa Cruz. 10

• 1,4-Dibromobenzene Safety Data Sheet . Fisher Scientific. 6

• Discover the Various Types of PPE for Optimal Chemical Safety . Certified Safety. 11

• Dibromobenzene Hazard Summary . New Jersey Department of Health. 9

• 3,5-Dibromobenzene-1,2-diol . PubChem, National Center for Biotechnology Information. 1

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